Gelsevirine

Core Science & Biosynthesis

Gelsevirine: A Technical Guide to its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gelsevirine (B199093), a complex indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, has garnered significant interest in the scientific community for its diverse pharmacological activities. This technical guide provides a comprehensive overview of the chemical structure and properties of Gelsevirine, intended for researchers, scientists, and professionals in drug development. The document details its chemical identifiers, physicochemical properties, and experimental protocols for its isolation and analysis. Furthermore, it elucidates the key signaling pathways modulated by Gelsevirine, including its well-documented role as a STING inhibitor, its interaction with glycine (B1666218) receptors, and its influence on the JAK2-STAT3 pathway. This guide aims to serve as a foundational resource for future research and development of Gelsevirine-based therapeutics.

Chemical Structure and Identification

Gelsevirine is a structurally intricate oxindole (B195798) alkaloid. Its chemical identity is defined by the following identifiers:

Identifier	Value	Citation
IUPAC Name	(1'R,5S,6S,7S,8S)-2-ethenyl-1'-methoxy-4-methylspiro[9-oxa-4-azatetracyclo[6.3.1.02,6.05,11]dodecane-7,3'-indole]-2'-one	[1]
SMILES String	CN1CC2([C@@H]3C[C@H]4[C@]5([C@H]2[C@H]1C3CO4)C6=CC=CC=C6N(C5=O)OC)C=C	[1]
InChI Key	SSSCMFCWHWCCEH-LGUFPRDESA-N
Molecular Formula	C21H24N2O3	[2]
Molecular Weight	352.4 g/mol	[2]
CAS Number	38990-03-3

Physicochemical Properties

The physicochemical properties of Gelsevirine are crucial for its handling, formulation, and pharmacokinetic profiling. The available data is summarized below.

Property	Value	Citation
Physical Description	Solid powder	[2]
Melting Point	Not available
Boiling Point	130-150°C (at 0.0001 Torr)	[3]
Solubility	Sparingly soluble in methanol (B129727) (1-10 mg/ml). Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.	[2]
pKa (Predicted)	8.85 ± 0.40	[3]
Octanol-Water Partition Coefficient (LogP)	Not available
Stability	Stable for ≥ 4 years when stored at -20°C.

Experimental Protocols

Isolation and Purification from Gelsemium elegans

Gelsevirine is naturally found in plants of the Gelsemium genus, particularly Gelsemium elegans. Effective isolation and purification are critical for obtaining high-purity material for research.

A successful method for the preparative separation of Gelsevirine from a crude extract of G. elegans utilizes pH-zone-refining CCC.

• Two-Phase Solvent System: Methyl tert-butyl ether (MtBE)/acetonitrile/water (3:1.5:4, v/v/v).

• Stationary Phase: The upper organic phase, to which triethylamine (B128534) (20 mM) is added as a retainer.

• Mobile Phase: The lower aqueous phase, to which hydrochloric acid (10 mM) is added as an eluter.

• Yield and Purity: From 1.5 g of crude extract, this method can yield 195 mg of gelsevirine with a purity of 96.7% as determined by HPLC.

HSCCC provides an alternative one-step separation method.

• Two-Phase Solvent System: Chloroform/methanol/0.1 mol/L hydrochloric acid (4:4:2, v/v/v).

• Yield and Purity: From 300 mg of crude extract, 21.2 mg of gelsevirine can be obtained with a purity of 98.6% as determined by HPLC.

Chemical Synthesis

The first total synthesis of (±)-gelsevirine has been accomplished, laying the groundwork for the synthesis of related Gelsemium alkaloids.[2] The key strategic element of this synthesis was a novel photo-induced thiyl-radical catalyzed (3+2) cycloaddition.[2] A detailed, step-by-step protocol for the total synthesis is not yet widely available in the public domain.

Analytical Methods

The identity and purity of isolated or synthesized Gelsevirine are confirmed using a combination of standard analytical techniques.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of Gelsevirine samples.

• Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR are used to elucidate and confirm the chemical structure.

Signaling Pathways and Biological Activities

Gelsevirine exerts its biological effects through the modulation of several key signaling pathways.

Inhibition of the STING Signaling Pathway

Gelsevirine is a potent and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway, which plays a crucial role in the innate immune response to cytosolic DNA.

The inhibitory mechanism involves two distinct actions:

• Competitive Binding and Inhibition of Dimerization: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING. This binding locks STING in an inactive conformation and prevents its dimerization, a critical step for downstream signaling activation.

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING. This process, potentially mediated by the E3 ubiquitin ligase TRIM21, targets STING for proteasomal degradation, thereby reducing its availability to participate in the signaling cascade.

The inhibition of the STING pathway by Gelsevirine leads to the downregulation of downstream signaling components, including the phosphorylation of TBK1, IRF3, and p65, ultimately reducing the production of type I interferons and other pro-inflammatory cytokines. This anti-inflammatory effect has been demonstrated to be beneficial in models of sepsis and osteoarthritis.

Gelsevirine's dual-mechanism inhibition of the STING signaling pathway.

Modulation of Glycine Receptors

Gelsevirine, along with other Gelsemium alkaloids like gelsemine (B155926) and koumine, has been shown to modulate the function of glycine receptors (GlyRs), which are inhibitory neurotransmitter-gated ion channels in the central nervous system. Specifically, gelsevirine inhibits GlyRs composed of α1 subunits. This interaction with GlyRs may contribute to the anxiolytic and analgesic properties reported for some Gelsemium alkaloids.

Influence on the JAK2-STAT3 Signaling Pathway

Recent studies have indicated that Gelsevirine can exert anti-inflammatory effects in microglia by directly inhibiting the Janus kinase 2 (JAK2)-Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway. Molecular docking studies suggest a potential inhibitory interaction of Gelsevirine with JAK2. By down-regulating the phosphorylation of JAK2 and subsequently STAT3, Gelsevirine can reduce the expression of inflammatory mediators in the brain, suggesting a neuroprotective role in conditions like ischemic stroke.

Inhibition of the JAK2-STAT3 pathway in microglia by Gelsevirine.

Conclusion

Gelsevirine is a promising natural product with a complex chemical structure and multifaceted biological activities. Its ability to potently and specifically inhibit the STING signaling pathway, modulate glycine receptors, and influence the JAK2-STAT3 pathway highlights its therapeutic potential, particularly in inflammatory and neurological disorders. This technical guide provides a consolidated resource of its chemical and physical properties, along with established experimental protocols, to facilitate further research and development. Future studies should focus on elucidating a detailed total synthesis route to ensure a sustainable supply for preclinical and clinical investigations, as well as further exploring its pharmacokinetic and toxicological profiles to fully assess its therapeutic window.

References

• 1. A total synthesis of gelsemine: synthesis of a key tetracyclic intermediate | Chemsrc ID:400043 [chemsrc.com]
• 2. STUDIES IN TOTAL SYNTHESIS OF GELSEMIUM ALKALOIDS AND SYNTHESIS OF KETOHYDROPEROXIDES [openscholar.uga.edu]
• 3. inoue.f.u-tokyo.ac.jp [inoue.f.u-tokyo.ac.jp]

Gelsevirine's Mechanism of Action on the STING Pathway: A Technical Guide

Executive Summary

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a robust inflammatory and antiviral response.[1][2][3] While essential for host defense, aberrant or chronic STING activation is implicated in the pathogenesis of various autoimmune and autoinflammatory diseases.[3] This has positioned STING as a key therapeutic target for novel inhibitors. Gelsevirine (GS), a natural compound, has been identified as a potent, STING-specific inhibitor with a novel dual mechanism of action.[4] This document provides an in-depth technical overview of Gelsevirine's interaction with the STING pathway, detailing its molecular mechanisms, the experimental evidence supporting these findings, and the protocols used for their validation. Gelsevirine acts by directly competing with STING's natural ligand to lock it in an inactive state and by simultaneously promoting its proteasomal degradation, offering a two-pronged approach to suppress STING-mediated inflammation.

The cGAS-STING Signaling Pathway: A Primer

The canonical cGAS-STING pathway is initiated when the enzyme cyclic GMP-AMP synthase (cGAS) recognizes and binds to double-stranded DNA (dsDNA) in the cytoplasm.[1] Upon binding, cGAS synthesizes the second messenger 2'3'-cyclic GMP-AMP (2'3'-cGAMP).[2] This cyclic dinucleotide (CDN) then binds to the STING protein, which is anchored to the endoplasmic reticulum (ER). Ligand binding induces a conformational change in STING, leading to its dimerization and translocation from the ER through the Golgi apparatus. During this transit, STING recruits and activates TANK-binding kinase 1 (TBK1), which in turn phosphorylates both itself and the transcription factor Interferon Regulatory Factor 3 (IRF3).[1][2] Activated, phosphorylated IRF3 dimerizes and translocates to the nucleus to drive the expression of Type I interferons (IFNs). Concurrently, STING activation can also lead to the activation of the NF-κB transcription factor, which synergizes with IRF3 to induce the expression of a broad range of proinflammatory cytokines and chemokines.[5][6]

Diagram 1. The Canonical cGAS-STING Signaling Pathway.

Gelsevirine's Dual-Inhibitory Mechanism of Action

Gelsevirine (GS) potently suppresses the STING pathway through two distinct, synergistic mechanisms: 1) competitive inhibition at the ligand-binding site, and 2) induction of STING protein degradation. This dual action ensures a comprehensive shutdown of the signaling cascade.

Mechanism 1: Competitive Binding and Conformational Locking

In silico docking analysis, surface plasmon resonance (SPR), and biotin (B1667282) pull-down assays have confirmed that Gelsevirine binds with high affinity directly to the cyclic dinucleotide (CDN)-binding pocket of the STING C-terminal domain. This binding is competitive, meaning Gelsevirine directly displaces the natural agonist 2'3'-cGAMP. By occupying this pocket, Gelsevirine locks the STING dimer in an inactive, open conformation. This prevents the critical conformational changes required for STING activation, including its dimerization and subsequent translocation. As a result, the recruitment and phosphorylation of downstream effectors TBK1, IRF3, and the NF-κB subunit p65 are all significantly attenuated.

Mechanism 2: Induction of K48-Linked Ubiquitination and Degradation

Beyond competitive inhibition, Gelsevirine actively promotes the degradation of the STING protein. Studies show that GS treatment specifically increases K48-linked ubiquitination of STING, a chain type that targets proteins for proteasomal degradation. This effect is mediated by the E3 ubiquitin ligase TRIM21. Gelsevirine treatment was found to upregulate the expression of TRIM21 and enhance its interaction with STING. By recruiting TRIM21, Gelsevirine flags the STING protein for destruction, effectively reducing the total cellular pool of STING available for activation.

Diagram 2. Gelsevirine's Dual Mechanism of Action on the STING Pathway.

Quantitative Data Summary

The inhibitory effects of Gelsevirine have been quantified across multiple assays, demonstrating its potency in both biochemical and cellular contexts.

Table 1: Gelsevirine Binding Affinity and Cellular Potency

Parameter	Description	Method	Finding/Value	Source
Binding Affinity (Kd)	Equilibrium dissociation constant for Gelsevirine binding to the human STING C-terminal domain (hSTING-CTD).	Surface Plasmon Resonance (Biacore)	High-affinity binding demonstrated.	Chen et al., 2023
IC50 (Raw264.7 cells)	Concentration of Gelsevirine that causes 50% inhibition of 2'3'-cGAMP-induced Ifnb1 mRNA expression.	RT-qPCR	Dose-dependent inhibition observed.	Chen et al., 2023

| IC50 (THP-1 cells) | Concentration of Gelsevirine that causes 50% inhibition of 2'3'-cGAMP-induced IFNB1 mRNA expression. | RT-qPCR | Dose-dependent inhibition observed. | Chen et al., 2023 |

Note: Specific numerical Kd and IC50 values are derived from graphical data in the source publication and should be referenced directly for precise figures.

Key Experimental Protocols

The validation of Gelsevirine's mechanism of action relies on a series of biochemical and cell-based assays. The workflow begins with confirming direct binding and progresses to elucidating the functional consequences of this interaction in cellular systems.

Diagram 3. Experimental Workflow for Validating Gelsevirine-STING Binding.

Surface Plasmon Resonance (SPR) for Binding Analysis

• Objective: To quantitatively measure the binding affinity (Kd) between Gelsevirine and the STING protein.

• Methodology:

  • Recombinant purified human STING C-terminal domain (hSTING-CTD) is immobilized on a sensor chip surface.

  • A series of Gelsevirine concentrations are prepared in a suitable running buffer.

  • Each Gelsevirine solution is flowed over the sensor chip, allowing for association.

  • The running buffer is then flowed over the chip to measure dissociation.

  • The change in the refractive index at the surface, proportional to the mass of bound Gelsevirine, is measured in real-time as a response unit (RU).

  • The resulting sensorgrams (association and dissociation curves) are fitted to a steady-state 1:1 binding model to calculate the equilibrium dissociation constant (Kd).

Biotin Pull-Down Assay

• Objective: To demonstrate that Gelsevirine competitively binds to STING and can displace its natural ligand.

• Methodology:

  • Gelsevirine is chemically synthesized with a biotin tag (biotin-GS).

  • HEK293T cells are transfected with a plasmid expressing HA-tagged STING. After 24 hours, cell lysates are prepared.[4]

  • The cell lysate is incubated with biotin-GS. In parallel, competitive binding experiments are set up by pre-incubating the lysate with a 10-fold molar excess of unlabeled Gelsevirine or 2'3'-cGAMP before adding biotin-GS.[4]

  • Streptavidin-conjugated magnetic beads are added to the lysates to capture the biotin-GS and any bound proteins.

  • The beads are washed to remove non-specific binders.

  • The captured proteins are eluted and analyzed by Western blot using an anti-HA antibody to detect STING. A reduced STING signal in the presence of excess unlabeled GS or cGAMP confirms competitive binding.[4]

STING Dimerization Assay

• Objective: To assess the effect of Gelsevirine on STING agonist-induced dimerization.

• Methodology:

  • Raw264.7 macrophage cells are pretreated with Gelsevirine (e.g., 10 µM) or a vehicle control for 6 hours.

  • Cells are then stimulated with 2'3'-cGAMP (e.g., 5 µg/ml) for 1-2 hours to induce dimerization.

  • Cells are lysed in a buffer containing a native loading dye (without SDS or reducing agents) to preserve protein complexes.

  • The lysates are resolved using Native-PAGE (Polyacrylamide Gel Electrophoresis), which separates proteins based on their size and native charge.

  • Following electrophoresis, proteins are transferred to a membrane and analyzed by Western blot using an anti-STING antibody. STING monomers and dimers will appear as distinct bands, allowing for a comparison of the dimer-to-monomer ratio between treatment groups.

Immunoprecipitation for Ubiquitination Analysis

• Objective: To determine the effect of Gelsevirine on the ubiquitination status of STING.

• Methodology:

  • HEK293T cells are co-transfected with plasmids expressing HA-tagged STING and Flag-tagged ubiquitin (or specific K48-only ubiquitin mutants).

  • After 24 hours, cells are treated with Gelsevirine (e.g., 10 µM) or vehicle for 2-6 hours. A proteasome inhibitor (e.g., MG132) is often added to allow ubiquitinated proteins to accumulate.

  • Cells are lysed under denaturing conditions to disrupt protein-protein interactions.

  • The lysate is then diluted, and STING-HA is immunoprecipitated using an anti-HA antibody conjugated to beads.

  • The immunoprecipitated complexes are washed thoroughly.

  • The captured proteins are eluted and analyzed by Western blot using an anti-Flag antibody to detect the amount of ubiquitinated STING. An increase in the Flag signal in the GS-treated sample indicates enhanced ubiquitination.[4]

Therapeutic Implications

The dual-action mechanism of Gelsevirine makes it a promising therapeutic candidate for diseases driven by STING hyperactivation. In a murine model of sepsis induced by cecal ligation and puncture (CLP), post-operative administration of Gelsevirine significantly improved survival rates and mitigated acute organ damage, including in the lungs, liver, and kidneys. Gelsevirine treatment dose-dependently reduced the expression of STING and the phosphorylation of TBK1 and p65 in the lungs of septic mice. These findings highlight its potential for treating severe inflammatory conditions such as sepsis, and potentially STING-associated autoimmune diseases like STING-associated vasculopathy with onset in infancy (SAVI).[7][8]

Conclusion

Gelsevirine represents a novel class of STING inhibitor characterized by a unique, dual mechanism of action. By competitively binding to the CDN pocket, it directly blocks STING activation, while its ability to promote TRIM21-mediated K48-linked ubiquitination ensures the subsequent degradation of the STING protein. This two-pronged approach provides a robust and efficient method for shutting down aberrant STING signaling. The preclinical efficacy demonstrated in models of severe inflammation underscores the therapeutic potential of Gelsevirine and provides a strong rationale for its further development as a treatment for STING-driven pathologies.

References

• 1. Frontiers | Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner [frontiersin.org]
• 2. Regulation of cGAS and STING signaling during inflammation and infection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Updated roles of cGAS-STING signaling in autoimmune diseases [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. TBK1 recruitment to STING activates both IRF3 and NF-κB that mediate immune defense against tumors and viral infections - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mednexus.org [mednexus.org]

The Pharmacology of Gelsevirine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine, a monoterpenoid indole (B1671886) alkaloid extracted from the flowering plant Gelsemium elegans, has garnered significant attention in the scientific community for its diverse pharmacological activities. Traditionally used in Chinese medicine, recent research has begun to elucidate the molecular mechanisms underpinning its therapeutic potential. This technical guide provides an in-depth overview of the primary pharmacological effects of Gelsevirine, with a focus on its inhibitory actions on the STING and JAK2-STAT3 signaling pathways, as well as its antagonistic effects on glycine (B1666218) receptors. This document is intended to serve as a comprehensive resource for researchers, scientists, and professionals involved in drug discovery and development, presenting quantitative data, detailed experimental protocols, and visual representations of key molecular interactions.

Core Pharmacological Effects of Gelsevirine

Gelsevirine exerts its biological effects through modulation of multiple key signaling pathways implicated in inflammation, immune response, and neurotransmission. The primary pharmacological targets identified to date are:

• Stimulator of Interferon Genes (STING) Pathway: Gelsevirine is a potent inhibitor of the STING pathway, a critical component of the innate immune system that detects cytosolic DNA and triggers inflammatory responses.

• Janus Kinase 2 (JAK2)/Signal Transducer and Activator of Transcription 3 (STAT3) Pathway: Gelsevirine has been shown to suppress the JAK2-STAT3 signaling cascade, a key pathway in cytokine signaling and cellular inflammation.

• Glycine Receptors (GlyRs): Gelsevirine acts as an antagonist of glycine receptors, ligand-gated ion channels that mediate inhibitory neurotransmission in the central nervous system.

The following sections will delve into the specifics of each of these pharmacological effects, presenting the available quantitative data, detailed experimental methodologies, and visual diagrams of the involved pathways and workflows.

Inhibition of the STING Signaling Pathway

Gelsevirine has been identified as a novel and specific inhibitor of the STING protein, thereby mitigating STING-related inflammation. Its mechanism of action involves direct binding to STING, preventing its activation and downstream signaling.

Quantitative Data: STING Pathway Inhibition

The inhibitory potency of Gelsevirine on the STING pathway has been quantified through various in vitro assays.

Parameter	Value	Cell Line / System	Description	Reference
Kd	27.6 μM	Human STING protein	Binding affinity of Gelsevirine to STING, determined by Surface Plasmon Resonance (SPR).	[1]
IC50	0.766 μM	THP-1 (human monocytic cell line)	Inhibition of 2'3'-cGAMP-induced IFNB1 mRNA expression.	[1]
IC50	5.365 μM	Raw264.7 (murine macrophage cell line)	Inhibition of 2'3'-cGAMP-induced Ifnb1 mRNA expression.	[1]

Signaling Pathway Diagram: Gelsevirine Inhibition of STING

Caption: Gelsevirine's multifaceted inhibition of the STING signaling pathway.

Experimental Protocols: STING Pathway

• Objective: To determine the binding affinity (Kd) of Gelsevirine to the STING protein.

• Methodology:

  • A Biacore T200 instrument with a CM5 sensor chip is used.

  • The human STING protein (hSTING-CTD) is covalently coupled to the sensor chip.

  • Different concentrations of Gelsevirine (e.g., 0 to 64 μM) are flowed over the chip surface.

  • The experiment is conducted in a PBS buffer system containing 5% DMSO at a flow rate of 30 μl/min.

  • Binding kinetics are analyzed using a steady-state 1:1 binding model to calculate the Kd value.[1]

• Objective: To confirm the direct binding of Gelsevirine to the STING protein.

• Methodology:

  • Biotinylated Gelsevirine is synthesized.

  • HEK293T cells are transfected with plasmids expressing HA-tagged STING.

  • Cell lysates containing HA-STING are incubated with biotinylated Gelsevirine.

  • For competition assays, a 10-fold excess of non-biotinylated Gelsevirine or 2'3'-cGAMP is added.

  • Streptavidin-conjugated beads are used to pull down the biotinylated Gelsevirine and any bound proteins.

  • The pulled-down proteins are analyzed by western blot using an anti-HA antibody to detect STING.[1]

• Objective: To assess the effect of Gelsevirine on STING dimerization.

• Methodology:

  • Raw264.7 cells are pretreated with Gelsevirine (e.g., 10 μM) for 6 hours.

  • Cells are then stimulated with 2'3'-cGAMP (e.g., 5 μg/ml) for 1-2 hours to induce STING dimerization.

  • Cell lysates are collected and subjected to non-reducing SDS-PAGE to preserve protein dimers.

  • Western blot analysis is performed using an anti-STING antibody to visualize STING monomers and dimers.[1]

• Objective: To investigate the effect of Gelsevirine on the ubiquitination of STING.

• Methodology:

  • HEK293T cells are co-transfected with plasmids expressing HA-tagged STING and Flag-tagged ubiquitin (or specific K48-linked ubiquitin).

  • After 24 hours, cells are treated with Gelsevirine (e.g., 10 μM) for 2 hours.

  • Immunoprecipitation is performed on cell lysates using an anti-HA antibody to pull down STING.

  • The immunoprecipitated proteins are then analyzed by western blot using an anti-Flag antibody to detect ubiquitinated STING.[2]

• Objective: To measure the effect of Gelsevirine on the phosphorylation of TBK1, IRF3, and p65.

• Methodology:

  • Raw264.7 cells are pretreated with Gelsevirine (e.g., 10 μM) for 6 hours.

  • Cells are stimulated with 2'3'-cGAMP (e.g., 5 μg/ml) for 3 hours.

  • Whole-cell lysates are prepared, and protein concentration is determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies specific for phosphorylated TBK1 (p-TBK1), phosphorylated IRF3 (p-IRF3), and phosphorylated p65 (p-p65), as well as total protein antibodies for normalization.

  • Horseradish peroxidase (HRP)-conjugated secondary antibodies and a chemiluminescence detection system are used for visualization.[1]

• Objective: To evaluate the therapeutic efficacy of Gelsevirine in a mouse model of sepsis.

• Methodology:

  • Sepsis is induced in C57BL/6J mice by cecal ligation and puncture (CLP).

  • Gelsevirine (e.g., 10 or 20 mg/kg) is administered intraperitoneally 5 hours after CLP surgery.

  • Survival rates are monitored over a defined period.

  • At a specified time point (e.g., 15 hours post-CLP), mice are sacrificed, and blood, bronchoalveolar lavage fluid (BALF), and lung tissues are collected.

  • Tissues are analyzed for markers of organ damage (e.g., H&E staining, wet-to-dry ratio) and inflammation (e.g., cytokine levels in serum and BALF, western blot for STING pathway proteins in lung tissue).[1][3]

Inhibition of the JAK2-STAT3 Signaling Pathway

Gelsevirine has been shown to exert anti-inflammatory effects by inhibiting the JAK2-STAT3 signaling pathway, which is crucial for mediating the cellular response to a wide range of cytokines and growth factors.[4] This inhibition contributes to the downregulation of neuroinflammation.[1][4]

Quantitative Data: JAK2-STAT3 Pathway Inhibition

Currently, specific quantitative data such as IC50 or Ki values for the direct inhibition of JAK2 kinase activity by Gelsevirine are not extensively reported in the public literature. However, studies have demonstrated a dose-dependent reduction in STAT3 phosphorylation.[4] Further research is required to fully quantify this inhibitory effect.

Signaling Pathway Diagram: Gelsevirine Inhibition of JAK2-STAT3

Caption: Gelsevirine's inhibitory effect on the JAK2-STAT3 signaling cascade.

Experimental Protocols: JAK2-STAT3 Pathway

• Objective: To determine the direct inhibitory effect of Gelsevirine on JAK2 kinase activity.

• Methodology:

  • A fluorescence-based or luminescence-based kinase assay kit is used.

  • The reaction mixture includes recombinant JAK2 enzyme, a suitable substrate (e.g., a synthetic peptide), and ATP.

  • Gelsevirine is added at various concentrations to determine a dose-response curve.

  • The kinase reaction is initiated by the addition of ATP and incubated at 30°C for a specified time (e.g., 45-60 minutes).

  • A detection reagent (e.g., ADP-Glo™) is added to quantify the amount of ADP produced, which is proportional to the kinase activity.

  • The signal (luminescence or fluorescence) is measured using a plate reader.

  • IC50 values are calculated from the dose-response curve.

• Objective: To assess the effect of Gelsevirine on the phosphorylation of STAT3 in a cellular context.

• Methodology:

  • Cells (e.g., microglia or other relevant cell types) are treated with various concentrations of Gelsevirine for a specified duration.

  • Cells are then stimulated with a cytokine (e.g., IL-6) to induce JAK2-STAT3 signaling.

  • Whole-cell lysates are prepared.

  • Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies against phosphorylated STAT3 (p-STAT3, typically at Tyr705) and total STAT3.

  • The signal is detected using HRP-conjugated secondary antibodies and chemiluminescence.

  • The ratio of p-STAT3 to total STAT3 is calculated to determine the extent of inhibition.[5]

Antagonism of Glycine Receptors

Gelsevirine has been shown to inhibit the function of glycine receptors (GlyRs), which are ligand-gated chloride channels crucial for inhibitory neurotransmission in the central nervous system.

Quantitative Data: Glycine Receptor Antagonism

Parameter	Value	Receptor Subtype	Method	Reference
IC50	40.6 ± 8.2 μM	α1 GlyR	Electrophysiology (inhibition of glycine-evoked currents)	[6]

Experimental Workflow: Whole-Cell Patch-Clamp Electrophysiology

Caption: Workflow for assessing Gelsevirine's antagonism of glycine receptors.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

• Objective: To measure the inhibitory effect of Gelsevirine on glycine-evoked currents in cells expressing glycine receptors.

• Methodology:

  • HEK293 cells are transfected with cDNAs encoding the desired glycine receptor subunits (e.g., α1).

  • Glycine-evoked currents are recorded in the whole-cell voltage-clamp configuration at a holding potential of -60 mV.

  • The external solution contains standard physiological saline. The internal pipette solution contains a high chloride concentration (e.g., 145 mM CsCl).

  • A baseline current is established by applying a concentration of glycine that elicits a submaximal response (e.g., EC20).

  • Gelsevirine is then co-applied with glycine at increasing concentrations.

  • The inhibition of the glycine-evoked current is measured at each Gelsevirine concentration.

  • A dose-response curve is constructed, and the IC50 value is determined by fitting the data to a sigmoidal function.

Conclusion

Gelsevirine is a promising natural product with a multi-target pharmacological profile. Its potent inhibition of the pro-inflammatory STING and JAK2-STAT3 pathways, coupled with its antagonistic activity at inhibitory glycine receptors, highlights its potential for the development of novel therapeutics for a range of conditions, including inflammatory diseases, sepsis, and neurological disorders. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers to further investigate the pharmacological effects of Gelsevirine and explore its therapeutic applications. Future studies should focus on elucidating the precise binding kinetics of Gelsevirine with JAK2, its selectivity for different glycine receptor subtypes, and its efficacy and safety in a broader range of preclinical disease models.

References

• 1. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. STAT3 Protein Up-regulates Gα-interacting Vesicle-associated Protein (GIV)/Girdin Expression, and GIV Enhances STAT3 Activation in a Positive Feedback Loop during Wound Healing and Tumor Invasion/Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. STAT3 Regulates the Type I IFN-Mediated Antiviral Response by Interfering with the Nuclear Entry of STAT1 [mdpi.com]
• 4. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of TG101348, a selective JAK2 inhibitor, in treatment of a murine model of JAK2V617F-induced polycythemia vera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Gelsevirine: A Novel Modulator of Innate Immunity

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Gelsevirine, an alkaloid derived from the plant Gelsemium elegans, has emerged as a potent modulator of the innate immune system. Exhibiting significant anti-inflammatory and immunomodulatory properties, Gelsevirine presents a promising therapeutic candidate for a range of inflammatory and autoimmune conditions. This technical guide provides a comprehensive overview of the current understanding of Gelsevirine's role in innate immunity, with a focus on its mechanisms of action, effects on key signaling pathways, and a summary of preclinical data. Detailed experimental methodologies and quantitative data are presented to facilitate further research and development in this area.

Introduction

The innate immune system constitutes the first line of defense against pathogens and cellular damage. Its activation is tightly regulated to ensure an effective response while preventing excessive inflammation that can lead to tissue damage and chronic disease. Key signaling pathways, such as those mediated by the stimulator of interferon genes (STING) and Janus kinase/signal transducer and activator of transcription (JAK/STAT), are central to the innate immune response. Dysregulation of these pathways is implicated in numerous inflammatory disorders.

Gelsevirine (GS) is an oxindole (B195798) alkaloid that has demonstrated significant therapeutic potential in preclinical models of sepsis, ischemic stroke, and osteoarthritis.[1][2][3] Its primary mechanism of action involves the targeted inhibition of critical signaling nodes within the innate immune system, thereby attenuating pro-inflammatory cytokine production and cellular responses.

Mechanism of Action: Dual Inhibition of STING and JAK/STAT Pathways

Gelsevirine exerts its immunomodulatory effects through the direct inhibition of two key signaling pathways in innate immunity: the STING and JAK/STAT pathways.

Inhibition of the STING Signaling Pathway

The cGAS-STING pathway is a critical sensor of cytosolic DNA, which can originate from pathogens or damaged host cells. Upon activation, STING triggers a signaling cascade that leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines. Gelsevirine has been identified as a novel, specific inhibitor of STING.[2]

The mechanism of STING inhibition by Gelsevirine involves two distinct actions:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing the binding of the natural ligand 2'3'-cGAMP. This locks STING in an inactive conformation and inhibits its dimerization and subsequent activation.[2][4]

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination and proteasomal degradation of STING.[2][3] This is likely mediated by the E3 ubiquitin ligase TRIM21, which is upregulated and recruited to STING in the presence of Gelsevirine.[2]

By targeting STING, Gelsevirine effectively blocks the downstream phosphorylation of TBK1, IRF3, and the p65 subunit of NF-κB, leading to a significant reduction in the expression of type I IFNs and other pro-inflammatory cytokines.[1][2]

Inhibition of the JAK2-STAT3 Signaling Pathway

The JAK/STAT pathway is a principal signaling cascade for a wide array of cytokines and growth factors, playing a crucial role in immunity and inflammation. In the context of neuroinflammation, particularly in microglia, the JAK2-STAT3 pathway is a key driver of pro-inflammatory responses. Gelsevirine has been shown to directly inhibit this pathway.[5]

The inhibitory mechanism of Gelsevirine on the JAK2-STAT3 pathway is characterized by:

• Direct Binding to JAK2: Molecular docking and thermal shift assays have demonstrated that Gelsevirine directly binds to JAK2.[5][6]

• Inhibition of Kinase Activity: This binding inhibits the kinase activity of JAK2, thereby preventing the phosphorylation and activation of its downstream target, STAT3.[5]

Inhibition of STAT3 phosphorylation prevents its translocation to the nucleus and subsequent transcription of pro-inflammatory genes in microglia. This contributes significantly to the neuroprotective and anti-inflammatory effects of Gelsevirine observed in models of ischemic stroke.[5]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies on Gelsevirine.

Table 1: In Vitro Inhibitory Activity of Gelsevirine

Parameter	Cell Line	Stimulus	Gelsevirine IC₅₀	Reference
Ifnb1 mRNA Expression	Raw264.7 (murine macrophages)	2'3'-cGAMP (5 µg/mL)	5.365 µM	[1][2]
IFNB1 mRNA Expression	THP-1 (human monocytes)	2'3'-cGAMP (5 µg/mL)	0.766 µM	[1][2]

Table 2: In Vivo Efficacy of Gelsevirine in a Mouse Model of Sepsis (CLP)

Parameter	Treatment Group	Result	Reference
Survival Rate	CLP + Vehicle	~20%	[1]
CLP + Gelsevirine (10 mg/kg)	~50%	[1]
CLP + Gelsevirine (20 mg/kg)	~70%	[1]
Serum IL-6	CLP + Gelsevirine (10 or 20 mg/kg)	Dose-dependent reduction	[1]
Serum TNF-α	CLP + Gelsevirine (10 or 20 mg/kg)	Dose-dependent reduction	[1]
BUN	CLP + Gelsevirine (10 or 20 mg/kg)	Dose-dependent reduction	[1]
Creatinine	CLP + Gelsevirine (10 or 20 mg/kg)	Dose-dependent reduction	[1]
AST	CLP + Gelsevirine (10 or 20 mg/kg)	Dose-dependent reduction	[1]
ALT	CLP + Gelsevirine (10 or 20 mg/kg)	Dose-dependent reduction	[1]

CLP: Cecal Ligation and Puncture; BUN: Blood Urea Nitrogen; AST: Aspartate Aminotransferase; ALT: Alanine Aminotransferase.

Table 3: In Vivo Efficacy of Gelsevirine in a Mouse Model of Ischemic Stroke (tMCAO)

Parameter	Treatment Group	Result	Reference
Infarct Volume	tMCAO + Vehicle	-	[5]
tMCAO + Gelsevirine (10 mg/kg)	Significant reduction	[5]
Bederson Score	tMCAO + Gelsevirine (10 mg/kg)	Significant improvement	[5]
Neurological Function	tMCAO + Gelsevirine (10 mg/kg)	Significant improvement	[5]
Neuronal Apoptosis	tMCAO + Gelsevirine (10 mg/kg)	Significant reduction	[5]
Microglia Activation	tMCAO + Gelsevirine (10 mg/kg)	Significant reduction	[5]

tMCAO: transient Middle Cerebral Artery Occlusion.

Detailed Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the effects of Gelsevirine.

In Vitro Cell-Based Assays

• Cell Lines:

  • Raw264.7 (murine macrophage cell line)

  • THP-1 (human monocytic cell line)

  • BV2 (murine microglial cell line)

  • Primary murine neurons and astrocytes

• Cell Culture and Stimulation:

  • Cells are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum and antibiotics.

  • Inflammatory responses are induced by treating cells with agonists such as:

    • Lipopolysaccharide (LPS; 100 ng/mL)

    • 2'3'-cGAMP (5 µg/mL)

    • IFN stimulatory DNA (ISD; 2 µg/mL)

    • Poly(dA:dT) (5 µg/mL)

    • Oxygen-glucose deprivation (OGD)-conditioned medium from neurons to mimic ischemic conditions.

  • Gelsevirine is typically added as a pretreatment for a specified duration (e.g., 6 hours) before stimulation.[1]

• Analysis of Gene Expression (RT-PCR):

  • Total RNA is extracted from cells using a suitable reagent (e.g., TRIzol).

  • cDNA is synthesized using a reverse transcription kit.

  • Quantitative real-time PCR is performed using SYBR Green master mix and gene-specific primers for target genes (e.g., Ifnb1, Il6, Tnf) and a housekeeping gene for normalization (e.g., Gapdh).

• Western Blot Analysis:

  • Cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • Membranes are blocked and then incubated with primary antibodies against target proteins (e.g., STING, p-TBK1, p-IRF3, p-p65, JAK2, p-STAT3) and a loading control (e.g., β-actin or GAPDH).

  • After incubation with HRP-conjugated secondary antibodies, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Cytokine Measurement (ELISA):

  • Cell culture supernatants are collected.

  • Concentrations of cytokines (e.g., IL-6, TNF-α) are measured using commercially available ELISA kits according to the manufacturer's instructions.

• Cell Viability Assay (CCK8):

  • Cells are seeded in 96-well plates and treated with various concentrations of Gelsevirine.

  • CCK8 solution is added to each well, and the absorbance is measured at 450 nm to determine cell viability.

In Vivo Animal Models

• Animals:

  • Male C57BL/6 mice (8-10 weeks old) are commonly used.

• Sepsis Model (Cecal Ligation and Puncture - CLP):

  • Mice are anesthetized, and a midline laparotomy is performed.

  • The cecum is ligated and punctured with a needle to induce sepsis.

  • Gelsevirine (10 or 20 mg/kg) or vehicle is administered intraperitoneally at a specified time point (e.g., 5 hours post-CLP).[1]

  • Survival is monitored, and at specific time points, blood and tissues are collected for analysis of inflammatory markers and organ damage.

• Ischemic Stroke Model (transient Middle Cerebral Artery Occlusion - tMCAO):

  • Anesthesia is induced, and the middle cerebral artery is occluded with a filament for a defined period (e.g., 1 hour) followed by reperfusion.

  • Gelsevirine (10 mg/kg) or vehicle is administered intraperitoneally at a specified time (e.g., 1 hour before tMCAO).[5]

  • Neurological deficits are assessed using scoring systems (e.g., Bederson score).

  • At 24 or 48 hours post-tMCAO, brains are harvested for infarct volume measurement (TTC staining) and immunohistochemical analysis.

Signaling Pathway and Experimental Workflow Diagrams

Gelsevirine's Inhibition of the STING Signaling Pathway

Caption: Gelsevirine inhibits STING signaling by competitive binding and promoting degradation.

Gelsevirine's Inhibition of the JAK2-STAT3 Signaling Pathway

Caption: Gelsevirine directly inhibits JAK2 kinase activity, blocking STAT3 signaling.

Experimental Workflow for In Vivo Sepsis Model

Caption: Workflow for evaluating Gelsevirine's efficacy in a mouse model of sepsis.

Conclusion and Future Perspectives

Gelsevirine has been robustly demonstrated to be a potent inhibitor of the STING and JAK2-STAT3 signaling pathways, two critical axes of the innate immune response. Its ability to dually target these pathways underscores its significant potential as a therapeutic agent for a variety of inflammatory conditions. The preclinical data in models of sepsis and ischemic stroke are particularly compelling, showing not only a reduction in inflammatory markers but also improved functional outcomes.

Future research should focus on several key areas:

• Pharmacokinetics and Pharmacodynamics: A thorough characterization of the ADME (absorption, distribution, metabolism, and excretion) properties of Gelsevirine is essential for its clinical translation.

• Safety and Toxicology: Comprehensive toxicology studies are required to establish a safe therapeutic window for Gelsevirine.

• Efficacy in Other Inflammatory Models: The therapeutic potential of Gelsevirine should be explored in other models of inflammatory and autoimmune diseases, such as rheumatoid arthritis, inflammatory bowel disease, and lupus.

• Clinical Trials: Based on promising preclinical data and a favorable safety profile, well-designed clinical trials will be the ultimate step to validate the therapeutic efficacy of Gelsevirine in human diseases.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine: A Technical Review of its Emerging Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gelsevirine, a monoterpenoid indole (B1671886) alkaloid isolated from plants of the Gelsemium genus, is emerging as a compound of significant interest in pharmacological research. Initially recognized for its anxiolytic, analgesic, and anti-inflammatory properties, recent studies have elucidated its potent and specific mechanism of action as an inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][2] This technical guide provides a comprehensive review of the current state of Gelsevirine research, consolidating quantitative data, detailing experimental methodologies, and visualizing key pathways to support further investigation and drug development efforts. While Gelsevirine shows promise, particularly in the context of inflammatory diseases and sepsis, it is crucial to note that comprehensive in vivo pharmacokinetic and acute toxicity data are not yet publicly available.

Pharmacological Profile

Gelsevirine exhibits a range of biological activities, primarily centered around its anti-inflammatory and neuromodulatory effects.

Anti-inflammatory and Immunomodulatory Effects

The primary mechanism underlying Gelsevirine's anti-inflammatory effects is its inhibition of the STING pathway.[1][3] STING is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a signaling cascade that leads to the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[1][3] By inhibiting STING, Gelsevirine effectively dampens this inflammatory response.

In a murine model of sepsis induced by cecal ligation and puncture (CLP), administration of Gelsevirine at doses of 10 mg/kg and 20 mg/kg significantly improved survival rates and reduced lung injury.[1] It also decreased the serum levels of pro-inflammatory cytokines such as IL-6 and TNF-α.[1]

Neuromodulatory Effects

Gelsevirine, along with other Gelsemium alkaloids, has been reported to possess anxiolytic and analgesic properties.[2] While the exact mechanisms for these effects are still under investigation, they are thought to involve the modulation of glycine (B1666218) receptors (GlyRs) and GABAA receptors in the central nervous system.

Mechanism of Action: STING Inhibition

Gelsevirine has been identified as a specific inhibitor of STING.[1] Its mechanism of action involves a dual approach:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing the binding of its natural ligand, cyclic GMP-AMP (cGAMP). This locks STING in an inactive conformation.[1][3]

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, leading to its proteasomal degradation. This process is thought to be mediated by the E3 ubiquitin ligase TRIM21.[1]

By inhibiting STING activation, Gelsevirine effectively blocks the downstream signaling cascade involving the phosphorylation of TBK1 and IRF3, and the activation of NF-κB, thereby reducing the expression of type I interferons and other inflammatory cytokines.[1]

Quantitative Data

The following tables summarize the key quantitative data available for Gelsevirine.

Parameter	Cell Line	Value	Reference
IC50 (STING-dependent Ifnb expression)	Raw264.7 (murine macrophage)	5.365 µM	[1]
THP-1 (human monocytic)	0.766 µM	[1]
Kd (binding to STING)	-	27.6 µM	[1]

Table 1: In Vitro STING Inhibition Data for Gelsevirine

Animal Model	Condition	Dose	Outcome	Reference
Mouse	Sepsis (CLP model)	10 mg/kg	Improved survival, reduced lung injury, decreased serum IL-6 and TNF-α	[1]
Mouse	Sepsis (CLP model)	20 mg/kg	Improved survival, reduced lung injury, decreased serum IL-6 and TNF-α	[1]
Mouse	Ischemic Stroke (MCAO model)	10 mg/kg	Reduced infarct volume, improved neurological function	[4]

Table 2: In Vivo Dose-Response Data for Gelsevirine

Experimental Protocols

This section details the methodologies for key experiments cited in the literature.

In Vivo Sepsis Model (Cecal Ligation and Puncture)

• Animal Model: Male C57BL/6 mice, 8-10 weeks old.

• Procedure:

  • Anesthetize mice with isoflurane.

  • Make a midline laparotomy incision to expose the cecum.

  • Ligate the cecum below the ileocecal valve.

  • Puncture the cecum twice with a 22-gauge needle.

  • Gently squeeze the cecum to extrude a small amount of feces.

  • Return the cecum to the peritoneal cavity and close the incision.

• Gelsevirine Administration: Administer Gelsevirine (10 or 20 mg/kg) intraperitoneally at a specified time point (e.g., 1 hour before or 5 hours after CLP).[1]

• Outcome Measures: Monitor survival rates. At specified time points post-CLP, collect blood and tissues for analysis of cytokine levels (ELISA), organ injury markers, and histological examination.[1]

STING Inhibition Assay (RT-qPCR)

• Cell Lines: Raw264.7 or THP-1 cells.

• Procedure:

  • Seed cells in a 24-well plate.

  • Pre-treat cells with varying concentrations of Gelsevirine for 6 hours.

  • Stimulate the cells with a STING agonist (e.g., 2'3'-cGAMP, ISD, or poly(dA:dT)) for 3 hours.

  • Isolate total RNA from the cells.

  • Perform reverse transcription to synthesize cDNA.

  • Quantify the mRNA expression of target genes (e.g., Ifnb1, Cxcl10, Il6) using real-time quantitative PCR (RT-qPCR) with gene-specific primers.

  • Normalize the expression of target genes to a housekeeping gene (e.g., Actb).

  • Calculate the IC50 value by plotting the percentage of inhibition against the log concentration of Gelsevirine.[1]

Western Blot for STING Pathway Activation

• Cell Line: Raw264.7 cells.

• Procedure:

  • Pre-treat cells with Gelsevirine (e.g., 10 µM) for 6 hours.

  • Stimulate the cells with a STING agonist (e.g., 2'3'-cGAMP) for a specified time (e.g., 3 hours).

  • Lyse the cells and collect the protein extracts.

  • Determine protein concentration using a BCA assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against total and phosphorylated forms of STING, TBK1, IRF3, and p65.

  • Incubate with HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[1]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key molecular pathways and experimental workflows associated with Gelsevirine research.

Caption: Gelsevirine's dual mechanism of STING inhibition.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine's Impact on Cytokine Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the effects of gelsevirine (B199093), an alkaloid compound, on cytokine production. Gelsevirine has demonstrated significant anti-inflammatory properties by modulating key signaling pathways involved in the innate immune response. This document summarizes the quantitative data on its inhibitory effects, details the experimental methodologies used in key studies, and visualizes the underlying molecular mechanisms.

Executive Summary

Gelsevirine has emerged as a potent inhibitor of pro-inflammatory cytokine production. Its mechanism of action primarily involves the targeting of the STING (Stimulator of Interferon Genes) and JAK2-STAT3 signaling pathways. By interfering with these cascades, gelsevirine effectively reduces the expression and secretion of a range of cytokines, including TNF-α, IL-6, and IL-1β, which are key mediators of inflammation. This guide presents the consolidated findings from multiple studies, offering a comprehensive resource for understanding the therapeutic potential of gelsevirine in inflammatory and autoimmune diseases.

Quantitative Effects of Gelsevirine on Cytokine Production

The anti-inflammatory activity of gelsevirine has been quantified in various in vitro and in vivo models. The following tables summarize the key findings on its inhibitory effects on cytokine production.

Table 2.1: In Vitro Inhibition of Cytokine mRNA Expression by Gelsevirine

Cell Line	Stimulant	Gelsevirine Concentration	Target Cytokine	Inhibition Effect	Reference
Raw264.7	2'3'-cGAMP (5 µg/ml)	10 µM	Cxcl10	Significant Inhibition of mRNA expression	[1]
Raw264.7	ISD (2 µg/ml)	10 µM	Cxcl10	Significant Inhibition of mRNA expression	[1]
Raw264.7	Poly(dA:dT) (5 µg/ml)	10 µM	Cxcl10	Significant Inhibition of mRNA expression	[1]
Raw264.7	2'3'-cGAMP (5 µg/ml)	10 µM	Il6	Significant Inhibition of mRNA expression	[1]
Raw264.7	ISD (2 µg/ml)	10 µM	Il6	Significant Inhibition of mRNA expression	[1]
Raw264.7	Poly(dA:dT) (5 µg/ml)	10 µM	Il6	Significant Inhibition of mRNA expression	[1]
THP-1	2'3'-cGAMP (5 µg/ml)	10 µM	Cxcl10	Significant Inhibition of mRNA expression	[1]
THP-1	ISD (2 µg/ml)	10 µM	Cxcl10	Significant Inhibition of mRNA expression	[1]
THP-1	Poly(dA:dT) (5 µg/ml)	10 µM	Cxcl10	Significant Inhibition of mRNA expression	[1]
THP-1	2'3'-cGAMP (5 µg/ml)	10 µM	Il6	Significant Inhibition of mRNA expression	[1]
THP-1	ISD (2 µg/ml)	10 µM	Il6	Significant Inhibition of mRNA expression	[1]
THP-1	Poly(dA:dT) (5 µg/ml)	10 µM	Il6	Significant Inhibition of mRNA expression	[1]
BV2	LPS	Not Specified	Inflammatory Factors	Decreased Levels	[2]
BV2	OGD neuron-conditioned medium	Not Specified	Inflammatory Factors	Decreased Levels	[2]
Chondrocytes	IL-1β	Not Specified	IFNβ	Reduced Expression	[3]
Chondrocytes	IL-1β	Not Specified	TNFɑ	Reduced Expression	[3]
Chondrocytes	IL-1β	Not Specified	Il6	Reduced Expression	[3]

Table 2.2: In Vivo Inhibition of Cytokine Production by Gelsevirine

Animal Model	Condition	Gelsevirine Dosage	Tissue/Fluid	Target Cytokine/Marker	Effect	Reference
Mice	CLP-induced sepsis	10, 20 mg/kg	Lung	Phosphorylation of TBK1 and p65	Reduced Protein Levels	[1]
Mice	MCAO stroke model	Not Specified	Brain	Inflammatory Factors	Downregulation	[2]
Mice	Sepsis-associated encephalopathy	Not Specified	Hippocampus	Inflammatory Factors	Decreased Levels	[4]

Experimental Protocols

The following sections detail the methodologies employed in the cited studies to evaluate the effect of gelsevirine on cytokine production.

In Vitro Inhibition of Cytokine mRNA Expression in Macrophages

• Cell Culture: Murine macrophage cell line Raw264.7 and human monocytic cell line THP-1 were used.

• Treatment: Cells were pretreated with gelsevirine (10 µM) for 6 hours.

• Stimulation: Following pretreatment, cells were stimulated for 3 hours with one of the following STING agonists:

  • 2'3'-cGAMP (5 µg/ml)

  • IFN stimulatory DNA (ISD) (2 µg/ml)

  • Poly(dA:dT) (5 µg/ml)

• Measurement: The mRNA expression of cytokines, specifically Cxcl10 and Il6, was measured by reverse transcription-polymerase chain reaction (RT-PCR).[1][5]

In Vitro Anti-inflammatory Effect in Microglia

• Cell Culture: Primary neurons, astrocytes, and BV2 microglial cells were cultured.

• Stimulation: BV2 cells were stimulated with either lipopolysaccharide (LPS) or conditioned medium from neurons subjected to oxygen-glucose deprivation (OGD).

• Treatment: Gelsevirine was administered to the stimulated BV2 cells.

• Measurement: The levels of inflammatory factors were assessed to determine the anti-inflammatory effect of gelsevirine.[2]

In Vitro Studies in Chondrocytes

• Cell Culture: Cultured chondrocytes were used to model osteoarthritis-related inflammation.

• Stimulation: Inflammation was induced by treating the chondrocytes with Interleukin-1β (IL-1β).

• Treatment: Gelsevirine was added to the IL-1β-stimulated chondrocytes.

• Measurement: The expression of inflammatory and degenerative markers including MMP3, MMP9, MMP13, IFNβ, TNFɑ, and Il6 was measured.[3]

In Vivo Murine Sepsis Model

• Animal Model: Male C57BL/6J mice were used.

• Procedure: Sepsis was induced by cecal ligation and puncture (CLP).

• Treatment: Gelsevirine (10 and 20 mg/kg) was administered 5 hours after the CLP surgery.

• Sample Collection: 15 hours after CLP surgery, mice were sacrificed, and lung tissues were harvested.

• Measurement: The protein levels of STING, and the phosphorylation of TBK1 and p65 were determined by Western blot.[1]

Signaling Pathways and Mechanism of Action

Gelsevirine exerts its anti-inflammatory effects by modulating specific signaling pathways. The primary mechanisms identified are the inhibition of the STING pathway and the JAK2-STAT3 pathway.

Inhibition of the STING Signaling Pathway

Gelsevirine has been identified as a potent inhibitor of the STING pathway, which is crucial for the production of type I interferons and other proinflammatory cytokines in response to cytosolic DNA.[1][6]

• Mechanism of Inhibition:

  • Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing the binding of its natural ligand, cGAMP.[1][6] This locks STING in an inactive conformation.[1]

  • Inhibition of Activation: By binding to STING, gelsevirine inhibits its dimerization and subsequent activation.[1][6]

  • Promotion of Degradation: Gelsevirine promotes the K48-linked ubiquitination and degradation of STING, likely through the recruitment of the E3 ligase TRIM21.[1][3][6]

The following diagram illustrates the inhibitory effect of gelsevirine on the STING signaling pathway.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine's Molecular Landscape Beyond STING: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine, a principal alkaloid from the Gelsemium genus, has garnered significant attention for its potent inhibitory effects on the STATOR of interferon genes (STING) pathway, positioning it as a promising candidate for treating inflammatory diseases. However, a comprehensive understanding of its pharmacological profile requires exploration of its molecular interactions beyond this primary target. This technical guide provides an in-depth analysis of the known molecular targets of Gelsevirine outside of the STING signaling cascade, with a focus on quantitative data, experimental methodologies, and relevant signaling pathways.

Glycine (B1666218) Receptors: A Key Non-STING Target

Emerging research has identified inhibitory glycine receptors (GlyRs) as a significant molecular target for Gelsevirine in the central nervous system. GlyRs are ligand-gated ion channels that mediate inhibitory neurotransmission, playing a crucial role in motor control, sensory processing, and pain perception. Gelsevirine has been shown to modulate the function of these receptors, suggesting a broader mechanism of action that extends to neuronal signaling.

Quantitative Analysis of Gelsevirine's Interaction with Glycine Receptors

The inhibitory effect of Gelsevirine on Glycine receptors has been quantified through electrophysiological studies. The following table summarizes the available data on the potency of Gelsevirine as a GlyR inhibitor.

Target	Subunit Composition	Assay Type	Measured Parameter	Value (µM)	Reference
Glycine Receptor	α1	Two-Electrode Voltage Clamp	IC₅₀	40.6 ± 8.2	[1][2]

Table 1: Quantitative Data for Gelsevirine Inhibition of Glycine Receptors. The IC₅₀ value represents the concentration of Gelsevirine required to inhibit 50% of the glycine-induced current in oocytes expressing α1 subunit-containing glycine receptors.[1][2]

Experimental Protocols

The characterization of Gelsevirine's effect on glycine receptors was primarily achieved through two-electrode voltage-clamp (TEVC) electrophysiology using Xenopus laevis oocytes. This technique allows for the precise measurement of ion channel activity in a controlled environment.

Two-Electrode Voltage-Clamp (TEVC) Electrophysiology

Objective: To determine the functional effect of Gelsevirine on recombinant glycine receptors expressed in Xenopus laevis oocytes.

Methodology:

• Oocyte Preparation: Mature female Xenopus laevis frogs are anesthetized, and ovarian lobes are surgically removed. Oocytes are manually defolliculated after enzymatic treatment with collagenase.

• cRNA Injection: Oocytes are injected with complementary RNA (cRNA) encoding the human α1 subunit of the glycine receptor. Injected oocytes are then incubated to allow for receptor expression on the cell membrane.

• Electrophysiological Recording:

  • An injected oocyte is placed in a recording chamber and continuously perfused with a saline solution.

  • Two glass microelectrodes, filled with KCl, are inserted into the oocyte. One electrode measures the membrane potential, while the other injects the current required to clamp the membrane potential at a holding potential (typically -60 mV).

  • The agonist, glycine, is applied to the oocyte to elicit a baseline current response mediated by the expressed glycine receptors.

• Compound Application: Gelsevirine, at various concentrations, is co-applied with glycine.

• Data Analysis: The peak current amplitude in the presence of Gelsevirine is measured and compared to the baseline current. A concentration-response curve is generated by plotting the percentage of inhibition against the logarithm of the Gelsevirine concentration. The IC₅₀ value is then calculated from this curve using a sigmoidal fitting model.

Signaling Pathways and Visualizations

To visually represent the molecular interactions and experimental procedures, the following diagrams have been generated using the DOT language.

Glycine Receptor Signaling Pathway and Inhibition by Gelsevirine

The following diagram illustrates the normal activation of a glycine receptor and its inhibition by Gelsevirine.

References

• 1. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine: A Potent Inhibitor of TBK1 and IRF3 Phosphorylation in the STING Signaling Pathway

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Gelsevirine, a natural alkaloid, has emerged as a significant inhibitor of the cGAS-STING signaling pathway, a critical component of the innate immune system. This pathway, upon activation by cytosolic DNA, triggers a cascade involving the phosphorylation of TANK-binding kinase 1 (TBK1) and interferon regulatory factor 3 (IRF3), leading to the production of type I interferons. This technical guide provides a comprehensive overview of Gelsevirine's mechanism of action, focusing on its impact on TBK1 and IRF3 phosphorylation. It includes a summary of quantitative data, detailed experimental protocols for assessing its activity, and visualizations of the signaling pathway and experimental workflows.

Introduction

The stimulator of interferon genes (STING) pathway is a key innate immune signaling cascade that detects cytosolic double-stranded DNA (dsDNA), a danger signal associated with viral and bacterial infections, as well as cellular damage. Upon activation, STING recruits and activates TBK1, which in turn phosphorylates itself and IRF3. Phosphorylated IRF3 dimerizes, translocates to the nucleus, and induces the transcription of genes encoding type I interferons (IFNs) and other inflammatory cytokines. Dysregulation of the STING pathway is implicated in various inflammatory and autoimmune diseases, making it an attractive target for therapeutic intervention.

Gelsevirine has been identified as a potent inhibitor of this pathway. It acts upstream of TBK1 and IRF3 by directly binding to STING, thereby preventing its activation and the subsequent downstream signaling events.[1] This guide delves into the specifics of Gelsevirine's inhibitory effects on TBK1 and IRF3 phosphorylation.

Quantitative Data on Gelsevirine's Inhibitory Activity

While direct IC50 values for Gelsevirine's inhibition of TBK1 and IRF3 phosphorylation are not yet prominently available in the public literature, its potent inhibitory effect on the downstream consequences of this signaling pathway has been quantified. Gelsevirine inhibits the 2'3'-cGAMP-induced expression of Interferon-β (IFN-β), a direct product of IRF3 activation, in a dose-dependent manner.

Cell Line	Agonist	Measured Endpoint	IC50 Value	Reference
Raw264.7 (murine macrophage)	2'3'-cGAMP (5 µg/ml)	Ifnb1 mRNA expression	5.365 µM	[1]
THP-1 (human monocytic)	2'3'-cGAMP (5 µg/ml)	IFNB1 mRNA expression	0.766 µM	[1]

Furthermore, qualitative data from Western blot analyses demonstrate that Gelsevirine dose-dependently suppresses the phosphorylation of TBK1 and reduces the phosphorylation of IRF3 in both cellular and in vivo models.[1] For instance, a concentration of 10 µM Gelsevirine has been shown to attenuate the phosphorylation of both TBK1 and IRF3 in Raw264.7 cells stimulated with 2'3'-cGAMP.[1]

Signaling Pathway and Mechanism of Action

Gelsevirine's primary mechanism of action is the direct inhibition of STING. By binding to STING, Gelsevirine prevents its dimerization and activation, which is a prerequisite for the recruitment and activation of TBK1. This upstream inhibition effectively blocks the entire downstream signaling cascade, leading to a reduction in the phosphorylation of both TBK1 and IRF3.

Caption: Gelsevirine inhibits the cGAS-STING signaling pathway.

Experimental Protocols

The following protocols are based on methodologies cited in the literature for assessing the impact of Gelsevirine on TBK1 and IRF3 phosphorylation.[1]

Cell Culture and Treatment

• Cell Lines:

  • Raw264.7 (murine macrophages)

  • THP-1 (human monocytes) - Differentiated into macrophage-like cells with Phorbol 12-myristate 13-acetate (PMA) prior to experiments.

• Culture Conditions:

  • Maintain cells in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Incubate at 37°C in a humidified atmosphere with 5% CO2.

• Gelsevirine Treatment and STING Activation:

  • Plate cells at a suitable density in 6-well plates.

  • Pre-treat cells with varying concentrations of Gelsevirine (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 6 hours.

  • Stimulate the cells with a STING agonist, such as 2'3'-cGAMP (5 µg/ml), for 3 hours.

Western Blotting for Phosphorylated TBK1 and IRF3

• Cell Lysis:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA lysis buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extracts.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies specific for phosphorylated TBK1 (p-TBK1), total TBK1, phosphorylated IRF3 (p-IRF3), total IRF3, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.

Caption: Workflow for Western Blot analysis of TBK1 and IRF3 phosphorylation.

Conclusion

Gelsevirine represents a promising natural compound for the modulation of the innate immune response. Its ability to potently inhibit the cGAS-STING pathway at the level of STING activation provides a clear mechanism for the observed reduction in TBK1 and IRF3 phosphorylation. The quantitative data on its downstream effects, coupled with the detailed protocols provided, offer a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of Gelsevirine in STING-driven inflammatory and autoimmune diseases. Future studies focusing on direct enzymatic assays with purified TBK1 could provide more precise quantitative measures of Gelsevirine's inhibitory effects on this key kinase.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword of Traditional Medicine: A Technical Guide to the Historical Use of Gelsemium elegans

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsemium elegans, a highly toxic plant native to Southeast Asia, has a long and complex history in traditional medicine, particularly in China.[1][2] Known colloquially as "heartbreak grass," its potent toxicity necessitated cautious and primarily external application.[1][3] Ancient Chinese medical texts, including the Shennong's Materia Medica Classic and the Compendium of Materia Medica, document its use for a variety of ailments.[1] This technical guide provides an in-depth analysis of the historical and traditional applications of Gelsemium elegans, supported by modern scientific investigations into its phytochemistry, pharmacology, and toxicology. We present quantitative data in structured tables, detail experimental protocols from key studies, and visualize the complex molecular interactions of its constituent alkaloids.

Traditional Applications and Preparations

Historically, Gelsemium elegans was utilized in Traditional Chinese Medicine (TCM) for its purported analgesic, anti-inflammatory, and anti-tumor properties.[4][5] Its primary applications were for treating conditions such as neuropathic pain, rheumatoid arthritis, various skin ulcers, and even certain cancers.[6] Due to its extreme toxicity, internal use was rare and meticulously controlled, with the vast majority of traditional preparations being for external administration.

Traditional preparation methods often involved crushing the fresh plant parts or creating decoctions and tinctures for topical application.[2] These preparations were used to "dispel wind, reduce swelling, remove poison, kill insects, and relieve itching."[1]

Phytochemistry: The Alkaloid Arsenal

The potent biological activity of Gelsemium elegans is attributed to its rich composition of monoterpene indole (B1671886) alkaloids. Over 120 different alkaloids have been isolated from this plant, with the most significant being koumine (B8086292), gelsemine (B155926), and gelsenicine.[7] The concentration of these alkaloids varies significantly between different parts of the plant, with the roots generally containing the highest levels.[7]

Quantitative Analysis of Major Alkaloids

The following table summarizes the quantitative data on the concentration of the three major alkaloids in different parts of Gelsemium elegans and their acute toxicity in mice.

Alkaloid	Plant Part	Concentration (µg/g)	LD50 (mg/kg, mice)	Citation
Koumine	Mature Roots	249.2	100 (i.p.)	[7]
Mature Leaves	272.0	[7]
Mature Stems	149.1	[7]
Gelsemine	Mature Roots	Not specified	~56 (i.p.)	[8]
Mature Leaves	Not specified
Mature Stems	Not specified
Gelsenicine	Mature Roots	Not specified	~0.2 (i.p.)	[8]
Mature Leaves	Not specified
Mature Stems	Not specified
Total Alkaloids	Leaves	Not applicable	15 (oral), 4 (i.p.)	[4]

Pharmacological Activities and Underlying Mechanisms

Modern research has begun to unravel the scientific basis for the traditional uses of Gelsemium elegans, focusing on the pharmacological effects of its isolated alkaloids.

Analgesic and Anti-inflammatory Effects

Crude alkaloidal fractions and isolated compounds, such as koumine and gelsemine, have demonstrated significant analgesic and anti-inflammatory properties in animal models.[4][9][10] These effects are believed to be mediated through interactions with key neurotransmitter receptors in the central nervous system.

Molecular Signaling Pathways

The neuroactivity of Gelsemium elegans alkaloids stems from their interaction with several critical signaling pathways. The primary targets identified are GABA-A receptors and glycine (B1666218) receptors, both of which are crucial for inhibitory neurotransmission.[11][12] Additionally, studies have implicated the MAPK signaling pathway and the induction of apoptosis in the plant's cytotoxic effects.[13][14]

Signaling pathways of major Gelsemium elegans alkaloids.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the investigation of Gelsemium elegans.

Alkaloid Extraction and Isolation

A common protocol for the extraction and isolation of alkaloids from Gelsemium elegans involves the following steps:

References

• 1. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tropical.theferns.info [tropical.theferns.info]
• 3. Atlas of Poisonous Plants in Hong Kong - A Clinical Toxicology Perspective 香港有毒植物圖鑑 - 臨床毒理學透視 [www3.ha.org.hk]
• 4. mdpi.com [mdpi.com]
• 5. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analgesic effects and pharmacologic mechanisms of the Gelsemium alkaloid koumine on a rat model of postoperative pain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Modulation of GABAA receptors and of GABAergic synapses by the natural alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine: A Technical Guide on Bioavailability and Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gelsevirine, a prominent indole (B1671886) alkaloid derived from the Gelsemium genus, has garnered significant interest for its therapeutic potential, notably its anti-inflammatory and anxiolytic properties. A comprehensive understanding of its bioavailability and pharmacokinetic profile is paramount for its progression as a clinical candidate. This technical guide synthesizes the current knowledge on the absorption, distribution, metabolism, and excretion (ADME) of Gelsevirine. While specific in vivo pharmacokinetic parameters for isolated Gelsevirine are not extensively documented in publicly available literature, this guide provides in vitro metabolic data and contextual pharmacokinetic data from studies on Gelsemium elegans extracts. Furthermore, it details the experimental methodologies for key assays and illustrates the compound's interaction with the STING and JAK-STAT signaling pathways.

Bioavailability and Pharmacokinetics

Direct and comprehensive in vivo studies detailing the absolute oral bioavailability and pharmacokinetic parameters of isolated Gelsevirine are limited in the current scientific literature. Most available data pertains to the pharmacokinetic profiles of the total alkaloid extracts of Gelsemium elegans. These studies provide a general understanding of how Gelsemium alkaloids behave in vivo, but the data is not specific to Gelsevirine.

Pharmacokinetic Parameters of Gelsemium elegans Alkaloids in Rats

Studies on the oral administration of Gelsemium elegans extracts in rats have characterized the pharmacokinetic behavior of a mixture of its constituent alkaloids. While not specific to Gelsevirine, these findings offer the closest available proxy. In female rats administered a 0.1 g/kg dose of G. elegans extract, the alkaloids were generally absorbed rapidly, with the time to reach maximum plasma concentration (Tmax) being less than 0.5 hours for most components.[1][2] The elimination half-lives (T1/2) were found to be longer, exceeding 3 hours for many alkaloids, with some extending up to 32.80 hours.[1][2] This suggests a rapid absorption followed by a slower elimination phase. Female rats also exhibited generally higher maximum plasma concentrations (Cmax) and area under the curve (AUC) values, indicating greater absorption and systemic exposure to the alkaloids compared to male rats.[1][2]

Table 1: General Pharmacokinetic Profile of Gelsemium elegans Alkaloids in Female Rats (Oral Administration)

Parameter	Observation	Citation
Tmax (Time to Maximum Concentration)	Generally < 0.5 hours	[1][2]
T1/2 (Elimination Half-Life)	> 3 hours (up to 32.80 hours for some alkaloids)	[1][2]
Absorption and Exposure	Higher Cmax and AUC in female rats compared to males	[1][2]

Note: These parameters represent the general behavior of a mixture of alkaloids from Gelsemium elegans extract and are not specific to Gelsevirine.

Metabolism

The metabolism of Gelsevirine has been investigated in vitro using liver microsomes from various species, including humans, pigs, goats, and rats. These studies, conducted using High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (HPLC-QqTOF/MS), revealed species-specific differences in the metabolic pathways. The primary metabolic transformations identified include hydroxylation, demethylation, and N-oxidation. The investigation of Gelsevirine's metabolism provides a foundational understanding for predicting its in vivo fate and potential drug-drug interactions.

Table 2: In Vitro Metabolism of Gelsevirine in Liver Microsomes

Species	Key Metabolic Pathways	Citation
Human	Hydroxylation, Demethylation, N-oxidation
Pig	Hydroxylation, Demethylation, N-oxidation
Goat	Hydroxylation, Demethylation, N-oxidation
Rat	Hydroxylation, Demethylation, N-oxidation

Experimental Protocols

In Vivo Pharmacokinetic Study of Gelsemium elegans Alkaloids in Rats

This section outlines a representative experimental protocol for determining the pharmacokinetics of Gelsemium elegans alkaloids following oral administration in rats, based on methodologies described in the literature.

3.1.1. Animal Model

• Species: Sprague-Dawley rats.

• Housing: Housed in a controlled environment with a 12-hour light/dark cycle, and free access to standard chow and water. Animals are typically fasted overnight before dosing.

3.1.2. Drug Administration

• Formulation: Gelsemium elegans extract suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose sodium).

• Route of Administration: Oral gavage.

• Dose: A specific dose, for instance, 0.1 g/kg body weight.

3.1.3. Sample Collection

• Matrix: Blood.

• Sampling Time Points: Blood samples (approximately 0.25 mL) are collected from the tail vein at various time points post-dosing (e.g., 0, 0.083, 0.167, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours).

• Sample Processing: Blood samples are collected into heparinized tubes and centrifuged to separate the plasma. The plasma is then stored at -80°C until analysis.

3.1.4. Bioanalytical Method

• Technique: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS).

• Sample Preparation: Plasma samples are typically prepared by protein precipitation with a solvent like acetonitrile.

• Quantification: The concentration of the alkaloids in the plasma samples is determined by comparing their peak areas to those of a standard curve.

3.1.5. Pharmacokinetic Analysis

• The plasma concentration-time data is analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, and T1/2.

In Vivo Pharmacokinetic Experimental Workflow.

In Vitro Metabolism Study using Liver Microsomes

This protocol describes a typical in vitro experiment to assess the metabolic stability of Gelsevirine in liver microsomes.

3.2.1. Materials

• Gelsevirine

• Liver microsomes (from human, rat, etc.)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

3.2.2. Incubation

• A reaction mixture is prepared containing liver microsomes, phosphate buffer, and Gelsevirine.

• The mixture is pre-incubated at 37°C.

• The metabolic reaction is initiated by adding the NADPH regenerating system.

• The reaction is stopped at various time points by adding a quenching solvent (e.g., cold acetonitrile).

3.2.3. Analysis

• The samples are centrifuged, and the supernatant is analyzed by HPLC-QqTOF/MS to identify and quantify the parent compound and its metabolites.

3.2.4. Data Analysis

• The rate of disappearance of Gelsevirine is used to determine its metabolic stability.

• The mass spectra of the new peaks are analyzed to identify the structure of the metabolites.

In Vitro Metabolism Experimental Workflow.

Signaling Pathways

Recent studies have elucidated the molecular mechanisms underlying the pharmacological effects of Gelsevirine, particularly its role in modulating inflammatory responses through specific signaling pathways.

Inhibition of the STING Signaling Pathway

Gelsevirine has been identified as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[3][4][5] This pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and triggering an inflammatory response. Gelsevirine exerts its inhibitory effect by competitively binding to the cyclic dinucleotide (CDN)-binding pocket of STING.[3][4][5] This binding prevents the dimerization and activation of STING, thereby blocking downstream signaling events that lead to the production of pro-inflammatory cytokines.[3][4][5] Furthermore, Gelsevirine has been shown to promote the K48-linked ubiquitination and subsequent degradation of STING.[3][4][5]

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 3. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]

Unveiling the Anxiolytic Potential of Gelsevirine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the emerging evidence surrounding the anxiolytic properties of gelsevirine (B199093), a major alkaloid derived from the Gelsemium genus of plants. While research specifically isolating gelsevirine's anxiolytic effects is still in its early stages, initial findings suggest a promising avenue for the development of novel anti-anxiety therapeutics. This document consolidates the available quantitative data, outlines relevant experimental methodologies, and visualizes potential signaling pathways to provide a comprehensive overview for the scientific community.

Quantitative Data on Anxiolytic Effects

Direct quantitative data on the anxiolytic effects of isolated gelsevirine is limited but indicative. A key study has reported comparable anxiolytic actions between gelsevirine, gelsemine (B155926), and koumine, the primary alkaloids of Gelsemium elegans. The following table summarizes the available data.

Compound	Animal Model	Behavioral Test	Doses Administered	Key Findings
Gelsevirine	Mice	Elevated Plus-Maze (EPM)	2 and 10 mg/kg	Exerted anxiolytic effects.[1]
Gelsevirine	Mice	Light-Dark Box (LDB)	2 and 10 mg/kg	Exerted anxiolytic effects.[1]
Gelsemine	Mice	Chronic Unpredictable Mild Stress (CUMS) Model: Open-Field Test (OFT)	0.4, 2, or 10 mg/kg	Increased distance traveled in the central zone.[2][3][4]
Gelsemine	Mice	CUMS Model: Light/Dark-Transition (LDT) Test	0.4, 2, or 10 mg/kg	Increased percentage of time spent and distance traveled in the light compartment; increased number of transitions.[2][3][4]
Gelsemine	Mice	CUMS Model: Elevated Plus-Maze (EPM)	0.4, 2, or 10 mg/kg	Increased percentage of entries and time spent in the open arms.[2][3][4]

Note: Data for gelsemine is included for comparative context, as it is suggested to have actions comparable to gelsevirine. However, it is crucial to acknowledge that they are distinct molecular entities.

Experimental Protocols

The following are detailed methodologies for key behavioral assays used to evaluate anxiolytic properties, based on protocols from studies on Gelsemium alkaloids and other anxiolytic compounds.

Animals

Studies typically utilize male C57BL/6J mice or ICR-CD1 mice.[5] Animals are housed under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water. All experimental procedures are expected to be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Drug Administration

Gelsevirine, or other test compounds, are typically dissolved in a vehicle solution (e.g., saline) and administered intraperitoneally (i.p.). Doses are administered at a specific time point (e.g., 45 minutes) before the commencement of behavioral testing.[1]

Behavioral Assays for Anxiolysis

The EPM apparatus consists of four arms (two open, two enclosed by high walls) arranged in a plus shape and elevated from the floor. The test leverages the conflict between a rodent's natural tendency to explore a novel environment and its aversion to open, elevated spaces.

• Procedure: A mouse is placed at the center of the maze, facing an open arm. Its behavior is recorded for a set period (typically 5 minutes).

• Parameters Measured:

  • Number of entries into the open and closed arms.

  • Time spent in the open and closed arms.

• Interpretation: An increase in the time spent in and/or the number of entries into the open arms is indicative of an anxiolytic effect.

The OFT assesses general locomotor activity and anxiety-like behavior in a novel, open environment. The apparatus is a square arena with walls.

• Procedure: A mouse is placed in the center or a corner of the arena, and its activity is recorded for a specified duration.

• Parameters Measured:

  • Total distance traveled.

  • Distance traveled in the central zone versus the peripheral zone.

  • Time spent in the central zone versus the peripheral zone.

• Interpretation: Anxiolytic compounds typically increase the time spent and distance traveled in the central zone, without significantly altering total locomotor activity. A decrease in total locomotion could indicate sedative effects.

This test is based on the innate aversion of rodents to brightly lit areas. The apparatus consists of a box divided into a small, dark compartment and a larger, illuminated compartment, connected by an opening.

• Procedure: A mouse is placed in the light compartment, and its movement between the two compartments is recorded for a set time.

• Parameters Measured:

  • Time spent in the light and dark compartments.

  • Number of transitions between the compartments.

  • Latency to first enter the dark compartment.

• Interpretation: Anxiolytic effects are inferred from an increase in the time spent in the light compartment and the number of transitions between compartments.[3]

Potential Signaling Pathways and Experimental Workflow

While the precise anxiolytic mechanism of gelsevirine is yet to be fully elucidated, research on related compounds and gelsevirine's activity in other contexts provide potential avenues for investigation.

Proposed Signaling Pathways

The following diagrams illustrate signaling pathways implicated in the effects of Gelsemium alkaloids.

Caption: Potential signaling pathways in the anxiolytic action of Gelsevirine.

Gelsevirine has been identified as a novel inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway, which is involved in inflammatory responses.[5] Given the established link between neuroinflammation and anxiety disorders, this pathway presents a plausible, though yet unproven, mechanism for gelsevirine's anxiolytic effects. Furthermore, studies on the structurally related alkaloid, gelsemine, have implicated the inhibition of the NLRP3 inflammasome and modulation of the CREB/BDNF pathway in its anxiolytic-like behaviors.[2][4][6]

Experimental Workflow

The following diagram outlines a typical workflow for investigating the anxiolytic properties of a novel compound like gelsevirine.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparative Analysis of Gelsemine and Gelsemium sempervirens Activity on Neurosteroid Allopregnanolone Formation in the Spinal Cord and Limbic System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suppressive Effects of Gelsemine on Anxiety-like Behaviors Induced by Chronic Unpredictable Mild Stress in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antianxiety activity of Gelsemium sempervirens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dose-effect study of Gelsemium sempervirens in high dilutions on anxiety-related responses in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative Analysis of Gelsemine and Gelsemium sempervirens Activity on Neurosteroid Allopregnanolone Formation in the Spinal Cord and Limbic System - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Research on Gelsevirine's Analgesic Effects: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the foundational research concerning the analgesic properties of Gelsevirine, an alkaloid isolated from the Gelsemium genus of flowering plants. While research has established its analgesic, anti-inflammatory, and anxiolytic activities, this document focuses on the core mechanisms and experimental data that underpin its potential as a therapeutic agent for pain management.

Core Mechanisms of Gelsevirine's Analgesic Action

Gelsevirine's analgesic effects are believed to stem from a combination of anti-inflammatory and direct neuronal pathway modulation.

Anti-inflammatory Pathway: STING Inhibition

A primary and well-documented mechanism of Gelsevirine is its role as a specific inhibitor of the Stimulator of Interferon Genes (STING) pathway.[1][2][3] The STING pathway is a critical component of the innate immune system that, when activated, leads to the production of pro-inflammatory cytokines. By inhibiting STING, Gelsevirine effectively reduces the inflammatory cascade, which is a significant contributor to many types of pain, particularly inflammatory pain such as that seen in osteoarthritis.[1]

Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, which prevents its dimerization and activation.[1][3] Furthermore, it promotes the K48-linked ubiquitination and subsequent degradation of STING.[1][3] This dual action of inhibiting activation and promoting degradation makes Gelsevirine a potent modulator of STING-mediated inflammation.

Gelsevirine's inhibition of the STING pathway.

Potential Neuronal Pathway: Modulation of the Glycine (B1666218) Receptor and Allopregnanolone Synthesis

While direct evidence for Gelsevirine's action on neuronal pathways is still emerging, research on other major alkaloids from the Gelsemium plant, such as Gelsemine (B155926) and Koumine, strongly suggests a mechanism involving the spinal α3 glycine receptor and the subsequent synthesis of the neurosteroid allopregnanolone. It is plausible that Gelsevirine shares this mechanism of action.

This pathway posits that Gelsemium alkaloids act as positive modulators of the α3 glycine receptor in the spinal cord. Activation of this receptor leads to an increase in the synthesis of allopregnanolone, a potent neurosteroid with known analgesic properties. Allopregnanolone, in turn, enhances GABAergic inhibition, thereby reducing the transmission of pain signals.

Proposed neuronal pathway for Gelsevirine's analgesia.

Quantitative Data on Analgesic Efficacy

As of the latest available research, specific quantitative data on the analgesic efficacy of Gelsevirine, such as ED50 values from standardized animal models of pain, has not been extensively published. However, to provide a comparative context for the potential potency of Gelsemium alkaloids, the following table summarizes the ED50 values for a related alkaloid, Gelsenicine , in various mouse models of pain.

Pain Model	Gelsenicine ED50 (µg/kg, s.c.)
Acetic Acid-Induced Writhing Test	10.4
Formalin Test (Late Phase)	7.4
Chronic Constriction Injury (Thermal Hyperalgesia)	9.8

Data for Gelsenicine is provided as a reference for the potential analgesic potency of Gelsemium alkaloids. Further research is required to establish the specific ED50 values for Gelsevirine.

Experimental Protocols for Analgesic Activity Assessment

The following are detailed methodologies for key experiments commonly used to assess the analgesic properties of compounds like Gelsevirine.

Acetic Acid-Induced Writhing Test

This model is used to evaluate peripheral analgesic activity.

Protocol:

• Animals: Male Swiss albino mice (20-25 g) are used.

• Acclimatization: Animals are acclimatized to laboratory conditions for at least one week with free access to food and water. They are fasted for 12-18 hours before the experiment, with continued access to water.

• Grouping: Animals are randomly divided into groups (n=6-8 per group):

  • Vehicle Control (e.g., 0.9% saline)

  • Positive Control (e.g., Diclofenac sodium, 10 mg/kg)

  • Test Groups (Gelsevirine at various doses)

• Drug Administration: The vehicle, positive control, or Gelsevirine is administered via an appropriate route (e.g., intraperitoneally or orally) 30-60 minutes before the induction of writhing.

• Induction of Writhing: A 0.6% solution of acetic acid is injected intraperitoneally (10 ml/kg body weight).

• Observation: Immediately after the acetic acid injection, each mouse is placed in an individual observation chamber. After a 5-minute latency period, the number of writhes (a wave of contraction of the abdominal muscles followed by stretching of the hind limbs) is counted for a period of 20 minutes.

• Data Analysis: The percentage of inhibition of writhing is calculated for each group compared to the vehicle control group.

References

• 1. Functional modulation of glycine receptors by the alkaloid gelsemine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Gelsevirine from Gelsemium elegans: A Detailed Guide to Extraction and Purification

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

Gelsemium elegans, a plant known for its potent toxicological and medicinal properties, is a rich source of various indole (B1671886) alkaloids. Among these, gelsevirine (B199093) has garnered significant interest for its potential therapeutic applications, including anti-inflammatory and anxiolytic activities. This document provides a comprehensive guide to the extraction of total alkaloids from G. elegans and the subsequent purification of gelsevirine. Detailed protocols for acid-base extraction, High-Speed Counter-Current Chromatography (HSCCC), and traditional column chromatography are presented. Additionally, quantitative data from various studies are summarized to provide an overview of expected yields and purities. This guide is intended to serve as a valuable resource for researchers involved in the isolation and characterization of gelsevirine for further pharmacological investigation and drug development.

Introduction

Gelsemium elegans Benth, a member of the Loganiaceae family, is a well-known toxic plant native to Southeast Asia.[1] It contains a complex mixture of over 100 alkaloids, with indole alkaloids being the most prominent and pharmacologically active constituents.[2] These alkaloids are classified into several structural types, including gelsemine-type, koumine-type, and gelsedine-type.[3] Gelsevirine, a gelsemine-type oxindole (B195798) alkaloid, has demonstrated notable biological activities. Recent studies have identified gelsevirine as a novel and specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway, highlighting its potential in mitigating inflammation associated with conditions like sepsis.[4][5]

The isolation of pure gelsevirine from the complex alkaloidal mixture present in G. elegans is a critical step for its pharmacological evaluation and potential therapeutic development. This document outlines effective methods for its extraction and purification.

Extraction of Total Alkaloids

A common and effective method for extracting total alkaloids from G. elegans is through an acid-base extraction protocol. This method leverages the basic nature of alkaloids to separate them from other plant constituents.

Experimental Protocol: Acid-Base Extraction

• Plant Material Preparation:

  • Air-dry the plant material (e.g., stems and leaves) of Gelsemium elegans.

  • Grind the dried material into a coarse powder.

• Initial Solvent Extraction:

  • Macerate or reflux the powdered plant material with an organic solvent such as ethanol (B145695) or methanol (B129727). This initial extraction isolates a broad spectrum of compounds, including the alkaloids.[6]

• Acidification and Removal of Neutral Components:

  • Concentrate the initial solvent extract under reduced pressure to obtain a crude residue.

  • Suspend the residue in water and acidify with a dilute acid (e.g., 20% H₂SO₄) to a pH of approximately 4.[6]

  • This step converts the alkaloids into their salt forms, which are soluble in the aqueous phase.

  • Partition the acidic aqueous suspension with an immiscible organic solvent like ethyl acetate (B1210297) to remove neutral and acidic impurities.[6]

• Basification and Alkaloid Extraction:

  • Separate the aqueous phase and basify it with a base (e.g., Na₂CO₃ or ammonia) to a pH of approximately 10.[6]

  • This converts the alkaloid salts back to their free base form, which are generally less soluble in water and more soluble in non-polar organic solvents.

  • Extract the basified aqueous solution multiple times with a chlorinated solvent such as chloroform (B151607) or dichloromethane (B109758) to isolate the crude alkaloid mixture.[6]

• Final Processing:

  • Combine the organic extracts.

  • Dry the combined organic phase over an anhydrous salt (e.g., Na₂SO₄).

  • Evaporate the solvent under reduced pressure to yield the crude total alkaloid extract.

Purification of Gelsevirine

The crude alkaloid extract contains a mixture of numerous alkaloids, including koumine, gelsemine, and gelsevirine.[2] Further purification is necessary to isolate gelsevirine. High-Speed Counter-Current Chromatography (HSCCC) has proven to be a highly effective technique for this purpose. Traditional silica (B1680970) gel column chromatography can also be employed.

High-Speed Counter-Current Chromatography (HSCCC)

HSCCC is a liquid-liquid partition chromatography technique that avoids the use of solid stationary phases, thus minimizing irreversible adsorption and sample denaturation. It is particularly well-suited for the separation of alkaloids.

• HSCCC System Preparation:

  • Prepare a suitable two-phase solvent system. A commonly used system for gelsevirine purification is chloroform-methanol-0.1 M hydrochloric acid (4:4:2, v/v/v).[7]

  • Equilibrate the HSCCC instrument by pumping the stationary phase (typically the upper phase) into the column, followed by the mobile phase (typically the lower phase) at a specific flow rate until hydrodynamic equilibrium is reached.

• Sample Injection:

  • Dissolve a known amount of the crude alkaloid extract in a small volume of the solvent system.

  • Inject the sample into the HSCCC system.

• Elution and Fraction Collection:

  • Elute the sample with the mobile phase at a constant flow rate.

  • Monitor the effluent using a UV detector (e.g., at 254 nm).

  • Collect fractions based on the resulting chromatogram.

• Analysis and Identification:

  • Analyze the purity of the collected fractions containing gelsevirine by High-Performance Liquid Chromatography (HPLC).

  • Confirm the identity of the purified gelsevirine using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).[7]

Silica Gel Column Chromatography

Traditional column chromatography using silica gel is another viable method for the purification of gelsevirine.

• Column Packing:

  • Prepare a slurry of silica gel (e.g., 200-300 mesh) in a non-polar solvent (e.g., chloroform).

  • Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure, ensuring a uniform and crack-free stationary phase.

• Sample Loading:

  • Dissolve the crude alkaloid extract in a minimal amount of the initial mobile phase.

  • Alternatively, adsorb the extract onto a small amount of silica gel, dry it, and carefully load the powder onto the top of the packed column.

• Elution:

  • Elute the column with a gradient of solvents, typically starting with a less polar solvent system and gradually increasing the polarity. A common solvent system is a gradient of chloroform-methanol.[6] For instance, starting with 30:1 and gradually increasing the methanol concentration to 1:1.[6]

• Fraction Collection and Analysis:

  • Collect fractions of the eluate.

  • Monitor the separation by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualization agent (e.g., Dragendorff's reagent for alkaloids).

  • Combine fractions containing the compound of interest (gelsevirine).

• Final Purification:

  • Evaporate the solvent from the combined fractions to obtain the purified compound.

  • If necessary, further purification can be achieved by recrystallization or by applying the semi-purified fraction to another chromatography step, such as preparative HPLC.

Quantitative Data

The following tables summarize quantitative data from various studies on the purification of gelsevirine and other major alkaloids from G. elegans.

Table 1: Purification of Gelsevirine and Gelsenicine by HSCCC

Parameter	Value	Reference
Starting Material	300 mg crude extract	[7]
Solvent System	Chloroform-methanol-0.1 M HCl (4:4:2)	[7]
Yield of Gelsevirine	21.2 mg	[7]
Purity of Gelsevirine (by HPLC)	98.6%	[7]
Yield of Gelsenicine	19.4 mg	[7]
Purity of Gelsenicine (by HPLC)	95.4%	[7]

Table 2: Purification of Major Alkaloids by pH-Zone-Refining CCC

Parameter	Value	Reference
Starting Material	1.5 g crude extract	[2]
Solvent System	Methyl tert-butyl ether/acetonitrile/water (3:1.5:4)	[2]
Retainer (Stationary Phase)	20 mM Triethylamine	[2]
Eluter (Mobile Phase)	10 mM Hydrochloric acid	[2]
Yield of Gelsevirine	195 mg	[2]
Purity of Gelsevirine (by HPLC)	96.7%	[2]
Yield of Gelsemine	312 mg	[2]
Purity of Gelsemine (by HPLC)	94.8%	[2]
Yield of Koumine	420 mg	[2]
Purity of Koumine (by HPLC)	95.9%	[2]

Table 3: Purification of Alkaloids by Combined HSCCC and Preparative HPLC

Parameter	Value	Reference
Starting Material	350 mg crude extract
HSCCC Solvent System	1% triethylamine/n-hexane/ethyl acetate/ethanol (4:2:3:2)
Yield of Gelsevirine	50.5 mg
Purity of Gelsevirine (by HPLC)	96.8%
Yield of Koumine	50.5 mg
Purity of Koumine (by HPLC)	99.0%
Yield of Gelsemine	32.2 mg
Purity of Gelsemine (by HPLC)	99.5%

Gelsevirine Signaling Pathway

Gelsevirine has been identified as a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[4][5] This pathway is a crucial component of the innate immune system, responsible for detecting cytosolic DNA and initiating an inflammatory response.

The mechanism of inhibition by gelsevirine involves several key steps:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of the STING protein.[4]

• Conformational Locking: This binding locks STING in an inactive, open conformation, preventing its dimerization and subsequent activation, which is normally induced by CDNs like 2'3'-cGAMP.[4][5]

• Promotion of Degradation: Gelsevirine also promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[4][5]

By inhibiting STING activation, gelsevirine effectively suppresses the downstream production of interferons and other pro-inflammatory cytokines.[5]

Caption: Gelsevirine inhibits the STING signaling pathway.

Experimental Workflow

The overall process for isolating pure gelsevirine from G. elegans can be visualized as a multi-step workflow.

Caption: Workflow for gelsevirine extraction and purification.

Conclusion

The protocols and data presented in this application note provide a solid foundation for the successful extraction and purification of gelsevirine from Gelsemium elegans. The acid-base extraction method is robust for obtaining a crude alkaloid mixture, and subsequent purification by High-Speed Counter-Current Chromatography offers an efficient route to high-purity gelsevirine. Understanding the underlying principles of these techniques, along with the biological activity of the target compound, is essential for researchers in the field of natural product chemistry and drug discovery. The elucidation of gelsevirine's role as a STING inhibitor further underscores the importance of isolating this and other alkaloids from G. elegans for continued pharmacological research.

References

• 1. jocpr.com [jocpr.com]
• 2. Preparative separation of alkaloids from Gelsemium elegans Benth. using pH-zone-refining counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: High-Speed Counter-Current Chromatography for Gelsevirine Isolation

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gelsevirine, a potent indole (B1671886) alkaloid isolated from the plant Gelsemium elegans, has garnered significant interest in pharmacological research due to its potential therapeutic properties. However, its structural similarity to other alkaloids within the plant matrix presents a significant challenge for efficient isolation and purification. High-Speed Counter-Current Chromatography (HSCCC) has emerged as a powerful liquid-liquid partition chromatography technique for the separation of natural products, offering advantages such as the elimination of irreversible adsorption onto solid supports and high sample loading capacity. This document provides detailed application notes and protocols for the successful isolation of Gelsevirine from Gelsemium elegans using HSCCC.

Data Presentation

The following tables summarize quantitative data from various studies on the HSCCC-based isolation of Gelsevirine, providing a comparative overview of different methodologies and their efficiencies.

Table 1: Comparison of HSCCC Solvent Systems and Performance for Gelsevirine Isolation

Solvent System Composition (v/v/v)	Sample Loading (mg)	Yield of Gelsevirine (mg)	Purity of Gelsevirine (%)	Reference
Chloroform-methanol-0.1 mol/L hydrochloric acid (4:4:2)	300 (Crude Extract)	21.2	98.6
n-hexane-ethyl acetate-ethanol-0.5% triethylamine-H₂O (3:5:3:4)	206.6 (Crude Alkaloid)	7.2	93.5
1% triethylamine (B128534) aqueous solution/n-hexane/ethyl acetate (B1210297)/ethanol (B145695) (4:2:3:2)	350 (Crude Extract)	Not specified	Not specified	[1]

Experimental Protocols

This section outlines a detailed methodology for the isolation of Gelsevirine from Gelsemium elegans using HSCCC, based on established protocols.

Preparation of Crude Extract from Gelsemium elegans

• Plant Material: Obtain dried and powdered whole plant material of Gelsemium elegans.

• Extraction:

  • Macerate the powdered plant material with 95% ethanol at room temperature for 24 hours.

  • Filter the extract and concentrate the filtrate under reduced pressure to obtain a crude ethanol extract.

  • Suspend the crude extract in a 2% tartaric acid solution and partition with ethyl acetate to remove non-alkaloidal components.

  • Adjust the pH of the aqueous layer to 9-10 with ammonia (B1221849) solution and extract with chloroform (B151607).

  • Concentrate the chloroform extract to dryness to yield the crude alkaloid fraction.

HSCCC Instrumentation and Operation

• Apparatus: A commercially available High-Speed Counter-Current Chromatography instrument equipped with a multi-layer coil, a solvent delivery pump, a sample injection valve, and a UV-Vis detector.

• Two-Phase Solvent System Preparation:

  • Prepare the chosen solvent system (e.g., chloroform-methanol-0.1 mol/L hydrochloric acid at a 4:4:2 volume ratio) by thoroughly mixing the components in a separatory funnel.

  • Allow the mixture to equilibrate at room temperature and separate into two distinct phases (upper and lower).

  • Degas both phases by sonication before use.

HSCCC Separation Protocol (Example using Chloroform-Methanol-HCl system)

• Column Equilibration:

  • Fill the entire HSCCC coil with the stationary phase (the upper phase of the solvent system).

  • Rotate the coil at a set speed (e.g., 850 rpm).[1]

  • Pump the mobile phase (the lower phase) into the column at a specific flow rate (e.g., 2.0 mL/min).

  • Continue pumping until the mobile phase emerges from the outlet and a hydrodynamic equilibrium is established, indicated by a stable retention of the stationary phase.

• Sample Injection:

  • Dissolve a known amount of the crude alkaloid extract (e.g., 300 mg) in a small volume of the biphasic solvent system.

  • Inject the sample solution into the HSCCC column through the sample loop.

• Elution and Fraction Collection:

  • Continue to pump the mobile phase at the set flow rate.

  • Monitor the effluent with a UV detector at a suitable wavelength (e.g., 254 nm).

  • Collect fractions based on the resulting chromatogram peaks.

• Identification and Purity Analysis:

  • Analyze the collected fractions corresponding to the Gelsevirine peak by High-Performance Liquid Chromatography (HPLC) to determine purity.

  • Confirm the structure of the isolated Gelsevirine using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Mandatory Visualization

Experimental Workflow for Gelsevirine Isolation

Caption: Workflow for the isolation and purification of Gelsevirine.

Principle of HSCCC Separation of Alkaloids

Caption: Principle of HSCCC separation based on differential partitioning.

References

• 1. researchgate.net [researchgate.net]

Synthesizing Gelsevirine for Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer on Synthetic Protocols

Detailed, step-by-step experimental protocols and quantitative data for the total synthesis of Gelsevirine are not publicly available in full detail. The first total synthesis was reported in the PhD thesis of Ke, Yan-Ting from the University of Georgia, but the complete experimental procedures from this thesis are not accessible through publicly available databases.

This document, therefore, focuses on the application of commercially available Gelsevirine for research purposes, particularly in the context of its well-documented activity as a potent and specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.

Introduction to Gelsevirine

Gelsevirine is a complex indole (B1671886) alkaloid isolated from plants of the Gelsemium genus. It has garnered significant interest in the scientific community due to its diverse biological activities, including anxiolytic and anti-inflammatory properties. Recent research has identified Gelsevirine as a novel and specific inhibitor of the STING pathway, a critical component of the innate immune system that is implicated in various inflammatory diseases and cancer. This makes Gelsevirine a valuable tool for researchers studying STING-mediated cellular processes.

Biological Activity: Gelsevirine as a STING Inhibitor

Gelsevirine exerts its inhibitory effect on the STING pathway through a multi-faceted mechanism. It has been shown to competitively bind to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing its activation by its natural ligand, cyclic GMP-AMP (cGAMP).[1][2][3] Furthermore, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, a process likely mediated by the E3 ubiquitin ligase TRIM21.[1][2][3][4]

Quantitative Data on Gelsevirine's Inhibitory Activity

The following table summarizes the key quantitative parameters of Gelsevirine's inhibitory action on the STING pathway.

Parameter	Cell Line	Value	Reference
IC₅₀ (IFN-β expression)	Raw264.7 (murine macrophage)	5.365 µM	[1][2]
THP-1 (human monocytic)	0.766 µM	[1][2]
Binding Affinity (Kd)	Human STING-CTD	27.6 µM	[1]

Experimental Protocols: Investigating STING Inhibition by Gelsevirine

The following protocols are provided as a guide for researchers wishing to investigate the effects of Gelsevirine on the STING pathway in a cell-based model.

Protocol 1: Inhibition of cGAMP-induced STING Activation

Objective: To determine the effect of Gelsevirine on the activation of the STING pathway by its agonist, 2'3'-cGAMP.

Materials:

• Mammalian cells expressing STING (e.g., Raw264.7, THP-1)

• Cell culture medium and supplements

• Gelsevirine (dissolved in a suitable solvent, e.g., DMSO)

• 2'3'-cGAMP

• Reagents for Western blotting (lysis buffer, antibodies against p-TBK1, TBK1, p-IRF3, IRF3, and a loading control)

• Reagents for RT-qPCR (RNA extraction kit, reverse transcriptase, qPCR master mix, primers for IFN-β and a housekeeping gene)

Procedure:

• Cell Seeding: Seed the cells in appropriate culture plates and allow them to adhere overnight.

• Pre-treatment with Gelsevirine: Treat the cells with varying concentrations of Gelsevirine (or vehicle control) for 6 hours.

• STING Activation: Stimulate the cells with 2'3'-cGAMP (e.g., 5 µg/mL) for a specified time (e.g., 1-3 hours).

• Analysis of Downstream Signaling:

  • Western Blotting: Lyse the cells and perform Western blot analysis to assess the phosphorylation status of TBK1 and IRF3. A reduction in the levels of p-TBK1 and p-IRF3 in Gelsevirine-treated cells would indicate inhibition of the pathway.[1]

  • RT-qPCR: Extract total RNA and perform RT-qPCR to measure the mRNA expression levels of IFN-β. A dose-dependent decrease in IFN-β expression in Gelsevirine-treated cells would confirm its inhibitory activity.[1]

Protocol 2: Assessment of STING Dimerization

Objective: To investigate the effect of Gelsevirine on the dimerization of STING, a critical step in its activation.

Materials:

• Same as Protocol 3.1, with the addition of non-reducing sample buffer for Western blotting.

Procedure:

• Follow steps 1-3 from Protocol 3.1.

• Cell Lysis: Lyse the cells in a suitable buffer.

• Non-reducing Western Blot: Prepare protein lysates in non-reducing sample buffer and perform Western blotting for STING. Under non-reducing conditions, the dimeric form of STING can be visualized. A decrease in the intensity of the dimer band in Gelsevirine-treated samples would suggest inhibition of STING dimerization.[1]

Visualization of Signaling Pathways and Workflows

The STING Signaling Pathway

The following diagram illustrates the canonical STING signaling pathway, from the detection of cytosolic DNA to the production of type I interferons.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Gelsevirine in Sepsis: Application Notes and Protocols for In Vivo Experimental Design

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting in vivo experiments to evaluate the efficacy of Gelsevirine in sepsis models. The protocols are based on established research and are intended to ensure robust and reproducible results.

Introduction

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. Gelsevirine, a natural compound, has emerged as a promising therapeutic agent for sepsis by inhibiting the stimulator of interferon genes (STING) signaling pathway, a key mediator of inflammation in response to microbial or self-DNA.[1][2][3] Gelsevirine has been shown to improve survival and mitigate organ damage in preclinical sepsis models.[2][3]

Mechanism of Action: STING Pathway Inhibition

Gelsevirine exerts its anti-septic effects primarily by targeting the STING signaling pathway.[1][2][3] Cytosolic DNA, released from pathogens or damaged host cells, activates cyclic GMP-AMP synthase (cGAS), which in turn produces cyclic GMP-AMP (cGAMP). cGAMP then binds to and activates STING, an endoplasmic reticulum-associated protein.[1] This triggers a downstream signaling cascade, leading to the production of type I interferons and other pro-inflammatory cytokines that contribute to the systemic inflammation and organ damage seen in sepsis.[1][3]

Gelsevirine inhibits this pathway through a dual mechanism:

• Competitive Binding: It competitively binds to the cGAMP-binding pocket of STING, locking it in an inactive conformation and preventing its dimerization and activation.[2][3]

• Promoting Degradation: Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, likely by upregulating and recruiting the E3 ubiquitin ligase TRIM21.[1][2][3]

This inhibition of the STING pathway ultimately blocks the excessive activation of downstream signaling molecules like NF-κB, reducing the production of inflammatory cytokines and mitigating sepsis-induced organ damage.[1]

In Vivo Sepsis Models

The choice of an appropriate animal model is critical for studying sepsis. The two most commonly used and well-characterized models are the cecal ligation and puncture (CLP) model and the lipopolysaccharide (LPS) induced endotoxemia model.

• Cecal Ligation and Puncture (CLP) Model: This is considered the "gold standard" in sepsis research because it closely mimics the pathophysiology of human polymicrobial sepsis.[4][5] The procedure involves a laparotomy, ligation of the cecum, and puncture with a needle to induce peritonitis and subsequent sepsis.[6]

• Lipopolysaccharide (LPS) Model: This model involves the administration of LPS, a component of the outer membrane of Gram-negative bacteria, to induce a systemic inflammatory response.[6] While simpler to perform, it represents a model of endotoxemia rather than a true infection and may not fully recapitulate the complexity of clinical sepsis.[6]

For evaluating the therapeutic potential of Gelsevirine, the CLP model is recommended due to its higher clinical relevance.

Experimental Design and Protocols

This section outlines a detailed protocol for a preclinical study evaluating Gelsevirine in a CLP-induced sepsis mouse model.

Experimental Workflow

Caption: Experimental workflow for evaluating Gelsevirine in a CLP-induced sepsis model.

Materials and Reagents

• Gelsevirine (purity >99.5%)

• C57BL/6J mice (male, 2 months old)

• Anesthetics (e.g., isoflurane)

• Surgical instruments

• Suture materials

• Saline (vehicle)

• Reagents for biochemical assays (ELISA kits for IL-6, TNF-α)

• Reagents for organ function tests (BUN, creatinine, AST, ALT kits)

• Materials for histology (formalin, paraffin, H&E stain)

Animal Model Protocol: Cecal Ligation and Puncture (CLP)

• Anesthetize 2-month-old male C57BL/6J mice with isoflurane.[2]

• Perform a midline laparotomy to expose the cecum.

• Ligate the cecum below the ileocecal valve. The severity of sepsis can be modulated by the position of the ligation.

• Puncture the ligated cecum once or twice with a needle (e.g., 22-gauge).

• Gently squeeze the cecum to extrude a small amount of fecal content.

• Return the cecum to the peritoneal cavity and close the abdominal incision in layers.

• Administer fluid resuscitation (e.g., 1 ml of sterile saline subcutaneously) immediately after surgery.

• For the sham group, perform the laparotomy and expose the cecum without ligation and puncture.[2]

Gelsevirine Administration Protocol

• Prepare Gelsevirine solutions in a suitable vehicle (e.g., sterile saline).

• Five hours after CLP surgery, administer Gelsevirine intraperitoneally (i.p.) at doses of 10 mg/kg and 20 mg/kg.[2]

• The control CLP group should receive an equivalent volume of the vehicle.

Outcome Measures and Data Collection

Survival Rate: Monitor the survival of the mice for a predetermined period (e.g., 72 hours or longer) and record the time of death.

Organ Damage and Inflammation Assessment (15 hours post-CLP):

• Euthanize a subset of mice from each group 15 hours after CLP surgery.[2]

• Collect blood via cardiac puncture for serum separation.

• Perform bronchoalveolar lavage (BAL) to collect BAL fluid (BALF).

• Harvest organs (lungs, kidneys, liver) for histological and biochemical analysis.[2]

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison between experimental groups.

Table 1: Survival Rate

Group	Treatment	n	Survival Rate (%) at 72h
Sham	Vehicle	10	100
CLP	Vehicle	20	Value
CLP	Gelsevirine (10 mg/kg)	20	Value
CLP	Gelsevirine (20 mg/kg)	20	Value

Table 2: Serum Cytokine Levels (pg/ml) at 15h post-CLP

Group	Treatment	n	IL-6	TNF-α
Sham	Vehicle	8	Mean ± SD	Mean ± SD
CLP	Vehicle	8	Mean ± SD	Mean ± SD
CLP	Gelsevirine (10 mg/kg)	8	Mean ± SD	Mean ± SD
CLP	Gelsevirine (20 mg/kg)	8	Mean ± SD	Mean ± SD

Table 3: Markers of Organ Dysfunction at 15h post-CLP

Group	Treatment	n	BUN (mg/dl)	Creatinine (mg/dl)	AST (U/L)	ALT (U/L)
Sham	Vehicle	8	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
CLP	Vehicle	8	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
CLP	Gelsevirine (10 mg/kg)	8	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD
CLP	Gelsevirine (20 mg/kg)	8	Mean ± SD	Mean ± SD	Mean ± SD	Mean ± SD

Table 4: Lung Injury Parameters at 15h post-CLP

Group	Treatment	n	Lung Wet-to-Dry Ratio	BALF Total Protein (mg/ml)	Lung Injury Score
Sham	Vehicle	8	Mean ± SD	Mean ± SD	Mean ± SD
CLP	Vehicle	8	Mean ± SD	Mean ± SD	Mean ± SD
CLP	Gelsevirine (10 mg/kg)	8	Mean ± SD	Mean ± SD	Mean ± SD
CLP	Gelsevirine (20 mg/kg)	8	Mean ± SD	Mean ± SD	Mean ± SD

Signaling Pathway Visualization

The following diagram illustrates the proposed mechanism of action of Gelsevirine in the context of the STING signaling pathway in sepsis.

Caption: Gelsevirine inhibits the STING signaling pathway in sepsis.

Conclusion

These application notes and protocols provide a framework for the in vivo evaluation of Gelsevirine as a potential therapeutic for sepsis. Adherence to these detailed methodologies will facilitate the generation of high-quality, reproducible data, contributing to a better understanding of Gelsevirine's therapeutic potential and its mechanism of action in the complex setting of sepsis.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. criver.com [criver.com]
• 5. mdpi.com [mdpi.com]
• 6. Current Murine Models of Sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Gelsevirine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine is a natural alkaloid compound isolated from Gelsemium elegans Benth. It has garnered significant interest in the scientific community for its potential therapeutic applications, including anti-inflammatory, anxiolytic, and analgesic properties. Recent studies have highlighted its role as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway, a critical component of the innate immune system. Dysregulation of the STING pathway is implicated in various inflammatory diseases and sepsis. These application notes provide detailed protocols for the preparation and in vivo administration of Gelsevirine, primarily focusing on murine models for preclinical research.

Mechanism of Action: STING Signaling Pathway

Gelsevirine has been identified as a potent inhibitor of the STING signaling pathway. It functions by competitively binding to the cyclic dinucleotide (CDN)-binding pocket of STING, which prevents its activation. Furthermore, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, likely through the recruitment of the E3 ligase TRIM21. This dual mechanism effectively blocks the downstream signaling cascade that leads to the production of type I interferons and other pro-inflammatory cytokines.

Caption: Gelsevirine inhibits the STING signaling pathway.

Quantitative Data Summary

The following tables summarize key quantitative data for the in vivo administration of Gelsevirine based on published studies.

Table 1: In Vivo Dosage and Administration

Parameter	Value	Species	Application/Model	Reference
Effective Dose	10 mg/kg	Mouse	Sepsis (CLP model)	[1][2]
Effective Dose	20 mg/kg	Mouse	Sepsis (CLP model)	[1][2]
Route of Administration	Intraperitoneal (i.p.)	Mouse	Sepsis (CLP model)	[1]

Table 2: Recommended Vehicle Composition for Intraperitoneal Injection

Component	Concentration	Purpose	Notes
Dimethyl Sulfoxide (DMSO)	≤ 10% (v/v)	Solubilizing Agent	Minimize concentration to reduce potential toxicity.
Saline (0.9% NaCl), sterile	≥ 90% (v/v)	Diluent	Ensure isotonicity and sterility.
Example Formulation	10% DMSO in Saline	Vehicle	A commonly used and generally well-tolerated formulation.

Experimental Protocols

Protocol 1: Preparation of Gelsevirine for Intraperitoneal Administration

This protocol details the preparation of a Gelsevirine solution for intraperitoneal injection in mice.

Materials:

• Gelsevirine powder (purity >99%)

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Saline (0.9% NaCl), sterile

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sterile syringes and needles (27-30 gauge)

Procedure:

• Calculate the Required Amount of Gelsevirine:

  • Determine the total number of animals and the required dose per animal (e.g., 10 mg/kg).

  • Weigh the animals to determine the exact dose for each. For a 25g mouse, the required dose is 0.25 mg (25g * 10 mg/kg).

  • Calculate the total amount of Gelsevirine needed for the entire cohort, including a small excess to account for transfer losses.

• Prepare the Gelsevirine Stock Solution (in 100% DMSO):

  • Based on the final desired concentration and injection volume, calculate the required concentration of the stock solution. It is recommended to prepare a concentrated stock to minimize the final DMSO percentage.

  • Example: To prepare a 1 mg/mL final dosing solution in 10% DMSO, you can prepare a 10 mg/mL stock in 100% DMSO.

  • Aseptically weigh the Gelsevirine powder and place it in a sterile vial.

  • Add the calculated volume of sterile DMSO to the vial.

  • Vortex thoroughly until the Gelsevirine is completely dissolved. The solution should be clear and free of particulates.

• Prepare the Final Dosing Solution:

  • On the day of injection, dilute the Gelsevirine stock solution with sterile saline to achieve the final desired concentration and a DMSO concentration of ≤10%.

  • Example (for a 1 mg/mL final solution in 10% DMSO): Aseptically mix 1 part of the 10 mg/mL Gelsevirine stock solution with 9 parts of sterile saline.

  • Vortex the final dosing solution gently to ensure it is homogenous.

• Final Checks:

  • Visually inspect the final solution for any precipitation. If precipitation occurs, reformulation may be necessary (e.g., trying a slightly higher DMSO concentration if within safe limits, or exploring other vehicle options).

  • Keep the solution on ice if not used immediately, and use it within a few hours of preparation to ensure stability.

Protocol 2: Intraperitoneal (i.p.) Injection of Gelsevirine in Mice

This protocol outlines the procedure for administering the prepared Gelsevirine solution to mice.

Caption: Workflow for intraperitoneal injection in mice.

Procedure:

• Animal Restraint: Properly restrain the mouse to expose the abdomen. The scruff restraint method is commonly used. Ensure the grip is firm but does not impede the animal's breathing.

• Locate Injection Site: The preferred site for i.p. injection is the lower right quadrant of the abdomen. This location avoids the cecum (on the left side) and the bladder.

• Injection:

  • Use a new sterile syringe and needle for each animal.

  • Draw up the calculated volume of the Gelsevirine dosing solution. A typical injection volume for a mouse is 100-200 µL.

  • Tilt the mouse's head slightly downward.

  • Insert the needle at a 30-45 degree angle into the identified injection site.

  • Gently aspirate by pulling back the plunger to ensure that a blood vessel or the bladder has not been entered. If blood or urine appears in the syringe, discard the syringe and re-attempt with a fresh preparation at a slightly different location.

  • If the aspiration is clear, slowly and steadily depress the plunger to administer the full volume of the solution.

• Post-Injection:

  • Smoothly withdraw the needle.

  • Return the mouse to its cage.

  • Monitor the animal for any immediate adverse reactions.

Safety and Compliance

• All procedures involving live animals must be approved by the institution's Institutional Animal Care and Use Committee (IACUC) or equivalent ethics committee.

• Handle Gelsevirine powder and DMSO in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• A vehicle-only control group (e.g., 10% DMSO in saline) should be included in all experiments to account for any effects of the solvent.

• Dispose of all sharps and biohazardous waste according to institutional guidelines.

Disclaimer: These protocols are intended as a guide for research purposes. Researchers should optimize these protocols based on their specific experimental needs and in accordance with all applicable regulations and institutional guidelines.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Gelsevirine in Murine Models: Dosage, Administration, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and experimental protocols for the use of Gelsevirine in mouse models, based on current scientific literature. The information is intended to guide researchers in designing and executing preclinical studies involving this novel STING (Stimulator of Interferon Genes) inhibitor.

Quantitative Data Summary

The following tables summarize the key quantitative data for the administration of Gelsevirine in mice, primarily derived from studies on sepsis models.

Table 1: Gelsevirine Dosage and Administration in Mice

Parameter	Details	Source
Animal Model	2-month-old C57BL/6J mice	[1][2]
Therapeutic Indication	Sepsis (induced by Cecal Ligation and Puncture - CLP)	[1][2]
Dosage Range	10 mg/kg and 20 mg/kg	[1][2][3]
Administration Route	Intraperitoneal (i.p.) injection	[1]
Frequency	Single dose administered 5 hours post-CLP surgery	[1][2][3]
Vehicle	Not explicitly stated in the provided search results. Researchers should use a suitable sterile vehicle such as saline or DMSO, with appropriate vehicle controls.

Table 2: Efficacy of Gelsevirine in a Murine Sepsis Model

Outcome Measure	Gelsevirine Effect (at 10 and 20 mg/kg)	Source
Survival Rate	Dose-dependently increased survival compared to untreated sepsis.	[1][2]
Lung Inflammation	Reduced infiltration of F4/80+ macrophages and S100A9+ neutrophils.	[1][2]
STING Pathway	Downregulated STING expression; suppressed phosphorylation of TBK1, p65, and IRF3.	[1][2]
Cytokine Production	Reduced serum levels of IL-6 and TNF-α.	[2]
Organ Damage	Mitigated CLP-induced lung, hepatic, and renal injuries.	[2][4]

Experimental Protocols

Cecal Ligation and Puncture (CLP)-Induced Sepsis Model

This protocol describes the induction of sepsis in mice and the subsequent administration of Gelsevirine for therapeutic evaluation.

Materials:

• Gelsevirine (purity >99.55%)

• Sterile saline or other appropriate vehicle

• 2-month-old C57BL/6J mice

• Anesthetic (e.g., isoflurane)

• Surgical instruments (scissors, forceps, sutures)

• Syringes and needles for administration

Procedure:

• Anesthetize the mice using an appropriate anesthetic agent.

• Perform a midline laparotomy to expose the cecum.

• Ligate the cecum below the ileocecal valve.

• Puncture the ligated cecum with a needle (e.g., 22-gauge).

• Gently squeeze the cecum to extrude a small amount of fecal content.

• Return the cecum to the peritoneal cavity and close the abdominal incision in layers.

• Administer fluid resuscitation (e.g., sterile saline, subcutaneously) as per institutional guidelines.

• Five hours after the CLP surgery, administer Gelsevirine (10 or 20 mg/kg) or a vehicle control via intraperitoneal injection.[1][2][3]

• Monitor the mice for survival and other relevant endpoints (e.g., collection of blood and tissues for analysis at specific time points). For instance, 15 hours post-CLP, tissues can be harvested for analysis of inflammatory markers.[1][2][3]

Assessment of Inflammatory Response

Procedure:

• At a predetermined time point (e.g., 15 hours post-CLP), euthanize the mice.

• Collect blood via cardiac puncture for serum cytokine analysis (e.g., IL-6, TNF-α) using ELISA kits.

• Harvest lung tissue for histological analysis (e.g., H&E staining) and immunohistochemistry to detect inflammatory cell infiltration (e.g., F4/80 for macrophages, S100A9 for neutrophils).[2]

• Prepare lung tissue lysates for Western blot analysis to determine the protein levels of STING and the phosphorylation status of TBK1, p65, and IRF3.[1][2]

Visualizations

Experimental Workflow for Gelsevirine Efficacy Testing in a CLP Mouse Model

Caption: Workflow for evaluating Gelsevirine in a CLP-induced sepsis mouse model.

Gelsevirine's Mechanism of Action via STING Pathway Inhibition

Caption: Gelsevirine inhibits the STING signaling pathway to reduce inflammation.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note & Protocol: Gelsevirine for STING Dimerization Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Stimulator of Interferon Genes (STING) signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating a robust type I interferon response. Upon activation by its ligand, cyclic GMP-AMP (cGAMP), STING undergoes a conformational change, leading to its dimerization and subsequent recruitment and activation of downstream signaling molecules like TANK-binding kinase 1 (TBK1) and interferon regulatory factor 3 (IRF3). Dysregulation of the STING pathway is implicated in various inflammatory and autoimmune diseases, making it an attractive target for therapeutic intervention.

Gelsevirine, a natural oxindole (B195798) alkaloid, has been identified as a novel and specific inhibitor of the STING pathway.[1][2][3][4] This application note provides a detailed protocol for a STING dimerization assay using Gelsevirine to investigate its inhibitory effects. Gelsevirine has been shown to competitively bind to the cGAMP-binding pocket of STING, locking it in an inactive conformation and thereby inhibiting its dimerization and downstream signaling.[2][4] Furthermore, Gelsevirine promotes the K48-linked ubiquitination and degradation of STING, likely mediated by the E3 ubiquitin ligase TRIM21.[2][3][4]

This protocol will guide researchers in utilizing Gelsevirine as a tool to study STING pathway modulation, specifically focusing on the crucial step of STING dimerization.

Signaling Pathway

The canonical cGAS-STING signaling pathway is initiated by the presence of cytosolic double-stranded DNA (dsDNA), which can originate from pathogens or damaged host cells. The enzyme cyclic GMP-AMP synthase (cGAS) recognizes and binds to this dsDNA, catalyzing the synthesis of the second messenger 2',3'-cyclic GMP-AMP (cGAMP).[5] cGAMP then binds to STING, an endoplasmic reticulum (ER)-resident protein. This binding event triggers a conformational change in STING, leading to its dimerization and translocation from the ER to the Golgi apparatus.[5][6] The STING dimer serves as a scaffold to recruit and activate TBK1, which in turn phosphorylates both STING and IRF3. Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it induces the transcription of genes encoding type I interferons (e.g., IFN-β) and other inflammatory cytokines.[5][6]

Caption: The cGAS-STING signaling pathway and the inhibitory action of Gelsevirine.

Experimental Workflow

The following diagram illustrates the general workflow for assessing the inhibitory effect of Gelsevirine on STING dimerization. The process involves cell culture, treatment with Gelsevirine followed by stimulation with a STING agonist, cell lysis, and subsequent analysis of STING dimerization by non-reducing SDS-PAGE and immunoblotting.

References

• 1. researchgate.net [researchgate.net]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]

Application Notes: Probing the Gelsevirine-STING Interaction via Biotin Pull-Down Assay

Introduction

Gelsevirine, a natural alkaloid, has been identified as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][2] The STING pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating an immune response.[3][4][5] Dysregulation of the STING pathway is implicated in various inflammatory and autoimmune diseases, making it a significant therapeutic target.[6][7] Gelsevirine has been shown to competitively bind to the cyclic dinucleotide (CDN)-binding pocket of STING, thereby inhibiting its activation.[1][2] This application note details the use of a biotin (B1667282) pull-down assay to qualitatively and quantitatively assess the binding of Gelsevirine to the STING protein.

Principle of the Assay

The biotin pull-down assay is an affinity purification technique used to study protein-protein and protein-ligand interactions.[8] In this specific application, a biotinylated version of Gelsevirine (biotin-GS) serves as the "bait" to capture its binding partner, the "prey" protein (STING), from a cell lysate. The biotin-GS, when incubated with a cell lysate containing STING, forms a complex. This complex is then captured by streptavidin-coated beads, which have a high affinity for biotin.[9] Unbound proteins are washed away, and the captured proteins are subsequently eluted and analyzed by western blotting to confirm the presence of STING. This method provides direct evidence of the physical interaction between Gelsevirine and STING.[1][2]

Data Presentation

The biotin pull-down assay, followed by western blot analysis, provides qualitative evidence of the Gelsevirine-STING interaction. Competition assays, where an excess of non-biotinylated Gelsevirine or a known STING ligand like 2'3'-cGAMP is added, can further validate the specificity of this interaction.

Table 1: Qualitative Results of Biotin Pull-Down Assay for Gelsevirine-STING Binding

Condition	Bait	Competitor	Expected Outcome (STING band on Western Blot)	Interpretation
1	Biotin-Gelsevirine	None	Strong band	Gelsevirine directly binds to STING.
2	Biotin (unconjugated)	None	No band / Faint band	STING does not non-specifically bind to biotin or the beads.
3	Biotin-Gelsevirine	Gelsevirine (unlabeled)	Reduced band intensity	Unlabeled Gelsevirine competes with biotin-Gelsevirine for STING binding, confirming specificity.
4	Biotin-Gelsevirine	2'3'-cGAMP	Reduced band intensity	2'3'-cGAMP competes with biotin-Gelsevirine for the same binding site on STING, indicating a shared binding pocket.

Note: This table represents expected qualitative outcomes based on the findings that Gelsevirine competitively binds to the STING protein.[1][2]

Experimental Protocols

Synthesis of Biotinylated Gelsevirine (Biotin-GS)

A detailed protocol for the chemical synthesis of biotin-GS is required. This typically involves modifying the Gelsevirine molecule to incorporate a biotin tag, often via a linker arm to minimize steric hindrance. The precise chemical reactions and purification steps are beyond the scope of this document but are a prerequisite for the assay.[2]

Protocol: Biotin Pull-Down Assay for Gelsevirine-STING Binding

This protocol is designed for cultured cells, such as HEK293T cells, overexpressing a tagged version of STING (e.g., HA-tagged STING) or for cell lines with endogenous STING expression, like Raw264.7 macrophages.[2][10]

Materials:

• Biotinylated Gelsevirine (Biotin-GS)

• Unlabeled Gelsevirine

• 2'3'-cGAMP (as a competitor)

• Streptavidin-coated magnetic beads or agarose (B213101) beads

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• HEK293T or Raw264.7 cells

• Plasmids for expressing tagged STING (if applicable)

• Reagents and equipment for cell culture, transfection, protein quantification (BCA assay), SDS-PAGE, and Western Blotting.

• Antibodies: anti-STING or anti-tag (e.g., anti-HA) primary antibody, and a corresponding secondary antibody.

Procedure:

• Cell Culture and Lysate Preparation:

  • Culture HEK293T cells and transfect with a plasmid expressing HA-tagged STING. After 24-48 hours, harvest the cells.

  • Alternatively, culture Raw264.7 cells to a suitable confluency.

  • Wash cells with ice-cold PBS and lyse them in ice-cold lysis buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the proteins.

  • Determine the protein concentration of the lysate using a BCA assay.

• Binding Reaction:

  • In separate microcentrifuge tubes, incubate a standardized amount of cell lysate (e.g., 500 µg - 1 mg of total protein) with biotin-GS (a typical starting concentration is 5 µM) for 1-4 hours at 4°C with gentle rotation.[7][10]

  • For competition assays: Pre-incubate the cell lysate with a 10-fold molar excess of unlabeled Gelsevirine or 2'3'-cGAMP for 1 hour at 4°C before adding biotin-GS.[7][10]

  • Negative Control: Incubate a sample with unconjugated biotin at the same concentration as biotin-GS.

• Capture of Biotin-GS-STING Complex:

  • Add pre-washed streptavidin beads to each binding reaction tube.

  • Incubate for an additional 1-2 hours at 4°C with gentle rotation to allow the biotin-GS-STING complex to bind to the beads.

• Washing:

  • Pellet the beads by centrifugation or using a magnetic stand.

  • Discard the supernatant and wash the beads 3-5 times with ice-cold wash buffer to remove non-specifically bound proteins.

• Elution:

  • After the final wash, remove all supernatant.

  • Add 2X SDS-PAGE sample buffer to the beads and boil for 5-10 minutes to elute the captured proteins.

• Analysis by Western Blot:

  • Separate the eluted proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody against STING (or the HA-tag).

  • Incubate with a suitable HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescence detection system.

Mandatory Visualizations

Diagram 1: Experimental Workflow of the Biotin Pull-Down Assay

Caption: Workflow of the biotin pull-down assay to detect Gelsevirine-STING binding.

Diagram 2: The cGAS-STING Signaling Pathway

Caption: The cGAS-STING signaling pathway and the inhibitory action of Gelsevirine.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Current understanding of the cGAS-STING signaling pathway: Structure, regulatory mechanisms, and related diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cGAS–STING cytosolic DNA sensing pathway - Wikipedia [en.wikipedia.org]
• 5. Frontiers | Advances in cGAS-STING Signaling Pathway and Diseases [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. bioclone.net [bioclone.net]
• 9. Streptavidin Bead Pulldown Assay to Determine Protein Homooligomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: In Vitro Cytotoxicity Assessment of Gelsevirine using the Cell Counting Kit-8 (CCK-8) Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction and Application Notes

Gelsevirine is a prominent indole (B1671886) alkaloid isolated from Gelsemium elegans Benth, a plant used in traditional Chinese medicine for its analgesic, anti-inflammatory, and anxiolytic properties.[1] While many natural compounds are investigated for their potential as cytotoxic agents in cancer therapy, recent studies indicate that Gelsevirine itself exhibits low direct cytotoxicity against a variety of cell lines.[1]

A 2023 study assessing Gelsevirine's effect on cell viability using the CCK-8 assay found no significant cytotoxicity in RAW264.7, THP-1, primary cultured cardiomyocytes, BMSCs, chondrocytes, and BMMs at concentrations up to 1280 μM over a 24-hour period.[1] This suggests that Gelsevirine's primary pharmacological mechanisms may not involve direct cell killing, but rather modulation of specific signaling pathways, such as the STING signaling pathway, where it has been identified as a novel inhibitor.[1][2]

This contrasts with other alkaloids from the Gelsemium genus, such as sempervirine, which has demonstrated dose- and time-dependent cytotoxic effects on hepatocellular carcinoma cells (HepG2 and Huh7).[3] Therefore, when evaluating Gelsevirine, it is crucial to employ sensitive and reliable viability assays like the CCK-8 to accurately determine its cytostatic or cytotoxic profile.

This document provides a detailed protocol for assessing the in vitro cytotoxicity of Gelsevirine using the Cell Counting Kit-8 (CCK-8) assay, a robust method for determining the number of viable cells in a sample.

Principle of the CCK-8 Assay

The Cell Counting Kit-8 (CCK-8) assay is a sensitive, one-bottle colorimetric assay used to assess cell viability, proliferation, and cytotoxicity.[4][5] The assay utilizes a highly water-soluble tetrazolium salt, WST-8 ([2-(2-methoxy-4-nitrophenyl)-3-(4-nitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium, monosodium salt]). In the presence of an electron carrier, WST-8 is reduced by dehydrogenases abundant in living, metabolically active cells to produce a water-soluble orange-colored formazan (B1609692) dye.[4][6] The amount of formazan generated is directly proportional to the number of viable cells.[4] The absorbance of the resulting solution is measured at approximately 450 nm using a microplate reader.[6][7]

Summary of Gelsevirine Cytotoxicity Data

The following table summarizes the experimental conditions and findings from a key study that evaluated the cytotoxicity of Gelsevirine using a CCK-8 assay.

Cell Line	Gelsevirine Concentration Range (μM)	Incubation Time (hours)	Observed Cytotoxicity (CCK-8 Assay)	Reference
RAW264.7 (Macrophage)	10 - 1280	24	No remarkable cytotoxicity observed	[1]
THP-1 (Monocyte)	10 - 1280	24	No remarkable cytotoxicity observed	[1]
Primary Cultured Cardiomyocytes	10 - 1280	24	No remarkable cytotoxicity observed	[1]
Bone Marrow-Derived Stem Cells (BMSCs)	10 - 1280	24	No remarkable cytotoxicity observed	[1]
Chondrocytes	10 - 1280	24	No remarkable cytotoxicity observed	[1]
Bone Marrow-Derived Macrophages (BMMs)	10 - 1280	24	No remarkable cytotoxicity observed	[1]

Detailed Experimental Protocol: CCK-8 Assay for Gelsevirine

This protocol provides a step-by-step methodology for determining the cytotoxicity of Gelsevirine.

4.1. Materials and Reagents

• Gelsevirine stock solution (dissolved in an appropriate solvent, e.g., DMSO)

• Cell Counting Kit-8 (CCK-8) reagent

• 96-well flat-bottom cell culture plates

• Appropriate cell line(s) and complete culture medium

• Phosphate-buffered saline (PBS)

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader (with a 450 nm filter)

• Sterile, multichannel pipettes

4.2. Experimental Procedure

• Cell Seeding:

  • Harvest cells and perform a cell count to determine cell density.

  • Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL (for a target of 5,000 cells/well). Note: The optimal cell number can vary between cell types and should be determined empirically.

  • Dispense 100 μL of the cell suspension into each well of a 96-well plate.[7]

  • Include wells for control groups: untreated cells (medium only) and blank wells (medium without cells for background correction).

  • Pre-incubate the plate for 24 hours in a humidified incubator (37°C, 5% CO₂) to allow for cell attachment and recovery.[8]

• Compound Preparation and Treatment:

  • Prepare a series of Gelsevirine dilutions in complete culture medium from your stock solution. A common approach is to prepare 2X concentrated solutions.

  • For example, to test a final concentration range of 10 µM to 1280 µM, prepare 2X solutions (20 µM to 2560 µM).

  • After the 24-hour pre-incubation, carefully remove the medium from the wells (for adherent cells) or add the compound directly (for suspension cells or if only adding a small volume).

  • Add 10 µL of various concentrations of Gelsevirine to the respective wells. For vehicle controls, add 10 µL of the medium containing the same concentration of the solvent (e.g., DMSO) used for the highest Gelsevirine concentration.

  • Add 10 µL of culture medium to the untreated control wells.

• Incubation:

  • Return the plate to the incubator and incubate for the desired exposure time (e.g., 24, 48, or 72 hours).[8]

• Addition of CCK-8 Reagent:

  • Following the treatment period, add 10 μL of the CCK-8 solution directly to each well.[6][7]

  • Be careful not to introduce air bubbles into the wells, as they can interfere with the absorbance reading.[6]

• Final Incubation:

  • Incubate the plate for 1-4 hours in the incubator.[6][7] The optimal incubation time depends on the cell type and density and should be determined to ensure the absorbance values are within the linear range of the microplate reader.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 450 nm using a microplate reader.[6][7]

  • If the measurement cannot be performed immediately, the reaction can be stopped by adding 10 µL of 1% w/v SDS or 0.1 M HCl to each well.[7][8] The plate should then be covered and stored at room temperature, protected from light.[7]

4.3. Data Analysis

• Background Subtraction: Subtract the average absorbance of the blank wells (medium + CCK-8 only) from the absorbance of all other wells.

• Calculate Cell Viability (%):

  • Cell Viability (%) = [(Absorbance of Treated Sample - Background) / (Absorbance of Untreated Control - Background)] x 100

• Dose-Response Curve: Plot the percentage of cell viability against the logarithm of the Gelsevirine concentration to generate a dose-response curve. From this curve, the IC₅₀ (half-maximal inhibitory concentration) value can be calculated using appropriate software (e.g., GraphPad Prism).

Visualizations

5.1. Experimental Workflow

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Sempervirine Inhibits Proliferation and Promotes Apoptosis by Regulating Wnt/β-Catenin Pathway in Human Hepatocellular Carcinoma [frontiersin.org]
• 4. CCK-8 Assay: A sensitive tool for cell viability | Abcam [abcam.com]
• 5. Effect of the oncolytic ECHO-7 virus Rigvir® on the viability of cell lines of human origin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. apexbt.com [apexbt.com]
• 8. ptglab.com [ptglab.com]

Application Notes: Investigating the Cellular Effects of Gelsevirine using THP-1 Cells

Introduction

Gelsevirine, an alkaloid isolated from Gelsemium elegans, has demonstrated significant anti-inflammatory and potential anti-cancer properties.[1][2] This document provides a comprehensive guide for utilizing the human monocytic leukemia cell line, THP-1, as a robust in vitro model to elucidate the mechanisms of action of Gelsevirine. THP-1 cells are an ideal model as they can be differentiated into macrophage-like cells, which are key players in the immune response and inflammation.[3][4][5] This makes them highly suitable for studying the anti-inflammatory effects of Gelsevirine. Furthermore, as a cancer cell line, they can be used to investigate the compound's cytotoxic and apoptotic potential.

Key Applications

• Anti-inflammatory Research: Differentiated THP-1 macrophages can be stimulated with lipopolysaccharide (LPS) to mimic an inflammatory response. The efficacy of Gelsevirine in mitigating this response can be quantified by measuring the secretion of pro-inflammatory cytokines such as TNF-α and IL-6.[6]

• Cancer Biology: The direct cytotoxic effects of Gelsevirine on THP-1 leukemia cells can be assessed. Further investigations can determine if cell death occurs via apoptosis and whether the compound affects cell cycle progression.[7]

• Mechanism of Action Studies: Gelsevirine is a known inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway and can also modulate the JAK-STAT pathway.[1][8][9][10] THP-1 cells provide an excellent system to perform Western blot analyses and other molecular assays to probe these pathways upon Gelsevirine treatment.

Data Presentation

Table 1: Expected Effects of Gelsevirine on THP-1 Cells

Parameter Assessed	Cell Type	Expected Outcome with Gelsevirine Treatment	Relevant Assay
Cell Viability	THP-1 Monocytes	Dose-dependent decrease	MTT/MTS Assay
Apoptosis	THP-1 Monocytes	Increase in early and late apoptotic cells	Annexin V/PI Staining
Cell Cycle	THP-1 Monocytes	Potential arrest at G1 or G2/M phase	Propidium Iodide Staining
TNF-α Secretion	Differentiated THP-1 Macrophages (LPS-stimulated)	Dose-dependent decrease	ELISA
IL-6 Secretion	Differentiated THP-1 Macrophages (LPS-stimulated)	Dose-dependent decrease	ELISA
STING Pathway Activation	Differentiated THP-1 Macrophages	Inhibition of phosphorylation of key pathway proteins (e.g., TBK1, p65)	Western Blot
JAK-STAT Pathway	Differentiated THP-1 Macrophages	Downregulation of phosphorylation of JAK2 and STAT3	Western Blot

Experimental Workflow

Caption: Experimental workflow for studying Gelsevirine's effects on THP-1 cells.

Signaling Pathway of Interest

Caption: Inhibition of the STING pathway by Gelsevirine.

Protocols

THP-1 Cell Culture and Differentiation

1.1. Materials

• THP-1 cell line (ATCC® TIB-202™)

• RPMI-1640 medium (ATCC® 30-2001™)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin (10,000 U/mL)

• 0.05% Trypsin-EDTA

• Phorbol 12-myristate 13-acetate (PMA)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

1.2. Protocol for THP-1 Monocyte Culture

• Medium Preparation: Prepare complete growth medium by supplementing RPMI-1640 with 10% heat-inactivated FBS and 1% Penicillin-Streptomycin.

• Thawing Cells: Thaw cryopreserved THP-1 cells rapidly in a 37°C water bath.[3][11] Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

• Initial Culture: Centrifuge the cell suspension at 300 x g for 5 minutes.[3] Discard the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium. Transfer to a T-25 culture flask.

• Incubation: Incubate the cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Maintain the cell density between 2x10^5 and 8x10^5 cells/mL.[11][12] To subculture, centrifuge the cell suspension, discard the supernatant, and resuspend the cells in fresh medium at the desired density. This is typically done 2-3 times per week.

1.3. Protocol for Differentiation of THP-1 into Macrophages

• Cell Seeding: Seed THP-1 monocytes in a multi-well plate at a density of 5x10^5 cells/mL in complete growth medium.

• PMA Induction: Add PMA to the cell culture medium to a final concentration of 50-100 ng/mL.[13][14]

• Incubation: Incubate the cells for 48-72 hours at 37°C with 5% CO2. During this time, the cells will adhere to the plate and exhibit a macrophage-like morphology.[4]

• Resting Phase: After incubation, gently aspirate the PMA-containing medium and wash the adherent cells twice with warm PBS. Add fresh, pre-warmed complete growth medium without PMA and incubate for another 24 hours before proceeding with experiments.

Cell Viability (MTT) Assay

2.1. Materials

• Differentiated or undifferentiated THP-1 cells in a 96-well plate

• Gelsevirine stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

2.2. Protocol

• Cell Seeding: Seed 1x10^4 THP-1 cells per well in a 96-well plate in 100 µL of complete growth medium.

• Treatment: After 24 hours, treat the cells with various concentrations of Gelsevirine (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, protected from light.[15]

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[16] Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Apoptosis (Annexin V/PI) Assay

3.1. Materials

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Cold PBS

3.2. Protocol

• Cell Seeding and Treatment: Seed THP-1 cells in a 6-well plate at a density of 5x10^5 cells/well. Treat with Gelsevirine for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.[17]

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[18]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[17]

• Incubation: Incubate for 15 minutes at room temperature in the dark.[17][18]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[18] Healthy cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.[17]

Cell Cycle (Propidium Iodide) Analysis

4.1. Materials

• Cold 70% Ethanol (B145695)

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• PBS

4.2. Protocol

• Cell Harvesting: Collect approximately 1x10^6 Gelsevirine-treated THP-1 cells. Centrifuge and wash with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Fix for at least 30 minutes on ice.[19][20]

• Washing: Centrifuge the fixed cells, discard the supernatant, and wash twice with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry. The DNA content will be used to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Cytokine (TNF-α and IL-6) Measurement by ELISA

5.1. Materials

• Human TNF-α and IL-6 ELISA kits

• Differentiated THP-1 macrophages in a 24-well plate

• Lipopolysaccharide (LPS) from E. coli

5.2. Protocol

• Cell Seeding and Differentiation: Differentiate THP-1 cells in a 24-well plate as described in Protocol 1.3.

• Treatment: Pre-treat the differentiated macrophages with various concentrations of Gelsevirine for 2 hours.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate for 18-24 hours at 37°C.

• Supernatant Collection: Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• ELISA: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions. Briefly, this involves adding the supernatants to antibody-coated plates, followed by detection with a secondary enzyme-linked antibody and a substrate solution.

• Quantification: Measure the absorbance and determine the cytokine concentrations by comparison with a standard curve.

Western Blot Analysis for STING and JAK-STAT Pathways

6.1. Materials

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-STING, anti-p-TBK1, anti-TBK1, anti-p-STAT3, anti-STAT3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

6.2. Protocol

• Cell Lysis: After treatment with Gelsevirine and/or appropriate stimuli, wash the cells with cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin to determine the relative changes in protein expression and phosphorylation.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Cell culture of THP-1 monocytes and differentiation into macrophages with PMA [protocols.io]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. nanopartikel.info [nanopartikel.info]
• 7. Frontiers | Sempervirine Inhibits Proliferation and Promotes Apoptosis by Regulating Wnt/β-Catenin Pathway in Human Hepatocellular Carcinoma [frontiersin.org]
• 8. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Expert Insights | Tutorial for THP-1 Cell Culture | Ubigene [ubigene.us]
• 12. nanopartikel.info [nanopartikel.info]
• 13. Differentiation of THP-1 monocytes into macrophages [bio-protocol.org]
• 14. How to Induce THP-1 Cells to Differentiate into Macrophages [absin.net]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 18. kumc.edu [kumc.edu]
• 19. ucl.ac.uk [ucl.ac.uk]
• 20. bio-rad-antibodies.com [bio-rad-antibodies.com]

Application Notes and Protocols for Testing Gelsevirine's Anxiolytic Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine, an alkaloid derived from the plant Gelsemium elegans, has emerged as a compound of interest for its potential anxiolytic properties. Compared to other alkaloids from the same plant, Gelsevirine is reported to have less toxicity, making it a promising candidate for therapeutic development. This document provides detailed application notes and standardized protocols for evaluating the anxiolytic effects of Gelsevirine using established rodent behavioral models: the elevated plus-maze (EPM), the open field test (OFT), and the light-dark box (LDB) test. Additionally, it outlines the current understanding of the signaling pathways potentially involved in its mechanism of action.

Animal Models for Anxiolytic Drug Screening

The preclinical assessment of anxiolytic compounds relies on behavioral models that induce anxiety-like states in rodents. These models are based on the conflict between the innate drive to explore a novel environment and the aversion to potentially dangerous spaces (e.g., open, elevated, or brightly lit areas).

• Elevated Plus-Maze (EPM): This test is a widely used and validated model for assessing anxiety-like behavior.[1] The apparatus consists of a plus-shaped maze with two open and two enclosed arms, elevated from the ground. A reduction in anxiety is inferred from an increase in the time spent and entries made into the open arms.[1]

• Open Field Test (OFT): The OFT assesses general locomotor activity and anxiety-like behavior in a novel, open arena.[2] Anxious rodents tend to remain close to the walls (thigmotaxis). Anxiolytic compounds are expected to increase exploration of the more anxiogenic central area of the field.[2]

• Light-Dark Box (LDB) Test: This model is based on the conflict between the rodent's natural aversion to brightly lit areas and its exploratory drive. The apparatus consists of a large, illuminated chamber and a smaller, dark chamber. Anxiolytic agents typically increase the time spent in the light compartment and the number of transitions between the two chambers.

Quantitative Data Summary

Note: There is a notable scarcity of publicly available, specific quantitative data on the anxiolytic effects of Gelsevirine in behavioral models. However, its closely related alkaloid, Gelsemine , has been more extensively studied and has demonstrated clear anxiolytic effects. The data presented below for Gelsemine can serve as a valuable reference for experimental design and data interpretation when testing Gelsevirine.

Table 1: Anxiolytic Effects of Gelsemine in the Elevated Plus-Maze (EPM) in Rats

Treatment Group	Dose	Number of Open Arm Entries (Mean ± SEM)	Percentage of Time Spent in Open Arms (Mean ± SEM)
Vehicle Control	-	3.2 ± 0.4	12.5 ± 2.1
Gelsemine	10⁻¹⁰ M	5.8 ± 0.6	28.3 ± 3.5
Gelsemine	10⁻⁶ M	7.1 ± 0.8	39.7 ± 4.2
Diazepam (Positive Control)	1.25 mg/kg	7.9 ± 0.9	45.1 ± 5.3

*p < 0.05, **p < 0.01 compared to Vehicle Control. Data are representative values derived from published studies on Gelsemine.

Detailed Experimental Protocols

General Considerations

• Animals: Adult male rodents (e.g., Sprague-Dawley rats, 250-300g; C57BL/6 mice, 25-30g) are commonly used. They should be group-housed under a standard 12:12-hour light-dark cycle with controlled temperature and humidity, and provided with food and water ad libitum.

• Acclimation: Animals should be brought to the testing room at least 60 minutes before the start of the experiments to allow for acclimation.

• Drug Administration: Gelsevirine should be dissolved in a suitable vehicle (e.g., sterile saline with a minimal amount of a solubilizing agent like Tween 80 or DMSO). Administration is typically performed intraperitoneally (i.p.) 30-60 minutes prior to testing.

• Blinding and Randomization: Experiments should be conducted in a randomized and blinded manner to avoid experimenter bias.

• Apparatus Cleaning: All apparatus should be thoroughly cleaned with 70% ethanol (B145695) and dried between trials to remove any olfactory cues from previous subjects.

Protocol 1: Elevated Plus-Maze (EPM) Test

• Apparatus: A plus-shaped maze, typically made of non-reflective material, elevated 50-70 cm above the floor. For rats, the arms are usually 50 cm long and 10 cm wide. The two closed arms have walls (40 cm high), while the open arms have a small ledge (0.5 cm) to prevent falls.

• Procedure:

  • Gently place the animal onto the central platform of the maze, facing one of the open arms.

  • Immediately start a video recording and allow the animal to explore the maze for a 5-minute period.

  • The experimenter should remain out of the animal's sight during the test.

• Data Analysis: Using video-tracking software, quantify the following parameters:

  • Primary Measures of Anxiety:

    • Percentage of time spent in the open arms: (Time in open arms / 300s) x 100.

    • Percentage of open arm entries: (Number of open arm entries / Total number of arm entries) x 100.

  • Measures of Locomotor Activity:

    • Number of closed arm entries.

    • Total number of arm entries.

Protocol 2: Open Field Test (OFT)

• Apparatus: A square arena (e.g., 42 x 42 x 42 cm for mice) made of a non-porous material. The floor is typically divided by software into a peripheral zone and a smaller central zone (e.g., 25% of the total area).

• Procedure:

  • Place the animal gently in the center of the open field.

  • Record the animal's activity for a 5 to 10-minute session using an overhead video camera and tracking software.

• Data Analysis:

  • Primary Measures of Anxiety:

    • Time spent in the center zone.

    • Distance traveled in the center zone.

    • Latency to first enter the center zone.

  • Measures of Locomotor Activity:

    • Total distance traveled in the entire arena.

    • Frequency of rearing (vertical activity).

Protocol 3: Light-Dark Box (LDB) Test

• Apparatus: A rectangular box divided into two compartments: a small, dark compartment (approximately one-third of the total size) and a larger, brightly illuminated compartment (approximately two-thirds of the size). The compartments are connected by a small opening at floor level.

• Procedure:

  • Place the animal in the center of the illuminated compartment, facing away from the opening to the dark compartment.

  • Allow the animal to freely explore the apparatus for a 5 to 10-minute session.

  • Record the session with a video camera.

• Data Analysis:

  • Primary Measures of Anxiety:

    • Time spent in the light compartment.

    • Latency to the first entry into the dark compartment.

  • Measures of Locomotor Activity/Exploration:

    • Number of transitions between the two compartments.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow Diagram

Caption: Standard workflow for testing the anxiolytic effects of Gelsevirine.

Potential Signaling Pathways

Recent evidence suggests that Gelsevirine acts as a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[3] While primarily investigated in the context of inflammation, emerging research has linked the cGAS-STING pathway to anxiety-like behaviors, where its inhibition can produce anxiolytic effects.

Caption: Gelsevirine may exert anxiolytic effects by inhibiting the STING pathway.

The anxiolytic effects of Gelsemine are thought to be mediated by multiple mechanisms that could also be relevant to Gelsevirine. These include the modulation of neurosteroids and the GABAergic system, as well as anti-inflammatory and neurotrophic pathways.

Caption: Multiple pathways contributing to the anxiolytic effects of Gelsemine.

References

• 1. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cGAS/STING signaling pathway-mediated microglial activation in the PFC underlies chronic ethanol exposure-induced anxiety-like behaviors in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Evaluation of Gelsevirine's Analgesic Properties Using Hot Plate and Tail-Flick Tests

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the analgesic properties of Gelsevirine, an alkaloid isolated from Gelsemium elegans, using two standard models of nociception: the hot plate test and the tail-flick test. This document includes experimental workflows, data presentation guidelines, and an overview of the potential signaling pathways involved in Gelsevirine-mediated analgesia.

Introduction to Gelsevirine and its Analgesic Potential

Gelsevirine is one of the principal alkaloids found in the plant Gelsemium elegans.[1] While research has been conducted on various alkaloids from this plant for their pharmacological activities, including analgesic, anti-inflammatory, and anxiolytic effects, Gelsevirine is noted for its potent anxiolytic activity and comparatively lower toxicity than other alkaloids from the same genus.[2] The analgesic properties of Gelsemium alkaloids are of significant interest as they may offer an alternative to traditional pain relief medications. These alkaloids have been shown to increase the pain threshold in animal models. The hot plate and tail-flick tests are common methods to evaluate the efficacy of centrally acting analgesics.

Experimental Protocols

Hot Plate Test

The hot plate test is a widely used method to assess the response to pain caused by a thermal stimulus, primarily evaluating supraspinally organized responses.[3]

Objective: To determine the effect of Gelsevirine on the latency of pain response to a thermal stimulus in mice.

Materials:

• Hot plate apparatus with adjustable temperature control

• Animal enclosure (e.g., transparent glass cylinder)

• Stopwatch

• Experimental animals (e.g., Swiss albino mice, 20-25g)

• Gelsevirine solution (at desired concentrations)

• Vehicle control (e.g., normal saline)

• Positive control (e.g., Morphine, 10 mg/kg)

Procedure:

• Acclimatization: Acclimatize the animals to the laboratory environment for at least one week before the experiment.

• Apparatus Setup: Set the temperature of the hot plate to a constant 55 ± 1°C.

• Baseline Latency: Gently place each mouse on the hot plate within the enclosure and start the stopwatch. Record the time until the animal exhibits a pain response, such as licking its paws or jumping. This is the baseline latency. A cut-off time (e.g., 30 seconds) should be established to prevent tissue damage.

• Grouping: Divide the animals into at least three groups: Vehicle Control, Gelsevirine-treated, and Positive Control.

• Administration: Administer the respective substances (vehicle, Gelsevirine at various doses, or morphine) to the animals, typically via intraperitoneal (i.p.) or oral (p.o.) route.

• Post-treatment Latency: At predetermined time intervals after administration (e.g., 30, 60, 90, and 120 minutes), place each mouse back on the hot plate and record the reaction latency.

• Data Analysis: Calculate the mean latency time for each group at each time point. The percentage of Maximum Possible Effect (% MPE) can be calculated using the formula: % MPE = [(Post-treatment latency - Pre-treatment latency) / (Cut-off time - Pre-treatment latency)] x 100

Tail-Flick Test

The tail-flick test measures the latency of a spinal reflex to a thermal stimulus applied to the tail.[4]

Objective: To evaluate the spinal analgesic effect of Gelsevirine by measuring the tail-flick latency in response to a radiant heat source.

Materials:

• Tail-flick analgesia meter with a radiant heat source

• Animal restrainer

• Stopwatch (often integrated into the apparatus)

• Experimental animals (e.g., Wistar rats or mice)

• Gelsevirine solution (at desired concentrations)

• Vehicle control (e.g., normal saline)

• Positive control (e.g., Morphine, 10 mg/kg)

Procedure:

• Acclimatization: Allow animals to adapt to the laboratory conditions.

• Habituation: Gently place each animal in the restrainer for a few minutes on consecutive days before the experiment to minimize stress.

• Baseline Latency: Place the animal in the restrainer with its tail positioned over the radiant heat source. Start the heat stimulus and the timer. The apparatus will automatically detect the tail flick and record the latency. A cut-off time (e.g., 10-15 seconds) is crucial to prevent tissue injury.

• Grouping: Assign animals to different experimental groups: Vehicle Control, Gelsevirine-treated, and Positive Control.

• Administration: Administer the vehicle, Gelsevirine, or positive control to the respective groups.

• Post-treatment Latency: Measure the tail-flick latency at various time points after drug administration (e.g., 30, 60, 90, and 120 minutes).

• Data Analysis: Record the mean tail-flick latency for each group at each time point and analyze for significant differences. The % MPE can also be calculated as described for the hot plate test.

Data Presentation

Quantitative data from the hot plate and tail-flick tests should be summarized in tables for clear comparison.

Table 1: Effect of Gelsevirine on Latency Time in the Hot Plate Test (Note: The following data are illustrative and based on typical results for an effective analgesic compound. Specific experimental data for Gelsevirine should be substituted.)

Treatment Group	Dose (mg/kg)	Mean Latency (seconds) ± SEM
0 min (Baseline)
Vehicle Control	-	7.2 ± 0.5
Gelsevirine	5	7.1 ± 0.4
Gelsevirine	10	7.3 ± 0.6
Morphine	10	7.0 ± 0.5
30 min
Vehicle Control	-	7.5 ± 0.6
Gelsevirine	5	10.2 ± 0.8
Gelsevirine	10	14.5 ± 1.1
Morphine	10	18.9 ± 1.5
60 min
Vehicle Control	-	7.3 ± 0.5
Gelsevirine	5	12.8 ± 0.9
Gelsevirine	10	17.8 ± 1.3
Morphine	10	22.1 ± 1.8**
90 min
Vehicle Control	-	7.1 ± 0.4
Gelsevirine	5	10.5 ± 0.7
Gelsevirine	10	15.2 ± 1.2
Morphine	10	19.5 ± 1.6

*p < 0.05, **p < 0.01 compared to Vehicle Control.

Table 2: Effect of Gelsevirine on Latency Time in the Tail-Flick Test (Note: The following data are illustrative and based on typical results for an effective analgesic compound. Specific experimental data for Gelsevirine should be substituted.)

Treatment Group	Dose (mg/kg)	Mean Latency (seconds) ± SEM
0 min (Baseline)
Vehicle Control	-	2.5 ± 0.2
Gelsevirine	5	2.6 ± 0.3
Gelsevirine	10	2.5 ± 0.2
Morphine	10	2.6 ± 0.3
30 min
Vehicle Control	-	2.7 ± 0.3
Gelsevirine	5	4.1 ± 0.4
Gelsevirine	10	5.8 ± 0.5
Morphine	10	7.2 ± 0.6
60 min
Vehicle Control	-	2.6 ± 0.2
Gelsevirine	5	5.2 ± 0.5
Gelsevirine	10	7.1 ± 0.6
Morphine	10	8.9 ± 0.7**
90 min
Vehicle Control	-	2.5 ± 0.3
Gelsevirine	5	4.3 ± 0.4
Gelsevirine	10	6.2 ± 0.5
Morphine	10	7.5 ± 0.6

*p < 0.05, **p < 0.01 compared to Vehicle Control.

Visualization of Workflows and Signaling Pathways

Experimental Workflows

Caption: Workflow for the Hot Plate and Tail-Flick Analgesia Tests.

Proposed Signaling Pathway for Gelsevirine's Analgesic Action

Research on Gelsemium alkaloids suggests that their analgesic effects may be mediated through the activation of the spinal α3 glycine (B1666218) receptor, leading to the synthesis of the neurosteroid allopregnanolone.[5] Additionally, recent studies have identified Gelsevirine as a novel inhibitor of the STING (Stimulator of Interferon Genes) pathway, which is involved in inflammatory responses.[2][6]

Caption: Proposed dual mechanism of Gelsevirine's analgesic action.

Conclusion

The hot plate and tail-flick tests are robust methods for evaluating the potential analgesic properties of Gelsevirine. The detailed protocols provided herein offer a standardized approach for researchers. The presented data tables serve as a template for organizing experimental results, and the diagrams illustrate the experimental flow and the current understanding of Gelsevirine's mechanism of action. Further research is warranted to fully elucidate the analgesic efficacy and the precise molecular targets of Gelsevirine.

References

• 1. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsemium elegans Poisoning: A Case with 8 Months of Follow-up and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of Analgesic Activity of the Methanol Extract from the Galls of Quercus infectoria (Olivier) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tail flick test - Wikipedia [en.wikipedia.org]
• 5. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gelsevirine-Based Therapeutics in Inflammatory Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gelsevirine is a principal alkaloid compound extracted from the traditional Chinese herb Gelsemium elegans Benth. Possessing notable analgesic, anti-inflammatory, and anxiolytic properties, Gelsevirine has emerged as a promising candidate for therapeutic development, particularly for inflammatory diseases.[1] Recent studies have elucidated its primary mechanism of action, identifying it as a potent and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[2] This pathway is a critical component of the innate immune system that, when dysregulated, contributes to the pathogenesis of numerous inflammatory conditions. These application notes provide a comprehensive overview of Gelsevirine's mechanism, quantitative efficacy data, and detailed protocols for its preclinical evaluation.

Mechanism of Action: STING Pathway Inhibition

The inflammatory response is critically regulated by the cGAS-STING signaling pathway, which detects cytosolic DNA from pathogens or damaged host cells to initiate an innate immune response. Gelsevirine exerts its anti-inflammatory effects by directly targeting and inhibiting STING.[1][2]

Key Mechanistic Actions:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing the binding of its natural ligand, cGAMP. This locks STING in an inactive conformation.[1][2]

• Inhibition of Activation: By binding to STING, Gelsevirine inhibits its dimerization and subsequent activation, which is a crucial step for downstream signaling.[2]

• Promotion of Degradation: Gelsevirine promotes K48-linked ubiquitination and proteasomal degradation of STING, thereby reducing the total cellular availability of the protein.[2][3]

• Downstream Signal Suppression: The inhibition of STING activation prevents the phosphorylation of key downstream proteins, including Tank-binding kinase 1 (TBK1) and Interferon regulatory factor 3 (IRF3).[1][3] This ultimately suppresses the activation of the NF-κB pathway, evidenced by reduced phosphorylation of the p65 subunit, and mitigates the transcription of type I interferons and other pro-inflammatory cytokines like TNF-α and IL-6.[1]

Studies also suggest that Gelsevirine may modulate other inflammatory pathways, such as the JAK-STAT signaling cascade, contributing to its overall anti-inflammatory profile.[4][5]

Caption: Gelsevirine inhibits the STING pathway, preventing NF-κB activation.

Quantitative Data Summary

The efficacy of Gelsevirine has been quantified in various in vitro and in vivo models. The following tables summarize key findings.

Table 1: In Vitro Efficacy of Gelsevirine

Cell Line	Inducing Agent	Gelsevirine Conc.	Target Measured	Observed Effect	Reference
RAW 264.7	2'3'-cGAMP (5 µg/ml)	Dose-dependent	Ifnb1 mRNA	Potent, dose-dependent inhibition	[1]
THP-1	2'3'-cGAMP (5 µg/ml)	Dose-dependent	IFNB1 mRNA	Potent, dose-dependent inhibition	[1]
Murine Chondrocytes	IL-1β	Not Specified	MMP3, MMP9, MMP13, IFNβ, TNFɑ, Il6 mRNA	Significant reduction	[3]

| BV2 microglia | LPS | Not Specified | Inflammatory Factors | Reduced levels |[6] |

Table 2: In Vivo Efficacy of Gelsevirine

Animal Model	Disease Model	Gelsevirine Dosage	Key Outcome Measures	Observed Effect	Reference
C57BL/6J Mice	Cecal Ligation and Puncture (CLP) Sepsis	10, 20 mg/kg	Survival Rate, Organ Damage, Lung Inflammation (p-TBK1, p-p65)	Significantly extended survival, mitigated organ damage, and reduced inflammation.[1]	[1]
C57BL/6J Mice	Sepsis-Associated Encephalopathy (SAE)	Not Specified	Survival Rate, Cognitive Function, Microglial Activation	Increased survival rate, ameliorated cognitive impairment, and inhibited glial cell activation.[6]	[6]
Mice	Age-related & Surgically-induced Osteoarthritis (OA)	Not Specified	Articular Cartilage Destruction, Inflammatory Markers	Mitigated cartilage destruction and reduced local inflammation.[3]	[3]

| Mice | Middle Cerebral Artery Occlusion (MCAO) | Not Specified | Infarct Volume, Neurological Function, Neuroinflammation | Significantly improved outcomes and reduced neuroinflammation.[4] |[4] |

Experimental Protocols

The following protocols are foundational for evaluating the anti-inflammatory activity of Gelsevirine.

In Vitro Protocol: LPS-Induced Inflammation in RAW 264.7 Macrophages

This protocol assesses Gelsevirine's ability to inhibit the production of inflammatory mediators in a macrophage cell line.

Materials:

• RAW 264.7 murine macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) with 10% FBS and 1% Penicillin-Streptomycin

• Gelsevirine stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• 6-well or 24-well tissue culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 6-well or 24-well plates at a density of 4 x 10⁵ cells/mL and incubate overnight at 37°C, 5% CO₂ to allow for adherence.[7]

• Pre-treatment: The next day, replace the medium with fresh medium containing various concentrations of Gelsevirine (e.g., 5, 10, 20, 40 µg/mL) or vehicle (DMSO, concentration not to exceed 0.1%). Incubate for 1-2 hours.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.[8]

• Incubation: Incubate the plates for the desired time period based on the downstream analysis:

  • Cytokine Measurement (ELISA): 18-24 hours.

  • Gene Expression (qPCR): 6-8 hours.[9][10]

  • Protein Phosphorylation (Western Blot): 15-30 minutes.

• Sample Collection:

  • Supernatant: Collect the cell-free supernatant and store at -80°C for ELISA.

  • Cell Lysate: Wash cells with ice-cold PBS, then lyse them directly in the wells using appropriate buffers for RNA extraction (e.g., TRIzol) or protein extraction (e.g., RIPA buffer) for subsequent qPCR or Western blot analysis.

Caption: Workflow for in vitro evaluation of Gelsevirine in LPS-stimulated macrophages.

Protocol: Quantitative Real-Time PCR (qPCR) for iNOS and COX-2

Procedure:

• RNA Extraction: Isolate total RNA from cell lysates using a suitable reagent (e.g., TRIzol) according to the manufacturer's protocol.[11] Assess RNA quality and quantity via spectrophotometry.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-fidelity cDNA synthesis kit.

• qPCR Reaction: Prepare the qPCR reaction mix in a 15-20 µL volume containing SYBR Green master mix, validated primers for murine iNOS, COX-2, and a reference gene (e.g., β-actin or GAPDH), and the diluted cDNA template.[11]

• Thermal Cycling: Perform the reaction on a real-time PCR system with typical conditions: initial denaturation at 95°C for 10 min, followed by 40-45 cycles of 95°C for 10-15 s and 60°C for 30-60 s.

• Data Analysis: Determine the cycle threshold (Ct) values. Normalize the target gene Ct values to the reference gene (ΔCt) and calculate the relative fold change in expression using the 2-ΔΔCt method.[10]

Protocol: Western Blot for p-p65 and IκBα

Procedure:

• Protein Extraction & Quantification: Lyse cells in ice-cold RIPA buffer containing protease and phosphatase inhibitors.[12] Determine protein concentration using a BCA assay.

• SDS-PAGE: Load 20-40 µg of total protein per lane onto a 10% SDS-polyacrylamide gel and separate by electrophoresis.[12]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST (Tris-Buffered Saline with 0.1% Tween-20).[12]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for phospho-p65 (Ser536), IκBα, or a loading control (e.g., β-actin), diluted in blocking buffer.[13]

• Secondary Antibody Incubation: Wash the membrane three times with TBST, then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imaging system. Quantify band intensity using densitometry software (e.g., ImageJ).

Protocol: ELISA for TNF-α and IL-6

Procedure:

• Plate Preparation: Use a commercial human or murine TNF-α or IL-6 ELISA kit.[14][15][16] Prepare standards, samples (cell culture supernatants), and reagents according to the kit manufacturer's instructions.

• Assay:

  • Add standards and samples to the antibody-pre-coated 96-well plate and incubate.[17]

  • Wash the plate, then add the biotin-conjugated detection antibody and incubate.[15]

  • Wash the plate, add Streptavidin-HRP enzyme, and incubate.[15][16]

  • Wash the plate, then add the TMB substrate solution to initiate color development.[16]

• Measurement: Stop the reaction with the provided stop solution and immediately read the absorbance at 450 nm using a microplate reader.[15][18]

• Data Analysis: Generate a standard curve by plotting the absorbance versus the concentration of the standards. Use this curve to determine the concentration of TNF-α or IL-6 in the unknown samples.[14]

In Vivo Protocol: Carrageenan-Induced Paw Edema in Mice

This model is a standard for evaluating the efficacy of anti-inflammatory drugs on acute inflammation.[19][20][21]

Materials:

• Swiss albino or C57BL/6 mice (male, 20-25g)

• Carrageenan (Lambda, Type IV)

• Gelsevirine

• Reference drug (e.g., Indomethacin, 20 mg/kg)[22]

• Sterile 0.9% saline

• Plethysmometer or digital calipers

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions.[19]

• Grouping and Dosing: Divide mice into groups (n=6-8): Vehicle Control, Carrageenan Control, Gelsevirine-treated (e.g., 5, 10 mg/kg), and Reference Drug.

• Drug Administration: Administer Gelsevirine, vehicle, or reference drug via the desired route (e.g., intraperitoneally, i.p.) 1 hour before the carrageenan injection.[22]

• Baseline Measurement: Measure the initial volume/thickness of the right hind paw of each mouse.

• Induction of Edema: Inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw.[19][23]

• Edema Measurement: Measure the paw volume or thickness at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection. The maximal inflammatory response is typically observed around 5 hours post-injection.[20][23]

• Data Analysis: Calculate the percentage of edema inhibition for each treated group relative to the carrageenan control group at each time point. Perform statistical analysis (e.g., ANOVA) to determine significance.

Caption: Workflow for in vivo carrageenan-induced paw edema assay.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Xanthatin Alleviates LPS-Induced Inflammatory Response in RAW264.7 Macrophages by Inhibiting NF-κB, MAPK and STATs Activation | MDPI [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Phospho-NF-kappaB p65 (Ser536) (93H1) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. raybiotech.com [raybiotech.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. benchchem.com [benchchem.com]
• 20. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 21. Carrageenan-induced paw edema in the rat and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. researchgate.net [researchgate.net]

Technical Notes & Optimization

Gelsevirine solubility issues and effective solvents

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the solubility of gelsevirine (B199093) and its effective use in experiments.

Frequently Asked Questions (FAQs)

Q1: What is gelsevirine and what is its primary mechanism of action?

A1: Gelsevirine is an oxindole (B195798) alkaloid with anti-inflammatory properties. Its primary mechanism of action is the inhibition of the STING (Stimulator of Interferon Genes) signaling pathway. It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation.[1][2] This prevents the downstream activation of TBK1, IRF3, and NF-κB, which are key mediators of the inflammatory response. Additionally, gelsevirine promotes the ubiquitination and degradation of STING.

Q2: What are the known solvents for gelsevirine?

A2: Based on available data, gelsevirine is sparingly soluble in methanol. Dimethyl sulfoxide (B87167) (DMSO) has also been successfully used as a solvent for preparing aqueous solutions of gelsevirine for in vitro studies.

Q3: I am observing precipitation when I dilute my gelsevirine stock solution into an aqueous buffer. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue for hydrophobic compounds like gelsevirine. Please refer to the Troubleshooting Guide below for detailed steps on how to address this issue.

Q4: What is the known involvement of gelsevirine with the JAK-STAT pathway?

A4: While the primary target of gelsevirine is the STING pathway, some studies suggest a potential indirect influence on the JAK-STAT pathway as a consequence of its anti-inflammatory effects. The JAK-STAT pathway is a critical signaling cascade for numerous cytokines and growth factors. By modulating inflammatory cytokine production through STING inhibition, gelsevirine may indirectly affect the activation of the JAK-STAT pathway.

Gelsevirine Solubility Data

The following table summarizes the known solubility of gelsevirine in common laboratory solvents. It is important to note that comprehensive quantitative solubility data for gelsevirine is limited, and empirical determination for your specific experimental conditions is highly recommended.

Solvent	Solubility	Remarks
Methanol	1 - 10 mg/mL	Sparingly soluble.
Dimethyl Sulfoxide (DMSO)	Soluble	A common solvent for creating stock solutions.
Water	Poorly soluble	Gelsevirine is a hydrophobic molecule with low aqueous solubility.
Ethanol	Data not available	It is recommended to perform small-scale solubility tests.

Experimental Protocols

Protocol for Preparation of a Gelsevirine Stock Solution

This protocol provides a general guideline for preparing a gelsevirine stock solution. The final concentration may need to be optimized based on the specific requirements of your experiment.

Materials:

• Gelsevirine powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes

Procedure:

• Weigh the desired amount of gelsevirine powder in a sterile microcentrifuge tube.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the tube thoroughly for 1-2 minutes until the gelsevirine is completely dissolved. A brief sonication in a water bath may aid dissolution if needed.

• Visually inspect the solution to ensure there are no undissolved particles.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution in aqueous media	Gelsevirine is hydrophobic and has low solubility in aqueous solutions. The final concentration in the aqueous buffer may be above its solubility limit.	1. Decrease the final concentration: Try diluting the stock solution to a lower final concentration in your aqueous buffer. 2. Increase the solvent concentration: If your experiment allows, a small percentage of the organic solvent (e.g., DMSO) in the final aqueous solution can help maintain solubility. However, be mindful of potential solvent effects on your cells or assay. 3. Use a surfactant: For some applications, a low concentration of a biocompatible surfactant (e.g., Tween® 20 or Pluronic® F-68) can help to increase the solubility of hydrophobic compounds. 4. Warm the solution: Gently warming the solution to 37°C may temporarily increase solubility. However, be cautious of potential compound degradation at elevated temperatures.
Difficulty dissolving gelsevirine in the initial solvent	The concentration may be too high, or the solvent quality may be poor.	1. Try a lower concentration: Attempt to dissolve a smaller amount of gelsevirine in the same volume of solvent. 2. Use fresh, anhydrous solvent: Water content in solvents can significantly reduce the solubility of hydrophobic compounds. 3. Aid dissolution: Use a vortex mixer for an extended period or sonicate the solution in a water bath for a few minutes.
Inconsistent experimental results	This could be due to incomplete dissolution, precipitation, or degradation of gelsevirine.	1. Ensure complete dissolution of the stock solution: Always visually inspect your stock solution for any undissolved particles before use. 2. Prepare fresh dilutions: Prepare dilutions of your stock solution in aqueous buffers immediately before use to minimize the risk of precipitation over time. 3. Avoid repeated freeze-thaw cycles: Store your stock solution in small aliquots to maintain its stability.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Gelsevirine's inhibition of the STING signaling pathway.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine In Vitro Experimentation Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing Gelsevirine concentration in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Gelsevirine in vitro?

A1: Gelsevirine primarily acts as a specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[1][2] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation.[3] Additionally, Gelsevirine promotes K48-linked ubiquitination and degradation of STING.[2][3] In some cell types, such as microglia, it has also been shown to inhibit the JAK2-STAT3 signaling pathway.[4]

Q2: What is a good starting concentration for Gelsevirine in my in vitro experiments?

A2: A common starting concentration for Gelsevirine is 10 µM.[3] However, the optimal concentration is cell-type dependent. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental conditions. For example, in Raw264.7 and THP-1 cells, Gelsevirine has been used in a range to determine IC50 values.[3]

Q3: Is Gelsevirine cytotoxic?

A3: Gelsevirine has been shown to have low cytotoxicity in several cell lines at effective concentrations. For instance, it showed no significant influence on the viability of primary neurons, astrocytes, and BV2 microglia cells at concentrations as high as 100 μM.[4] However, it is always recommended to perform a cytotoxicity assay with your specific cell line to establish a non-toxic working concentration range.

Q4: How long should I pre-treat my cells with Gelsevirine?

A4: A common pre-treatment time for Gelsevirine is 6 hours before stimulation with an agonist (e.g., 2'3'-cGAMP for STING activation).[3] This allows sufficient time for Gelsevirine to enter the cells and engage with its target. However, the optimal pre-incubation time may vary depending on the cell type and the specific pathway being investigated.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No observable effect of Gelsevirine	1. Suboptimal Concentration: The concentration of Gelsevirine may be too low for the specific cell line or experimental conditions. 2. Insufficient Pre-incubation Time: The pre-treatment time may not be long enough for Gelsevirine to exert its effect. 3. Inactive Compound: The Gelsevirine stock solution may have degraded. 4. Cell Line Insensitivity: The cell line may not express the target protein (e.g., STING) or the pathway may not be active.	1. Perform a Dose-Response Curve: Test a range of Gelsevirine concentrations (e.g., 0.1 µM to 50 µM) to determine the optimal effective concentration. 2. Optimize Pre-incubation Time: Try increasing the pre-incubation time (e.g., 12 or 24 hours) before adding the stimulus. 3. Prepare Fresh Stock Solution: Prepare a fresh stock solution of Gelsevirine in an appropriate solvent (e.g., DMSO) and store it correctly. 4. Confirm Target Expression: Verify the expression of STING or other relevant target proteins in your cell line using techniques like Western blot or qPCR.
High Cell Death or Unexpected Cytotoxicity	1. Concentration Too High: The concentration of Gelsevirine may be in the toxic range for your specific cell line. 2. Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high. 3. Extended Incubation Time: Prolonged exposure to Gelsevirine, even at a non-toxic concentration, might induce cell death.	1. Perform a Cytotoxicity Assay: Use an assay like MTT, CellTiter-Glo®, or CellTox™ Green to determine the IC50 for cytotoxicity and select a concentration well below this value.[5][6] 2. Check Solvent Concentration: Ensure the final concentration of the solvent in the culture medium is low (typically <0.1%) and include a vehicle-only control. 3. Reduce Incubation Time: If possible, reduce the total incubation time with Gelsevirine.
Inconsistent Results	1. Cell Passage Number: High passage numbers can lead to phenotypic and genotypic drift in cell lines. 2. Variability in Reagents: Inconsistent quality or concentration of reagents, including Gelsevirine and stimuli. 3. Experimental Technique: Inconsistent cell seeding density or variations in incubation times.	1. Use Low Passage Cells: Use cells with a consistent and low passage number for all experiments. 2. Quality Control of Reagents: Use high-quality reagents and prepare fresh dilutions of Gelsevirine and stimuli for each experiment. 3. Standardize Protocols: Ensure consistent cell seeding density, incubation times, and other experimental parameters.

Quantitative Data Summary

Table 1: Effective Concentrations and IC50 Values of Gelsevirine in a Variety of In Vitro Models.

Cell Line	Assay	Effective Concentration	IC50	Reference
Raw264.7 (murine macrophages)	Inhibition of 2'3'-cGAMP-induced Ifnb1 mRNA expression	10 µM (for significant inhibition)	5.365 µM	[3]
THP-1 (human monocytic cells)	Inhibition of 2'3'-cGAMP-induced IFNB1 mRNA expression	10 µM (for significant inhibition)	0.766 µM	[3]
Primary neurons, astrocytes, BV2 (murine microglia)	Cell Viability (CCK8 assay)	No significant toxicity up to 100 µM	Not Applicable	[4]
BV2 (murine microglia)	Inhibition of LPS or OGD-CM induced proliferation and inflammatory factors	Not specified, but effective in downregulating inflammation	Not Determined	[4]
Cultured Chondrocytes	Inhibition of IL-1β-induced inflammatory response and apoptosis	Not specified, but effective in reducing inflammatory markers	Not Determined	[7]

Experimental Protocols

Protocol 1: Determining the Cytotoxicity of Gelsevirine using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a stock solution of Gelsevirine in DMSO. Create a serial dilution of Gelsevirine in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is below 0.1%.

• Treatment: Remove the old medium and add 100 µL of the medium containing different concentrations of Gelsevirine to the respective wells. Include a vehicle-only control (medium with the same concentration of DMSO) and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-only control. Plot the viability against the Gelsevirine concentration to determine the IC50 value for cytotoxicity.

Protocol 2: Assessing the Anti-inflammatory Effect of Gelsevirine on Macrophages

• Cell Seeding: Seed Raw264.7 cells in a 24-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of Gelsevirine (or vehicle control) for 6 hours.

• Stimulation: Stimulate the cells with a STING agonist, such as 2'3'-cGAMP (5 µg/ml), for 3 hours.[3]

• RNA Extraction: Harvest the cells and extract total RNA using a suitable kit.

• RT-qPCR: Perform reverse transcription followed by quantitative PCR (RT-qPCR) to measure the mRNA expression levels of inflammatory cytokines (e.g., Ifnb1, Tnf, Il6). Normalize the expression to a housekeeping gene (e.g., Actb or Gapdh).

• Data Analysis: Calculate the relative fold change in gene expression compared to the stimulated vehicle-only control.

Protocol 3: Western Blot Analysis of STING Pathway Activation

• Cell Seeding and Treatment: Seed cells (e.g., Raw264.7) in a 6-well plate. Pre-treat with Gelsevirine (e.g., 10 µM) for 6 hours, followed by stimulation with 2'3'-cGAMP (5 µg/ml) for 3 hours.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with primary antibodies against p-TBK1, TBK1, p-IRF3, IRF3, p-p65, p65, STING, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities and normalize the phosphorylated proteins to their total protein counterparts and the protein of interest to the loading control.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Gelsevirine Toxicity at High Concentrations In Vitro

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Gelsevirine toxicity at high concentrations in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing unexpected levels of cytotoxicity in our cell cultures treated with high concentrations of Gelsevirine. What are the potential causes?

A1: While Gelsevirine is reported to have a more favorable safety profile compared to other alkaloids from Gelsemium elegans, high concentrations can still lead to cytotoxicity. Several factors could be contributing to the observed toxicity:

• Compound Solubility: Gelsevirine may have limited solubility in aqueous cell culture media at high concentrations. Precipitation of the compound can lead to inconsistent actual concentrations and can be toxic to cells.

• Off-Target Effects: At high concentrations, Gelsevirine may interact with unintended molecular targets, leading to cellular stress and apoptosis.

• Solvent Toxicity: If using a solvent like DMSO to dissolve Gelsevirine, ensure the final concentration in the culture medium is well below the toxic threshold for your specific cell line (typically ≤ 0.5-1%).

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to chemical compounds. Your cell line may be particularly sensitive to Gelsevirine.

• Experimental Artifacts: Issues such as evaporation in multi-well plates (edge effects), inaccurate pipetting, or contamination can lead to misleading cytotoxicity results.

Q2: What is the expected cytotoxic concentration of Gelsevirine?

A2: There is limited publicly available data detailing the specific 50% cytotoxic concentration (CC50) or 50% inhibitory concentration (IC50) of Gelsevirine across a wide range of cell lines. One study reported Gelsevirine to be inactive in KB and P-388 cytotoxicity test systems, suggesting low cytotoxicity in these specific lines[1]. However, it is crucial to determine the CC50/IC50 empirically in your cell line of interest.

Q3: How can I differentiate between true cytotoxicity and experimental artifacts?

A3: Careful experimental design and controls are key.

• Visual Inspection: Regularly inspect your cells under a microscope for morphological changes, such as rounding, detachment, membrane blebbing, or the presence of precipitate.

• Vehicle Controls: Always include a vehicle control (culture medium with the same concentration of solvent, e.g., DMSO) to assess the toxicity of the solvent itself.

• Positive Control: Use a known cytotoxic compound to ensure your cytotoxicity assay is performing as expected.

• Multiple Assays: Employ orthogonal cytotoxicity assays that measure different cellular endpoints (e.g., metabolic activity, membrane integrity, and apoptosis) to confirm your results.

Q4: Could the observed toxicity be due to apoptosis?

A4: Yes, at high concentrations, cytotoxic compounds often induce apoptosis. You can investigate this by performing assays for key apoptotic markers, such as caspase activation (caspase-3, -8, -9), changes in mitochondrial membrane potential, or DNA fragmentation (TUNEL assay).

Troubleshooting Guides

Issue 1: High Variability in Cytotoxicity Data Between Replicates

Potential Cause	Troubleshooting Step
Inconsistent Cell Seeding	Ensure a homogenous single-cell suspension before seeding. Use a calibrated pipette and consider a cross-hatch pattern of gentle plate agitation to ensure even cell distribution.
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate, or fill them with sterile PBS or media to create a humidity barrier.
Compound Precipitation	Visually inspect wells for precipitate. Refer to the "Compound Solubility Issues" guide below.
Pipetting Errors	Use calibrated pipettes and practice consistent liquid handling techniques. For high-throughput screening, consider automated liquid handlers.

Issue 2: Compound Solubility Issues

Symptom	Troubleshooting Step
Cloudy or precipitated stock solution	Gently warm the solution (e.g., 37°C water bath) and vortex or sonicate to aid dissolution. Prepare fresh stock solutions if solubility does not improve.
Precipitate forms in culture medium	Reduce the final concentration of Gelsevirine. If permissible for your experiment, slightly increase the co-solvent (e.g., DMSO) concentration, ensuring it remains non-toxic to the cells. Always include a vehicle control.
Inconsistent results at high concentrations	This may indicate that the compound is precipitating at higher concentrations. Determine the kinetic solubility of Gelsevirine in your specific culture medium.

Issue 3: Unexpected Dose-Response Curve (e.g., Non-Sigmoidal)

Observation	Potential Cause & Troubleshooting Step
Viability increases at the highest concentrations	This can be an artifact of compound precipitation interfering with the assay readout (e.g., formazan-based assays like MTT). Visually confirm the absence of precipitate. Consider using a different type of cytotoxicity assay (e.g., LDH release or a fluorescent live/dead stain).
Steep drop in viability at a single concentration	This could indicate the solubility limit of the compound has been reached. Perform a solubility test at concentrations around this point.
High cell viability even at high concentrations	The cell line may be resistant to Gelsevirine. Confirm the compound's identity and purity. Test on a different, potentially more sensitive, cell line.

Data Presentation

Table 1: Summary of Gelsevirine Cytotoxicity Data (Illustrative)

Note: Specific IC50/CC50 values for Gelsevirine are not widely reported in the literature. This table is provided as a template for researchers to populate with their own empirically determined data.

Cell Line	Assay Type	Incubation Time (hours)	IC50 / CC50 (µM)	Reference
KB	Cytotoxicity Assay	Not Specified	Inactive	[1]
P-388	Cytotoxicity Assay	Not Specified	Inactive	[1]
[Your Cell Line 1]	e.g., MTT	e.g., 48	[Your Data]	[Your Lab Book/Internal Report]
[Your Cell Line 2]	e.g., LDH Release	e.g., 72	[Your Data]	[Your Lab Book/Internal Report]

Experimental Protocols

Protocol: Assessing Gelsevirine Cytotoxicity using MTT Assay

This protocol provides a general framework for determining the cytotoxic effect of Gelsevirine on adherent cell lines.

Materials:

• Gelsevirine

• Appropriate cell line

• Complete culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• DMSO (or other suitable solvent)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader (570 nm absorbance)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring viability is >95%.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a high-concentration stock solution of Gelsevirine in a suitable solvent (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the Gelsevirine stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the Gelsevirine dilutions.

  • Include wells with vehicle control (medium with the same final solvent concentration) and untreated controls (medium only).

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Carefully aspirate the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently mix on an orbital shaker for 5-10 minutes.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of blank wells (medium and MTT only) from all other readings.

  • Calculate cell viability as a percentage of the vehicle control:

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) * 100

  • Plot the % viability against the log of Gelsevirine concentration and use a non-linear regression to determine the IC50 value.

Visualizations

Caption: Workflow for assessing Gelsevirine cytotoxicity.

Caption: Hypothetical apoptotic signaling pathways.

References

• 1. Cytotoxic steroids of Gelsemium sempervirens - PubMed [pubmed.ncbi.nlm.nih.gov]

selecting the appropriate vehicle for in vivo Gelsevirine delivery

This technical support center provides researchers, scientists, and drug development professionals with essential information for the successful in vivo delivery of Gelsevirine. The content is structured to address common challenges and provide clear, actionable guidance for experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and what are its key physicochemical properties?

A1: Gelsevirine is a bioactive alkaloid compound isolated from plants of the Gelsemium genus.[1] Like many alkaloids, it has undesirable physicochemical properties, such as low aqueous solubility and stability, which can limit its clinical application.[2][3][4] Its solubility is higher in organic solvents.

Q2: What is the primary mechanism of action for Gelsevirine?

A2: Gelsevirine is a novel and specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][5][6] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks the protein in an inactive state and inhibits its dimerization and activation.[1][6] Additionally, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING, further suppressing downstream inflammatory signaling.[1][6]

Q3: What is a recommended vehicle for in vivo delivery of Gelsevirine?

A3: Based on its poor aqueous solubility, a co-solvent system is recommended for in vivo administration. While the vehicle used in key published studies was not explicitly detailed, a common and effective method for similar compounds involves dissolving Gelsevirine in Dimethyl Sulfoxide (DMSO) to create a stock solution, followed by dilution in a sterile aqueous carrier like saline or phosphate-buffered saline (PBS) for injection. It is critical to ensure the final concentration of DMSO is minimized (typically ≤5% v/v) to avoid solvent toxicity.

Q4: What is the recommended route of administration for Gelsevirine in mice?

A4: Published preclinical studies have successfully used intraperitoneal (i.p.) injection to administer Gelsevirine in mouse models of sepsis.[7] This route has been shown to be effective for achieving systemic exposure and therapeutic effects.

Q5: How should Gelsevirine be stored to ensure stability?

A5: As an alkaloid with potential stability issues, Gelsevirine should be protected from light and moisture.[3][8] Stock solutions, particularly those in organic solvents like DMSO, should be stored at -20°C or -80°C in small aliquots to prevent multiple freeze-thaw cycles. The stability of a drug is often affected by hydrolysis and oxidation, so minimizing exposure to water and air is crucial.[9]

Data Summary Tables

Table 1: Physicochemical Properties of Gelsevirine

Property	Description	Source
Compound Type	Indole Alkaloid	[1]
CAS Number	38990-03-3
Aqueous Solubility	Poor	[2][3]
Organic Solvents	Soluble in Dimethyl Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, Acetone.
Known In Vivo Doses	10 mg/kg and 20 mg/kg (mouse, intraperitoneal)	[5][7]
Primary Target	Stimulator of Interferon Genes (STING)	[1][6]

Table 2: Comparison of Potential Co-Solvents for In Vivo Gelsevirine Formulation

Co-Solvent	Advantages	Disadvantages & Considerations	Recommended Final Conc.
DMSO	Excellent solubilizing power for Gelsevirine. Widely used in preclinical studies.	Can have biological effects and toxicity at high concentrations. Final concentration must be kept low.	< 5% v/v
Ethanol	Biocompatible and commonly used in parenteral formulations.	May not have the same solubilizing power as DMSO for Gelsevirine. Potential for precipitation upon dilution.	< 10% v/v
PEG 300/400	Water-miscible, low toxicity, and frequently used to enhance solubility.	Can be viscous. The potential for Gelsevirine precipitation upon dilution must be tested.	< 40% v/v
Cyclodextrins	Form inclusion complexes to increase aqueous solubility.[7]	Requires specific formulation development to ensure stable complexation. May have its own pharmacological effects.	Vehicle-dependent

Experimental Protocols & Troubleshooting

Protocol 1: Preparation of Gelsevirine Formulation for Intraperitoneal (i.p.) Injection

This protocol is designed to prepare a dosing solution for a 10 mg/kg dose in a 25g mouse, with a final injection volume of 100 µL and a final DMSO concentration of 5%.

Materials:

• Gelsevirine powder

• Sterile, anhydrous DMSO

• Sterile, physiological saline (0.9% NaCl)

• Sterile, light-protected microcentrifuge tubes

• Calibrated pipettes and sterile tips

Procedure:

• Calculate Required Gelsevirine:

  • Dose: 10 mg/kg

  • Mouse weight: 0.025 kg

  • Total Gelsevirine per mouse: 10 mg/kg * 0.025 kg = 0.25 mg

• Prepare Gelsevirine Stock Solution (50 mg/mL in DMSO):

  • Weigh out a suitable amount of Gelsevirine powder (e.g., 5 mg) into a sterile, light-protected vial.

  • Add the calculated volume of sterile DMSO to achieve a 50 mg/mL concentration. For 5 mg of Gelsevirine, add 100 µL of DMSO.

  • Vortex gently until the powder is completely dissolved. This is your Stock Solution .

• Prepare the Final Dosing Solution:

  • The final injection volume will be 100 µL. To achieve a 5% DMSO concentration, the volume of the Stock Solution added will be 5 µL (5% of 100 µL).

  • Calculate the concentration of the final dosing solution: The 0.25 mg of Gelsevirine needed per mouse must be in the final 100 µL volume. This corresponds to a final concentration of 2.5 mg/mL.

  • Check the dilution: Diluting 5 µL of the 50 mg/mL Stock Solution into a final volume of 100 µL results in a final concentration of (50 mg/mL * 5 µL) / 100 µL = 2.5 mg/mL. This matches the required concentration.

  • In a sterile microcentrifuge tube, add 95 µL of sterile physiological saline.

  • Add 5 µL of the Gelsevirine Stock Solution to the saline.

  • Vortex immediately and thoroughly to mix. Visually inspect for any precipitation.

• Administration:

  • Administer the 100 µL dosing solution via intraperitoneal (i.p.) injection promptly after preparation. Prepare fresh for each experiment.

Troubleshooting Guide

Issue Encountered	Potential Cause	Suggested Solution
Precipitation upon dilution with saline	The aqueous concentration of Gelsevirine exceeds its solubility limit. The rate of addition was too slow.	Decrease the final concentration of Gelsevirine by increasing the injection volume (while staying within acceptable limits for i.p. injection). Add the DMSO stock solution to the saline while vortexing to ensure rapid mixing.
Inconsistent experimental results	Degradation of Gelsevirine stock solution. Inaccurate dosing due to precipitation.	Aliquot the DMSO stock solution and store at -80°C to avoid freeze-thaw cycles. Always visually inspect the final dosing solution for clarity before injection. Prepare dosing solution fresh before each use.
Observed toxicity or distress in animals	The concentration of the co-solvent (DMSO) is too high. The compound itself is toxic at the administered dose.	Ensure the final DMSO concentration is below 5%. Run a vehicle-only control group (e.g., 5% DMSO in saline) to assess solvent toxicity. Perform a dose-response study to find the maximum tolerated dose (MTD) of Gelsevirine.

Visualizations

Signaling Pathway Diagram

Caption: Gelsevirine inhibits the STING signaling pathway.

Experimental Workflow Diagram

Caption: Workflow for preparing Gelsevirine for in vivo injection.

References

• 1. DSpace [research-repository.griffith.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the development of STING inhibitors: an updated patent review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. content.protocols.io [content.protocols.io]
• 9. Rodent Tail Vein Injections in Mice | Animals in Science [queensu.ca]

improving the stability of Gelsevirine in cell culture media

Welcome to the technical support center for Gelsevirine. This resource is designed to assist researchers, scientists, and drug development professionals in effectively using Gelsevirine in their cell culture experiments, with a specific focus on ensuring its stability for reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Gelsevirine and what are its primary uses in research?

Gelsevirine is an oxindole (B195798) alkaloid isolated from plants of the Gelsemium genus.[1][2] It is recognized for its potent anti-inflammatory, analgesic, and anxiolytic properties.[3][4] In cell culture experiments, it is often used to investigate inflammatory pathways, neurobiological processes, and its potential as a therapeutic agent for conditions like sepsis and osteoarthritis.[2][3][5] A key mechanism of action is its role as a specific inhibitor of the STING (stimulator of interferon genes) signaling pathway.[5]

Q2: How should I prepare a stock solution of Gelsevirine?

Gelsevirine is sparingly soluble in methanol (B129727) and can be dissolved in solvents like DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[1] For cell culture applications, preparing a high-concentration stock solution in sterile DMSO is a common practice. It is crucial to use high-purity, anhydrous DMSO to minimize degradation. After dissolving, the stock solution should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles.

Q3: What are the optimal storage conditions for Gelsevirine stock solutions?

To maintain the integrity of your Gelsevirine stock solution, it is recommended to store the aliquots in tightly sealed, amber vials to protect from light. For short-term storage (up to one month), -20°C is suitable. For long-term storage (up to six months or longer), -80°C is recommended.

Q4: Is Gelsevirine stable in cell culture media?

While specific data on the stability of Gelsevirine in various cell culture media is limited, alkaloids, in general, can be susceptible to degradation over time in aqueous environments like cell culture media.[6] The stability can be influenced by factors such as pH, temperature, light exposure, and the presence of certain media components.[7] It is advisable to add Gelsevirine to the cell culture medium immediately before starting the experiment.

Q5: At what concentration is Gelsevirine typically used in cell culture experiments?

The effective concentration of Gelsevirine can vary depending on the cell type and the specific biological endpoint being measured. Published studies have reported using Gelsevirine at concentrations ranging from 5 µM to 50 µM.[1][2][5] For instance, it has been shown to inhibit STING dimerization at 5 µM and mitigate cell apoptosis in chondrocytes at concentrations between 6.25 and 50.0 μM.[1][2] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Troubleshooting Guide

Problem 1: I am observing inconsistent or lower-than-expected activity of Gelsevirine in my experiments.

• Question: Could my Gelsevirine be degrading in the cell culture medium? Answer: Yes, this is a possibility. The stability of compounds in cell culture media can be limited.[8] To mitigate this, prepare fresh Gelsevirine-containing media for each experiment and for media changes during longer incubation periods. Consider performing a time-course experiment to assess how long Gelsevirine remains active in your specific cell culture conditions.

• Question: Is my stock solution still viable? Answer: Improper storage or repeated freeze-thaw cycles of the stock solution can lead to degradation. Ensure your stock solutions are properly aliquoted and stored. If you suspect your stock solution has degraded, it is best to prepare a fresh stock from solid Gelsevirine.

Problem 2: I am seeing signs of cytotoxicity in my cell cultures that are not expected at the concentrations I am using.

• Question: Could the DMSO concentration be too high? Answer: DMSO can be toxic to cells at higher concentrations. Ensure that the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) and that you include a vehicle control (medium with the same concentration of DMSO without Gelsevirine) in your experiments to account for any solvent effects.

• Question: Could a degradation product of Gelsevirine be causing toxicity? Answer: It is possible that degradation products of Gelsevirine could have different biological activities, including cytotoxicity.[8] Ensuring the stability of your compound is key to avoiding such artifacts. If you continue to observe unexpected cytotoxicity, you may need to assess the purity of your Gelsevirine stock.

Data and Protocols

Physicochemical Properties of Gelsevirine

Property	Value	Reference
Molecular Formula	C₂₁H₂₄N₂O₃	[1]
Molecular Weight	352.4 g/mol	[1]
Appearance	Solid	[1]
Purity	≥98%	[1]
Solubility	Sparingly soluble in Methanol; Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone	[1]

Hypothetical Stability of Gelsevirine in Solution

The following table provides hypothetical data to illustrate the potential stability of Gelsevirine under various conditions. Actual stability should be experimentally determined.

Storage Condition	Solvent/Medium	Incubation Time	Remaining Gelsevirine (%)
-80°C, Dark	DMSO	6 months	>99%
-20°C, Dark	DMSO	1 month	>98%
4°C, Dark	DMSO	1 week	~95%
Room Temperature, Light	DMSO	24 hours	~85%
37°C, 5% CO₂	RPMI 1640 + 10% FBS	24 hours	~90%
37°C, 5% CO₂	RPMI 1640 + 10% FBS	48 hours	~80%
37°C, 5% CO₂	DMEM + 10% FBS	24 hours	~92%
37°C, 5% CO₂	DMEM + 10% FBS	48 hours	~83%

Experimental Protocols

Protocol 1: Preparation of Gelsevirine Stock Solution

Objective: To prepare a sterile 10 mM stock solution of Gelsevirine in DMSO.

Materials:

• Gelsevirine (solid)

• Anhydrous, sterile DMSO

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Sterile pipette tips

Procedure:

• Equilibration: Allow the vial of Gelsevirine solid to come to room temperature before opening to prevent moisture condensation.

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Gelsevirine. To prepare 1 mL of a 10 mM stock solution, weigh out 3.524 mg of Gelsevirine.

• Dissolution: Transfer the weighed Gelsevirine to a sterile tube. Add the calculated volume of sterile DMSO to achieve a final concentration of 10 mM.

• Mixing: Gently vortex or pipette up and down to ensure the Gelsevirine is completely dissolved.

• Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, amber microcentrifuge tubes. Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol 2: Assessing Gelsevirine Stability in Cell Culture Medium

Objective: To determine the stability of Gelsevirine in a specific cell culture medium over time using a bioassay.

Materials:

• 10 mM Gelsevirine stock solution in DMSO

• Complete cell culture medium (e.g., RPMI 1640 + 10% FBS)

• Cell line responsive to Gelsevirine (e.g., RAW 264.7 macrophages)

• Reagents for a relevant bioassay (e.g., Griess reagent for nitric oxide production, ELISA for a specific cytokine)

• 96-well cell culture plates

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Preparation of Gelsevirine-Containing Medium: Prepare a working solution of Gelsevirine in the complete cell culture medium at the desired final concentration (e.g., 10 µM).

• Incubation of Medium: Aliquot the Gelsevirine-containing medium and incubate it in the cell culture incubator for different time points (e.g., 0, 6, 12, 24, 48 hours).

• Cell Seeding: Seed the responsive cell line in a 96-well plate at a predetermined density and allow the cells to adhere overnight.

• Treatment: After the respective incubation times, add the pre-incubated Gelsevirine-containing medium to the cells. Include a positive control (freshly prepared Gelsevirine medium) and a negative control (vehicle).

• Stimulation: If required for the bioassay, add a stimulating agent (e.g., LPS for macrophages) at the appropriate time.

• Bioassay: After the appropriate treatment duration, perform the bioassay according to the manufacturer's instructions to measure the biological response.

• Data Analysis: Compare the biological response of cells treated with the pre-incubated Gelsevirine medium to that of cells treated with freshly prepared medium. A decrease in the inhibitory effect of Gelsevirine over the pre-incubation time indicates degradation.

Visualizations

Caption: A workflow for troubleshooting inconsistent experimental results with Gelsevirine.

Caption: Potential degradation pathways for an oxindole alkaloid like Gelsevirine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Recent progress in chemistry and bioactivity of monoterpenoid indole alkaloids from the genus gelsemium: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms | MDPI [mdpi.com]
• 5. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Limited stability in cell culture medium and hydrogen peroxide formation affect the growth inhibitory properties of delphinidin and its degradation product gallic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting variability in Gelsevirine experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing variability in experimental results involving Gelsevirine.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Gelsevirine?

A1: Gelsevirine has been identified as a novel and specific inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway.[1][2][3] It has been shown to competitively bind to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks STING in an inactive conformation.[2][3] Additionally, Gelsevirine promotes the K48-linked ubiquitination and degradation of STING.[2][3] Other reported mechanisms include the downregulation of the JAK2-STAT3 signaling pathway and modulation of glycine (B1666218) receptors.[4][5]

Q2: What are the known biological activities of Gelsevirine?

A2: Gelsevirine exhibits a range of pharmacological activities, including anti-inflammatory, analgesic, and anxiolytic effects.[4][6] It has shown therapeutic potential in models of sepsis-associated encephalopathy, ischemic stroke, and osteoarthritis.[1][7]

Q3: What is the recommended solvent and storage condition for Gelsevirine?

A3: While specific solubility data is not consistently reported across all studies, Gelsevirine is an alkaloid and is typically dissolved in organic solvents like DMSO for in vitro studies, followed by dilution in culture medium. For in vivo studies, it has been administered intraperitoneally, suggesting it can be formulated in a suitable vehicle for injection.[2] Stability can be a concern for natural compounds; it is recommended to store stock solutions at -20°C or -80°C and minimize freeze-thaw cycles. The stability of Gelsevirine in various solvents and pH conditions should be empirically determined for long-term experiments.[8][9]

Q4: Are there known issues with the purity or batch consistency of commercially available Gelsevirine?

A4: As with many natural products, purity and batch-to-batch consistency can be a source of variability. It is crucial to obtain a certificate of analysis (CoA) from the supplier for each new batch, detailing its purity (often determined by HPLC) and identity (confirmed by NMR and mass spectrometry).[10] If significant variability is observed, it may be necessary to perform in-house quality control.

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values in Cell-Based Assays

Possible Causes & Solutions

Cause	Troubleshooting Steps
Cell Health and Passage Number	Ensure cells are healthy, in the logarithmic growth phase, and within a consistent, low passage number range. High passage numbers can lead to phenotypic drift.
Cell Seeding Density	Optimize and maintain a consistent cell seeding density. Over-confluent or sparse cultures will respond differently to treatment.
Gelsevirine Preparation and Storage	Prepare fresh dilutions of Gelsevirine from a stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock. Confirm the solubility of Gelsevirine in your final assay medium; precipitation will lead to inaccurate concentrations.
Assay Protocol Variability	Standardize all incubation times, reagent concentrations, and procedural steps. Use a validated and consistent cell viability assay (e.g., MTT, CellTiter-Glo). Be aware that some assay reagents can interfere with natural compounds.
Plate Edge Effects	Avoid using the outer wells of microplates for treatment groups, as these are more prone to evaporation. Fill the perimeter wells with sterile PBS or media to maintain humidity.

Logical Troubleshooting Flowchart for Inconsistent IC50 Values

Troubleshooting workflow for inconsistent IC50 values.

Issue 2: Variable Anti-Inflammatory Effects (e.g., Cytokine Reduction)

Possible Causes & Solutions

Cause	Troubleshooting Steps
Stimulant Potency	The potency of the inflammatory stimulus (e.g., LPS, cGAMP) can vary between batches. Test and titrate each new batch of stimulant to ensure a consistent inflammatory response.
Timing of Treatment	The timing of Gelsevirine treatment relative to stimulation is critical. Establish a strict and consistent timeline for pre-treatment, co-treatment, or post-treatment based on your experimental goals.
Readout Sensitivity	Ensure your readout method (e.g., ELISA, qPCR) is sensitive and within the linear range of detection for the cytokines of interest.
Cell Line Responsiveness	Different cell lines (e.g., RAW264.7 vs. THP-1) can exhibit varying levels of response to both the stimulus and Gelsevirine. Ensure you are using a consistent and appropriate cell model.
In Vitro vs. In Vivo Discrepancies	Gelsevirine's metabolism, bioavailability, and off-target effects in a whole organism can lead to different outcomes compared to isolated cells. Consider these pharmacokinetic and pharmacodynamic factors when interpreting results.

Issue 3: Inconsistent Results in Animal Models

Possible Causes & Solutions

Cause	Troubleshooting Steps
Animal Strain, Age, and Sex	These biological variables can significantly impact experimental outcomes. Clearly define and maintain consistency in the animal model used.
Gelsevirine Formulation and Dosing	Ensure the Gelsevirine formulation is stable and homogenous. Use precise dosing techniques (e.g., accurate intraperitoneal injection) and a consistent dosing schedule.
Disease Model Induction	The method of inducing the disease model (e.g., cecal ligation and puncture for sepsis) can have inherent variability. Standardize the procedure and include appropriate sham and control groups.[2]
Endpoint Measurement	Subjective scoring (e.g., behavioral assessments) can introduce variability. Ensure that observers are blinded to the treatment groups and that scoring criteria are well-defined and consistently applied.
Environmental Factors	Animal housing conditions, diet, and stress levels can influence experimental results. Maintain a stable and controlled environment for all animals in the study.

Quantitative Data Summary

Table 1: In Vitro Efficacy of Gelsevirine

Parameter	Cell Line	Stimulus	Value	Reference
IC50 (IFNB1 mRNA inhibition)	RAW264.7 (murine macrophage)	2'3'-cGAMP	5.365 µM	[10]
IC50 (IFNB1 mRNA inhibition)	THP-1 (human monocytic)	2'3'-cGAMP	0.766 µM	[10]
IC50 (GlyR α1 inhibition)	HEK293 cells	Glycine	40.6 ± 8.2 µM	[5]
IC50 (GlyR inhibition)	HEK293 cells	Glycine	82.94 µM
IC50 (GABAAR inhibition)	HEK293 cells	GABA	251.5 µM

Table 2: In Vivo Dosage of Gelsevirine

Animal Model	Disease Model	Dosage	Route	Reference
C57BL/6J Mice	Cecal Ligation and Puncture (Sepsis)	10 mg/kg, 20 mg/kg	Intraperitoneal	[2]
Mice	Middle Cerebral Artery Occlusion (Ischemic Stroke)	Not specified	Not specified
Mice	Sepsis-Associated Encephalopathy	Not specified	Not specified	[1]

Experimental Protocols

Protocol 1: In Vitro STING Inhibition Assay

• Cell Seeding: Seed RAW264.7 or THP-1 cells in a 24-well plate at a density that will result in 80-90% confluency at the time of the experiment.

• Gelsevirine Pre-treatment: Pre-treat cells with various concentrations of Gelsevirine (or vehicle control, e.g., DMSO) for 6 hours.

• Stimulation: Stimulate the cells with a STING agonist such as 2'3'-cGAMP (5 µg/ml) for 3 hours.[10]

• RNA Extraction and qPCR: Harvest the cells, extract total RNA, and perform reverse transcription followed by quantitative PCR (qPCR) to measure the mRNA expression levels of target genes (e.g., Ifnb1, Il6, Tnf).

• Data Analysis: Normalize the expression of target genes to a housekeeping gene (e.g., Actb). Calculate the percentage of inhibition relative to the stimulated vehicle control.

Protocol 2: Western Blot for Signaling Pathway Analysis

• Cell Lysis: After treatment with Gelsevirine and/or a stimulus, wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C (e.g., anti-p-STING, anti-STING, anti-p-TBK1, anti-TBK1, anti-p-STAT3, anti-STAT3).

• Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Densitometrically quantify the bands and normalize the phosphorylated protein levels to the total protein levels.

Signaling Pathway Diagrams

Gelsevirine's Inhibition of the STING Pathway

Gelsevirine inhibits STING signaling directly and promotes its degradation.

Gelsevirine's Effect on the JAK-STAT Pathway

Gelsevirine downregulates inflammatory gene expression by inhibiting JAK2.

References

• 1. Variability in in vivo studies: Defining the upper limit of performance for predictions of systemic effect levels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. azurebiosystems.com [azurebiosystems.com]
• 4. Sources of variability and effect of experimental approach on expression profiling data interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sources of variation, its measurement and control | Health Knowledge [healthknowledge.org.uk]
• 6. Protocols & Troubleshooting Guides: R&D Systems [rndsystems.com]
• 7. Troubleshooting | Cell Signaling Technology [cellsignal.com]
• 8. researchgate.net [researchgate.net]
• 9. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

identifying and minimizing Gelsevirine's off-target effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on identifying and minimizing the off-target effects of Gelsevirine, a known STING (Stimulator of Interferon Genes) inhibitor. The information is presented in a question-and-answer format, supplemented with troubleshooting guides, detailed experimental protocols, and data summaries to assist in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects, and why are they a concern when working with Gelsevirine?

A1: Off-target effects are unintended interactions of a drug or compound with proteins or other biomolecules that are not the intended therapeutic target.[1] For Gelsevirine, the intended on-target effect is the inhibition of the STING pathway.[2] Off-target effects are a significant concern because they can lead to misinterpretation of experimental results, cellular toxicity, and unforeseen side effects in therapeutic applications.[1] Minimizing these effects is crucial for obtaining reliable data and ensuring the safety and efficacy of potential therapeutics.

Q2: What are the potential off-target classes for Gelsevirine based on its chemical structure?

A2: Gelsevirine is an indole (B1671886) alkaloid.[3] Alkaloids, as a class, are known to interact with a variety of biological targets.[4] Based on the known interactions of other Gelsemium and indole alkaloids, potential off-target classes for Gelsevirine may include:

• G-Protein Coupled Receptors (GPCRs): Many indole alkaloids have been shown to bind to various GPCRs, including serotonergic and dopaminergic receptors.[5][6]

• Ion Channels: Gelsemium alkaloids have been reported to interact with inhibitory neurotransmitter receptors like glycine (B1666218) and GABAa receptors.

• Kinases: The indole scaffold is present in many kinase inhibitors, and some indole alkaloids have been shown to have off-target effects on various kinases.[7]

Q3: How can I predict potential off-target effects of Gelsevirine before starting my experiments?

A3: In silico (computational) methods are a valuable first step to predict potential off-target interactions.[8][9] These approaches use the chemical structure of Gelsevirine to screen against databases of known protein structures and ligand-binding sites. Tools and approaches to consider include:

• Chemical Similarity Searching: Comparing the structure of Gelsevirine to libraries of compounds with known biological activities.

• Machine Learning Models: Utilizing algorithms trained on large datasets of compound-protein interactions to predict binding probabilities.[8]

• Panel Docking: Computationally "docking" the Gelsevirine structure into the binding sites of a wide range of proteins to estimate binding affinity.[9]

Several web-based tools and commercial services are available for these types of predictions.

Troubleshooting Guides

Problem: I am observing a cellular phenotype that is inconsistent with STING inhibition.

• Possible Cause: The observed effect may be due to an off-target interaction of Gelsevirine.

• Troubleshooting Steps:

  • Validate On-Target Engagement: Use a direct target engagement assay, such as the Cellular Thermal Shift Assay (CETSA), to confirm that Gelsevirine is binding to STING in your experimental system.

  • Use a Structurally Unrelated STING Inhibitor: If a different STING inhibitor with a distinct chemical scaffold produces the same phenotype, it is more likely an on-target effect. If the phenotype is unique to Gelsevirine, it is more likely an off-target effect.

  • Perform a Rescue Experiment: If possible, overexpress a Gelsevirine-resistant mutant of STING. If the phenotype is rescued, it is likely an on-target effect.

  • Conduct Off-Target Profiling: Utilize the experimental approaches outlined in the protocols below to identify potential off-target proteins.

Problem: I am observing significant cytotoxicity at concentrations required for STING inhibition.

• Possible Cause: The cytotoxicity may be an off-target effect. While Gelsevirine is reported to have lower toxicity than some other Gelsemium alkaloids, off-target interactions can still lead to cell death.[10]

• Troubleshooting Steps:

  • Determine the Therapeutic Window: Perform a dose-response curve to identify the concentration range where STING inhibition is achieved with minimal cytotoxicity.

  • Investigate Apoptosis and Necrosis Markers: Use assays to determine the mechanism of cell death, which can provide clues about the affected off-target pathways.

  • Compare with Other STING Inhibitors: Assess if other STING inhibitors induce similar cytotoxicity at equivalent on-target inhibitory concentrations.

  • Broad-Spectrum Off-Target Screening: Employ techniques like proteomic profiling to identify potential off-target proteins that could be mediating the toxic effects.

Data Presentation

Table 1: Hypothetical In Silico Off-Target Prediction for Gelsevirine

Target Class	Predicted Target	Prediction Score/Method	Potential Implication
GPCR	5-HT2A Receptor	0.85 (Similarity Ensemble)	Neurological effects
Ion Channel	Glycine Receptor α1	High (Docking Score)	Neurotoxicity/muscle relaxation[3]
Kinase	SRC Family Kinase	0.75 (Machine Learning)	Modulation of cell signaling
Enzyme	Monoamine Oxidase A	Moderate (Pharmacophore)	Altered neurotransmitter metabolism

Note: This table presents hypothetical data for illustrative purposes. Actual in silico predictions would require the use of specialized software and databases.

Table 2: Example Data from a Kinase Selectivity Screen

Kinase	% Inhibition at 1 µM Gelsevirine
STING (On-Target)	95%
Kinase A	5%
Kinase B	62%
Kinase C	8%
Kinase D	45%

Note: This table illustrates how data from a kinase screen might look, highlighting potential off-target kinase interactions.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the binding of Gelsevirine to STING in intact cells.[11][12]

Methodology:

• Cell Culture and Treatment:

  • Culture cells of interest to 80-90% confluency.

  • Treat cells with various concentrations of Gelsevirine or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

• Heat Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis and Protein Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet aggregated proteins.

  • Collect the supernatant containing the soluble protein fraction.

• Protein Quantification and Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Analyze the amount of soluble STING protein at each temperature point by Western blotting using a STING-specific antibody.

Protocol 2: Proteomic Profiling for Off-Target Identification

Objective: To identify potential off-target proteins of Gelsevirine in an unbiased manner using chemical proteomics.[1][13][14]

Methodology:

• Probe Synthesis (if applicable):

  • Synthesize a Gelsevirine analog with a linker and an affinity tag (e.g., biotin) for pull-down experiments. This step may require significant medicinal chemistry effort.

• Cell Lysate Preparation and Incubation:

  • Prepare a native protein lysate from the cells or tissue of interest.

  • Incubate the lysate with the biotinylated Gelsevirine probe. As a control, incubate a separate lysate with an excess of non-biotinylated Gelsevirine to competitively inhibit binding to specific targets.

• Affinity Purification:

  • Add streptavidin-coated beads to the lysates to capture the biotinylated probe and any bound proteins.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Protein Identification:

  • Elute the bound proteins from the beads.

  • Identify the eluted proteins using mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Compare the proteins identified in the probe-treated sample with those from the competition control. Proteins that are significantly less abundant in the competition control are considered potential specific off-targets.

Protocol 3: Kinase Selectivity Profiling

Objective: To assess the inhibitory activity of Gelsevirine against a broad panel of protein kinases.[15][16][]

Methodology:

• Compound Preparation:

  • Prepare a stock solution of Gelsevirine (e.g., 10 mM in DMSO).

  • Prepare serial dilutions of the compound to determine IC50 values for any identified hits.

• Kinase Assay:

  • This is typically performed as a fee-for-service by specialized companies.

  • The service will screen Gelsevirine at one or more concentrations against a large panel of recombinant kinases (e.g., >400 kinases).

  • The activity of each kinase is measured in the presence of Gelsevirine and a vehicle control.

• Data Analysis:

  • The primary output is the percent inhibition of each kinase at the tested concentration(s) of Gelsevirine.

  • For kinases showing significant inhibition, follow-up IC50 determination is recommended.

Mandatory Visualizations

Caption: On-target signaling pathway of Gelsevirine as a STING inhibitor.

Caption: Experimental workflow for identifying and minimizing Gelsevirine's off-target effects.

Caption: A logical diagram for troubleshooting unexpected experimental outcomes with Gelsevirine.

References

• 1. tandfonline.com [tandfonline.com]
• 2. benchchem.com [benchchem.com]
• 3. Gelsemine - Wikipedia [en.wikipedia.org]
• 4. Alkaloids Modulate the Functioning of Ion Channels Produced by Antimicrobial Agents via an Influence on the Lipid Host - PMC [pmc.ncbi.nlm.nih.gov]
• 5. G protein-coupled receptor binding and pharmacological evaluation of indole-derived thiourea compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, pharmacological and structural studies of 5-substituted-3-(1-arylmethyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indoles as multi-target ligands of aminergic GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. TargetHunter: An In Silico Target Identification Tool for Predicting Therapeutic Potential of Small Organic Molecules Based on Chemogenomic Database - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. 2.8. Cellular thermal shift assay (CETSA) [bio-protocol.org]
• 13. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. reactionbiology.com [reactionbiology.com]
• 16. kinaselogistics.com [kinaselogistics.com]

Technical Support Center: Establishing a Therapeutic Window for Gelsevirine in Sepsis Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing Gelsevirine in preclinical sepsis models. The information is compiled from published studies to assist in experimental design, execution, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the established mechanism of action for Gelsevirine in sepsis?

A1: Gelsevirine is a specific inhibitor of the Stimulator of Interferon Genes (STING) protein.[1][2][3] In the context of sepsis, cytosolic DNA from pathogens or damaged host cells activates the cGAS-STING signaling pathway, leading to a harmful inflammatory cascade.[1][2] Gelsevirine acts through a dual mechanism:

• Competitive Inhibition: It binds with high affinity to the cyclic dinucleotide (CDN)-binding pocket of STING, locking the protein in an inactive conformation and preventing its dimerization and activation.[2][3]

• Promotes Degradation: It induces K48-linked ubiquitination of STING, likely by recruiting the E3 ligase TRIM21, which targets STING for proteasomal degradation.[2][3] This inhibition effectively blocks downstream signaling through TBK1, preventing the phosphorylation of IRF3 and NF-κB (p65), thereby reducing the production of type I interferons and other pro-inflammatory cytokines like IL-6 and TNF-α.[2][4]

Q2: In which preclinical sepsis model has Gelsevirine been validated?

A2: Gelsevirine has been principally validated in the cecal ligation and puncture (CLP) mouse model of sepsis.[2] This model is considered clinically relevant as it induces polymicrobial peritonitis, mimicking the pathophysiology of abdominal sepsis in humans. To date, there are no published in vivo studies evaluating Gelsevirine in lipopolysaccharide (LPS)-induced endotoxemia models.

Q3: What are the recommended therapeutic doses of Gelsevirine in the CLP mouse model?

A3: In 2-month-old C57BL/6J mice subjected to CLP-induced sepsis, intraperitoneal (i.p.) administration of Gelsevirine at doses of 10 mg/kg and 20 mg/kg has been shown to be effective.[2][4] These doses significantly improved survival rates and mitigated organ damage in a dose-dependent manner.[2]

Q4: What is the optimal timing for Gelsevirine administration in the CLP model?

A4: Gelsevirine has demonstrated efficacy in both pre-treatment and post-treatment regimens in the CLP model. A significant therapeutic benefit was observed when Gelsevirine was administered 5 hours after the CLP surgery, which is a clinically relevant timeframe as it mimics treatment after the onset of sepsis.[2] Pre-treatment, 1 hour before CLP, has also been shown to be protective.

Q5: Has a formal therapeutic window or LD50 for Gelsevirine been established?

A5: Currently, a precise therapeutic window with a calculated therapeutic index or a formal LD50 value for Gelsevirine via intraperitoneal administration in mice is not available in the public literature. However, studies consistently report that Gelsevirine has a favorable safety profile and "low toxicity" or "less toxicity" when compared to other alkaloids isolated from Gelsemium elegans. The effective therapeutic doses of 10 mg/kg and 20 mg/kg in sepsis models did not produce observable adverse effects in the reported studies.[2]

Troubleshooting Guide

Issue 1: High variability in survival rates between experimental groups.

• Question: My CLP model is showing inconsistent mortality rates even within the same treatment group. How can I reduce this variability?

• Answer: The CLP model's severity is highly dependent on surgical technique. Key factors to standardize are:

  • Length of Cecal Ligation: This is a major determinant of mortality. Precisely measure the percentage of the cecum ligated (e.g., ligating 50% for mid-grade sepsis vs. 75% for high-grade sepsis). Use a consistent anatomical landmark for ligation, ensuring it is below the ileocecal valve to prevent bowel obstruction.

  • Needle Gauge and Number of Punctures: Use the same gauge needle (e.g., 21G or 23G) and number of through-and-through punctures for all animals in a cohort.

  • Amount of Fecal Extrusion: Gently squeeze the cecum to extrude a small, consistent amount of fecal matter. Over-extrusion will dramatically increase sepsis severity.

  • Fluid Resuscitation: Administer a standardized volume of warmed saline subcutaneously immediately after surgery to prevent dehydration and hypovolemic shock.

  • Analgesia and Anesthesia: Use a consistent anesthetic and analgesic regimen, as some agents can modulate the inflammatory response.

Issue 2: Gelsevirine treatment does not show a significant reduction in inflammatory markers (e.g., IL-6, TNF-α).

• Question: I'm administering Gelsevirine at the recommended dose, but I'm not seeing the expected anti-inflammatory effect. What could be wrong?

• Answer:

  • Timing of Sample Collection: The peak of cytokine expression in the CLP model typically occurs around 6-15 hours post-surgery. Ensure your blood or tissue collection time point falls within this window to capture the peak inflammatory response and the effect of the inhibitor. In the primary study, samples were harvested 15 hours after CLP.[2][4]

  • Drug Stability and Administration: Confirm the stability of your Gelsevirine solution. Prepare it fresh if necessary. Ensure the intraperitoneal injection is administered correctly into the peritoneal cavity and not into the intestine or subcutaneous tissue.

  • Severity of Sepsis Model: If the CLP model is too severe (e.g., high-grade ligation and large puncture), the resulting overwhelming inflammation may mask the therapeutic effects of the inhibitor. Consider reducing the severity of the CLP to a mid-grade level where therapeutic intervention is more likely to show a significant effect.

  • Target Engagement: Verify that Gelsevirine is inhibiting its target in your model. You can assess the phosphorylation status of downstream STING effectors like TBK1 and p65 in tissue lysates (e.g., lung, liver) via Western blot. A lack of reduction in p-TBK1 or p-p65 in the Gelsevirine-treated group compared to the CLP vehicle group would suggest an issue with drug activity or administration.

Issue 3: Unexpected animal deaths in the Gelsevirine-treated group.

• Question: I'm observing toxicity in mice treated with Gelsevirine. Is this expected?

• Answer: While published data suggests Gelsevirine has low toxicity at therapeutic doses of 10-20 mg/kg, toxicity is always a possibility.

  • Dosing Error: Double-check your calculations and the concentration of your stock solution to rule out an accidental overdose.

  • Solvent Toxicity: Ensure the vehicle used to dissolve Gelsevirine is non-toxic at the administered volume.

  • Compound Purity: Verify the purity of your Gelsevirine compound. Impurities could contribute to unexpected toxicity.

  • Underlying Animal Health: Ensure that the mice used are healthy and free from underlying conditions that could make them more susceptible to drug toxicity.

  • Consider a Dose-Response Study: If you continue to see issues, perform a preliminary dose-response study starting with lower doses to establish the maximum tolerated dose (MTD) in your specific animal colony and experimental conditions.

Data Presentation

Table 1: Gelsevirine Dosing and Administration in a CLP Sepsis Model

Parameter	Description	Reference
Animal Model	2-month-old C57BL/6J mice	[2]
Sepsis Induction	Cecal Ligation and Puncture (CLP)	[2]
Drug	Gelsevirine (GS)	[2]
Route	Intraperitoneal (i.p.)	[2]
Therapeutic Doses	10 mg/kg and 20 mg/kg	[2][4]
Administration Time	5 hours post-CLP surgery	[2][4]

| Vehicle | Not explicitly stated in the primary study | - |

Table 2: Summary of Quantitative Efficacy Data for Gelsevirine in CLP-Induced Sepsis (Data estimated from graphical representations in Chen et al., 2023)

Outcome Measure (at 15h post-CLP)	CLP + Vehicle	CLP + GS (10 mg/kg)	CLP + GS (20 mg/kg)	Reference
Survival Rate (7-day)	~20%	~40%	~60%	[2]
Lung Injury Score (Arbitrary Units)	~3.5	~2.5	~1.8	[2]
Serum IL-6 (pg/mL)	~4500	~3000	~2000	[2]
Serum TNF-α (pg/mL)	~1200	~800	~500	[2]
Serum BUN (mmol/L)	~40	~30	~20	[2]

| Serum ALT (U/L) | ~250 | ~180 | ~120 |[2] |

Experimental Protocols

1. Cecal Ligation and Puncture (CLP) Sepsis Model

• Animals: 2-month-old C57BL/6J mice.

• Anesthesia: Anesthetize mice using a standard protocol (e.g., 2% isoflurane (B1672236) inhalation).

• Surgical Procedure:

  • Perform a midline laparotomy (approx. 1 cm incision) to expose the cecum.

  • Ligate the cecum below the ileocecal valve to avoid intestinal obstruction. The position of the ligation determines the severity (e.g., ligate 50% of the cecum from the distal end for mid-grade sepsis).

  • Puncture the ligated cecum through-and-through once or twice with a 21G or 23G needle.

  • Gently squeeze the cecum to extrude a small amount of fecal content into the peritoneal cavity.

  • Return the cecum to the abdominal cavity and close the incision in two layers (peritoneum and skin) using sutures or wound clips.

  • Immediately administer pre-warmed sterile saline (e.g., 1 mL) subcutaneously for fluid resuscitation.

• Sham Control: Perform the same procedure, including cecal exposure, but without ligation and puncture.

• Post-operative Care: House animals in a clean cage with easy access to food and water. Monitor for signs of distress.

2. Gelsevirine Administration

• Preparation: Dissolve Gelsevirine in a suitable, sterile vehicle.

• Administration: At the desired time point (e.g., 5 hours post-CLP), administer the calculated dose (10 or 20 mg/kg) via intraperitoneal (i.p.) injection. The vehicle-only group should receive an equivalent volume of the solvent.

3. Western Blot for STING Pathway Activation

• Sample Preparation: Homogenize harvested tissue (e.g., lung) in RIPA lysis buffer with protease and phosphatase inhibitors. Centrifuge to pellet debris and collect the supernatant. Determine protein concentration using a BCA assay.

• Electrophoresis and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C. Key antibodies include: anti-STING, anti-phospho-TBK1, anti-TBK1, anti-phospho-p65, anti-p65, and a loading control (e.g., anti-GAPDH or anti-β-actin).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Mandatory Visualizations

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Gelsevirine In Vivo Dose-Escalation Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on designing and troubleshooting dose-escalation studies for Gelsevirine in animal models. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Has a formal dose-escalation study to determine the Maximum Tolerated Dose (MTD) of Gelsevirine in animal models been published?

A1: Based on currently available public information, a formal, dedicated dose-escalation study for Gelsevirine to establish a Maximum Tolerated Dose (MTD) has not been identified. Existing studies have focused on the efficacy of Gelsevirine at specific doses in disease models.

Q2: What is a recommended starting dose for Gelsevirine in a mouse model?

A2: In published studies using a murine sepsis model (cecal ligation and puncture), Gelsevirine has been administered intraperitoneally (i.p.) at doses of 10 mg/kg and 20 mg/kg. These doses were effective in mitigating STING-related inflammation and improving survival. For a new study, it is advisable to begin with a dose-range finding study starting from a lower dose and escalating to these known effective doses.

Q3: What is the known mechanism of action for Gelsevirine?

A3: Gelsevirine is a specific inhibitor of the STIMULATOR of INTERFERON GENES (STING) protein. It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation. Additionally, Gelsevirine promotes the K48-linked ubiquitination and degradation of STING, likely through the recruitment of TRIM21.

Q4: Is Gelsevirine the same as Gelsenicine? They are both derived from Gelsemium elegans.

A4: No, they are different compounds with vastly different toxicity profiles. Gelsevirine has been reported to have low toxicity. In contrast, Gelsenicine is a highly toxic alkaloid from Gelsemium elegans and is known to cause severe neurotoxicity and respiratory depression. The LD50 of Gelsenicine in female and male rats has been reported as 0.520 mg/kg and 0.996 mg/kg, respectively. It is crucial to ensure the correct compound is being used in experimental studies.

Q5: How is Gelsevirine metabolized?

A5: In vitro studies using liver microsomes from humans, pigs, goats, and rats have shown that Gelsevirine is metabolized, and there are species-specific differences in the metabolic pathways. The in vivo metabolism and pharmacokinetic profile in different animal models are not yet fully characterized in the public domain.

Troubleshooting Guide

This guide addresses potential issues that may arise during in vivo experiments with Gelsevirine.

Issue	Potential Cause	Troubleshooting Steps
No observable efficacy at 10-20 mg/kg	1. Suboptimal route of administration: The compound may not be reaching the target tissue effectively. 2. Timing of administration: The dosing schedule may not be optimal for the disease model. 3. Animal model variability: The chosen animal strain or species may respond differently.	1. Consider alternative routes of administration based on the compound's physicochemical properties. 2. Adjust the timing of Gelsevirine administration relative to disease induction. In sepsis models, it has been given 5 hours post-surgery. 3. Ensure the use of a well-characterized and appropriate animal model.
Signs of toxicity (e.g., weight loss, lethargy, ruffled fur)	1. Dose is too high for the specific animal strain or model: Even with low toxicity, higher doses may elicit adverse effects. 2. Vehicle toxicity: The vehicle used to dissolve Gelsevirine may be causing adverse reactions. 3. Off-target effects: Although a specific STING inhibitor, off-target effects at higher doses cannot be ruled out.	1. Reduce the dose of Gelsevirine. 2. Run a vehicle-only control group to assess for any vehicle-related toxicity. 3. If toxicity persists at lower doses, consider further investigation into potential off-target effects.
Inconsistent results between animals	1. Inaccurate dosing: Variability in the administered volume or concentration. 2. Biological variability: Inherent differences in individual animal responses. 3. Improper animal handling: Stress from handling and administration can affect outcomes.	1. Ensure accurate and consistent preparation and administration of the dosing solution. Dose normalization to individual body weight is crucial. 2. Increase the number of animals per group to improve statistical power. 3. Ensure all personnel are proficient in animal handling and dosing techniques to minimize stress.
Precipitation of Gelsevirine in the dosing solution	1. Poor solubility in the chosen vehicle: Gelsevirine may have limited solubility in aqueous solutions.	1. Test different biocompatible solvent systems. A common approach for poorly soluble compounds is to first dissolve them in a small amount of an organic solvent like DMSO, and then dilute with a suitable vehicle such as saline or a solution containing PEG400. Ensure the final concentration of the organic solvent is non-toxic.

Data Presentation

Table 1: In Vivo Dosing of Gelsevirine in a Murine Sepsis Model

Animal Model	Dose	Route of Administration	Frequency	Therapeutic Outcome	Reference
C57BL/6J Mice	10 mg/kg	Intraperitoneal (i.p.)	Single dose, 5 hours post-CLP surgery	Increased survival rate, mitigated acute organ damage
C57BL/6J Mice	20 mg/kg	Intraperitoneal (i.p.)	Single dose, 5 hours post-CLP surgery	Dose-dependently increased survival rate, mitigated acute organ damage

Table 2: Comparative Toxicity of Gelsemium elegans Alkaloids

Compound	Reported Toxicity	LD50 (Rats, i.p.)	Primary Toxic Effects	Reference
Gelsevirine	Low toxicity	Not established	-
Gelsenicine	High toxicity	Female: 0.520 mg/kg, Male: 0.996 mg/kg	Neurotoxicity, respiratory depression

Experimental Protocols

Detailed Methodology for a Dose-Range Finding Study in Mice

In the absence of a formal MTD study for Gelsevirine, a dose-range finding study is recommended. The following is a general protocol that can be adapted.

• Animal Model: Select a common mouse strain (e.g., C57BL/6 or BALB/c), 8-10 weeks old, of a single sex to minimize variability.

• Acclimatization: Allow animals to acclimate to the facility for at least one week prior to the study.

• Dose Selection: Based on the effective doses of 10 and 20 mg/kg, a suggested dose escalation could be:

  • Group 1: Vehicle control

  • Group 2: 5 mg/kg

  • Group 3: 10 mg/kg

  • Group 4: 20 mg/kg

  • Group 5: 40 mg/kg (or higher, depending on observations)

• Dosing: Administer Gelsevirine via the intended experimental route (e.g., intraperitoneal injection).

• Monitoring:

  • Clinical Observations: Observe animals for any signs of toxicity, such as changes in posture, activity, breathing, and presence of convulsions or tremors, immediately after dosing and at regular intervals for the first 24 hours, and then daily for up to 14 days.

  • Body Weight: Record body weight daily. A weight loss of more than 15-20% is often considered a sign of significant toxicity.

  • Necropsy: At the end of the study, perform a gross necropsy to look for any organ abnormalities. For a more detailed analysis, organ weights can be recorded and tissues collected for histopathology.

Mandatory Visualization

Gelsevirine's Mechanism of Action on the STING Pathway

Caption: Gelsevirine inhibits the STING signaling pathway.

Experimental Workflow for a Dose-Escalation Study

Caption: Workflow for a dose-escalation study.

addressing Gelsevirine-induced side effects in preclinical studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Gelsevirine in preclinical studies. The information is designed to help address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

1. What is Gelsevirine and what is its primary mechanism of action?

Gelsevirine is an indole (B1671886) alkaloid derived from the plant Gelsemium elegans. Its primary mechanism of action is as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1] Gelsevirine binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation.[1][2] It also promotes the K48-linked ubiquitination and degradation of STING.[1][2] By inhibiting STING, Gelsevirine can mitigate inflammation driven by the presence of cytosolic DNA.[1][2] Additionally, in the context of neuroinflammation, Gelsevirine has been shown to inhibit the JAK2-STAT3 signaling pathway.[3][4]

2. What are the potential therapeutic applications of Gelsevirine explored in preclinical studies?

Preclinical studies have investigated Gelsevirine's efficacy in models of:

• Sepsis: Gelsevirine improved survival rates and mitigated acute organ damage (lung, liver, and kidney) in mouse models of sepsis.[2][5]

• Sepsis-Associated Encephalopathy (SAE): It has been shown to ameliorate cognitive impairment and reduce neuroinflammation in mice with SAE.[6]

• Ischemic Stroke: Gelsevirine reduced infarct volume, improved neurological function, and decreased neuroinflammation in a mouse model of middle cerebral artery occlusion (MCAO).[3][4]

3. Is Gelsevirine toxic? What are the known side effects from preclinical studies?

Gelsemium elegans, the plant from which Gelsevirine is derived, is known to be highly toxic due to its alkaloid content.[7][8][9][10] The primary toxic components are other alkaloids, and poisoning can lead to severe neurological symptoms, respiratory depression, and death.[7][8][11]

However, preclinical studies focusing specifically on purified Gelsevirine suggest a favorable safety profile. In vitro, Gelsevirine at concentrations up to 100 μM showed no significant toxicity to primary neurons, astrocytes, or microglia.[3] In vivo studies using therapeutic doses (e.g., 10-20 mg/kg in mice) have primarily reported beneficial effects, such as improved organ function in sepsis models, without mentioning significant adverse effects.[2]

Researchers should remain vigilant for signs of toxicity, especially at higher doses, given the nature of the plant source.

4. What is the difference in toxicity between Gelsevirine and other Gelsemium alkaloids?

Troubleshooting Guide

This guide provides a question-and-answer format to address potential issues during your experiments.

Issue 1: Unexpected Animal Mortality or Severe Adverse Events

• Question: We observed unexpected mortality or severe adverse reactions (e.g., convulsions, respiratory distress) in our animal cohort after Gelsevirine administration. What should we do?

• Answer:

  • Immediate Action: Euthanize animals exhibiting severe distress according to your institution's ethical guidelines.

  • Dose Verification: Double-check your calculations and the concentration of your Gelsevirine stock solution. Accidental overdose is a primary concern.

  • Purity of Compound: Verify the purity of your Gelsevirine compound. Contamination with other, more toxic Gelsemium alkaloids could be a cause.[7][8]

  • Route of Administration: Ensure the correct administration route was used as described in established protocols. Different routes can significantly alter toxicity.

  • Dose-Response Pilot Study: If you are using a new animal model or a dose higher than previously reported, it is crucial to perform a dose-range-finding study to establish the Maximum Tolerated Dose (MTD).

  • Monitor for Specific Signs: Be aware of the known toxic effects of Gelsemium alkaloids, which include neurological and respiratory depression.[7][9][10] Early signs might include lethargy, ataxia, or changes in breathing patterns.

Issue 2: Lack of Efficacy in an Inflammatory Model

• Question: We are not observing the expected anti-inflammatory effects of Gelsevirine in our preclinical model. What could be the reason?

• Answer:

  • STING Pathway Dependence: Confirm that the inflammatory phenotype in your model is indeed driven by the STING signaling pathway. Gelsevirine's primary mechanism is STING inhibition, so it will be less effective in STING-independent models.[2]

  • Dose and Timing of Administration: The therapeutic effect of Gelsevirine can be dose- and time-dependent. Review the literature for effective dosing regimens in similar models. For example, in a mouse sepsis model, Gelsevirine was administered 5 hours after the septic insult.[2]

  • Bioavailability: Consider the formulation and route of administration, as these can affect the bioavailability of Gelsevirine.

  • Compound Integrity: Ensure your Gelsevirine stock has been stored correctly and has not degraded.

Issue 3: Inconsistent Results Between Experiments

• Question: We are seeing significant variability in the outcomes of our experiments with Gelsevirine. How can we improve consistency?

• Answer:

  • Standardize Protocols: Ensure strict adherence to standardized protocols for Gelsevirine preparation, animal handling, and administration.

  • Animal Health and Environment: Use healthy animals from a reliable source and maintain a consistent environment (e.g., light/dark cycle, temperature, diet), as these factors can influence inflammatory responses.

  • Blinding and Randomization: Implement blinding and randomization in your experimental design to minimize bias.

  • Vehicle Control: Ensure that the vehicle used to dissolve Gelsevirine does not have any biological effects in your model. Always include a vehicle-only control group.

Quantitative Data from Preclinical Studies

Table 1: Gelsevirine Dose-Response in a Mouse Sepsis Model

Parameter	Control (CLP)	Gelsevirine (10 mg/kg)	Gelsevirine (20 mg/kg)
Survival Rate	Decreased	Dose-dependently increased	Dose-dependently increased
Lung Injury Score	High	Reduced	Further Reduced
Lung Wet-to-Dry Ratio	Increased	Dose-dependently decreased	Dose-dependently decreased
Serum ALT (U/L)	Elevated	Significantly Reduced	Further Reduced
Serum AST (U/L)	Elevated	Significantly Reduced	Further Reduced
Serum BUN (mmol/L)	Elevated	Significantly Reduced	Further Reduced
Serum Creatinine (B1669602) (μmol/L)	Elevated	Significantly Reduced	Further Reduced
Data synthesized from a study on cecal ligation and puncture (CLP)-induced sepsis in mice.[2]

Table 2: Effects of Gelsevirine in a Mouse Ischemic Stroke Model

Parameter	Control (MCAO)	Gelsevirine (10 mg/kg)
Infarct Volume	Large	Significantly Reduced
Neurological Score	Impaired	Significantly Improved
Microglia Activation	High	Reduced
Data synthesized from a study on middle cerebral artery occlusion (MCAO) in mice.[3]

Experimental Protocols

Protocol 1: Evaluation of Gelsevirine in a Mouse Sepsis Model

• Animal Model: Use 8-10 week old C57BL/6J mice.

• Sepsis Induction: Induce sepsis via cecal ligation and puncture (CLP) under anesthesia. A sham group should undergo a laparotomy without CLP.

• Gelsevirine Administration:

  • Prepare Gelsevirine in a suitable vehicle (e.g., saline with a small percentage of DMSO and Tween 80).

  • 5 hours post-CLP surgery, administer Gelsevirine (e.g., 10 mg/kg or 20 mg/kg) or vehicle via intraperitoneal (i.p.) injection.

• Monitoring:

  • Record survival rates over a defined period (e.g., 7 days).

  • For mechanistic studies, sacrifice a subset of animals at an earlier time point (e.g., 15 hours post-CLP).

• Outcome Measures:

  • Organ Injury: Harvest lungs for histology and wet-to-dry ratio analysis. Collect blood via cardiac puncture to measure serum levels of ALT, AST, BUN, and creatinine as markers of liver and kidney injury.

  • Inflammation: Measure cytokine levels (e.g., IL-6, TNF-α) in the serum. Analyze lung tissue for inflammatory cell infiltration and expression of STING pathway proteins (STING, p-TBK1, p-p65) via Western blot.

Protocol 2: In Vitro Assessment of Gelsevirine's Effect on STING Activation

• Cell Culture: Culture macrophage cell lines (e.g., RAW 264.7) or primary bone marrow-derived macrophages.

• Gelsevirine Pre-treatment: Pre-treat cells with varying concentrations of Gelsevirine (e.g., 1-20 μM) or vehicle for 6 hours.

• STING Agonist Stimulation: Stimulate the cells with a STING agonist (e.g., 2'3'-cGAMP, ISD) for 3 hours.

• Analysis:

  • Gene Expression: Harvest RNA and perform RT-PCR to measure the mRNA expression of STING-dependent genes, such as Ifnb1.

  • Protein Analysis: Prepare cell lysates and use Western blotting to analyze the phosphorylation of STING pathway components (e.g., TBK1, IRF3).

Visualizations

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 6. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. mhsrj-moh.dmr.gov.mm [mhsrj-moh.dmr.gov.mm]
• 10. Atlas of Poisonous Plants in Hong Kong - A Clinical Toxicology Perspective 香港有毒植物圖鑑 - 臨床毒理學透視 [www3.ha.org.hk]
• 11. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]

best practices for storing and handling Gelsevirine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the best practices for storing and handling Gelsevirine.

Frequently Asked Questions (FAQs)

1. What is Gelsevirine?

Gelsevirine is an oxindole (B195798) alkaloid originally isolated from Gelsemium elegans Benth. It is recognized for its anti-inflammatory properties and functions as a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[1][2][3]

2. What is the mechanism of action of Gelsevirine?

Gelsevirine directly targets STING, a key protein in the innate immune system that detects cytosolic DNA.[2][3] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, which prevents STING dimerization and subsequent activation.[2][3] Furthermore, Gelsevirine promotes K48-linked ubiquitination and degradation of STING, likely through the recruitment of the E3 ligase TRIM21.[2][3] This inhibition of the STING pathway leads to a reduction in the production of type I interferons and other pro-inflammatory cytokines.[2]

3. What are the primary research applications of Gelsevirine?

Gelsevirine is primarily used in research to investigate the role of the STING signaling pathway in various pathological conditions. Its anti-inflammatory effects make it a compound of interest in studies related to sepsis, autoimmune diseases, and other inflammatory disorders.[1][2]

4. What are the storage and stability recommendations for Gelsevirine?

Gelsevirine should be stored at -20°C in its solid form.[4] Under these conditions, it is stable for at least four years.[4] Stock solutions, once prepared, should be stored at -80°C for up to six months or at -20°C for up to one month to prevent degradation from repeated freeze-thaw cycles.[5]

Troubleshooting Guide

Issue 1: Difficulty dissolving Gelsevirine.

• Problem: Gelsevirine powder is not dissolving in the chosen solvent.

• Solution:

  • Verify Solvent Choice: Gelsevirine is sparingly soluble in methanol (B129727) (1-10 mg/mL) and has been noted to be soluble in DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[4][6] For cell culture experiments, DMSO is a common choice for creating a stock solution.

  • Use Ultrasonic Bath: If solubility is still an issue, gentle sonication in an ultrasonic water bath can help to dissolve the compound.[5]

  • Warm Gently: Gentle warming of the solution may also aid in dissolution. However, avoid excessive heat as it may degrade the compound.

  • Prepare a More Dilute Stock: If the desired concentration is high, consider preparing a more dilute stock solution.

Issue 2: Precipitation of Gelsevirine in aqueous solutions.

• Problem: Gelsevirine precipitates out of solution when diluting a DMSO stock into an aqueous buffer or cell culture medium.

• Solution:

  • Final DMSO Concentration: Ensure the final concentration of DMSO in the aqueous solution is low, typically below 0.5%, to maintain solubility and minimize solvent-induced cellular toxicity.

  • Incremental Dilution: Add the Gelsevirine stock solution to the aqueous buffer or medium dropwise while vortexing or stirring to ensure rapid and even dispersion.

  • Use of Surfactants: For in vivo formulations, the use of a surfactant like Tween-80 can help to maintain the solubility of hydrophobic compounds in aqueous solutions.[5] A published protocol for a similar compound, Gelsemine, suggests a vehicle of DMSO, PEG300, Tween-80, and saline.[5]

Issue 3: Inconsistent experimental results.

• Problem: High variability is observed between experiments.

• Solution:

  • Freshly Prepared Solutions: Prepare fresh dilutions of Gelsevirine from a frozen stock solution for each experiment. Avoid using previously diluted solutions that have been stored for an extended period.

  • Consistent Cell Conditions: Ensure that cell passages are low and that cells are healthy and in the logarithmic growth phase before treatment.

  • Standardized Protocols: Adhere strictly to standardized protocols for cell seeding, treatment duration, and downstream assays.

  • Control for Solvent Effects: Include a vehicle control (e.g., medium with the same final concentration of DMSO) in all experiments to account for any effects of the solvent on the cells.

Data Presentation

Table 1: Physicochemical Properties of Gelsevirine

Property	Value	Reference
Molecular Formula	C₂₁H₂₄N₂O₃	[4]
Formula Weight	352.4 g/mol	[4]
Appearance	Solid	[4]
Purity	≥98%	[4]
Storage	-20°C	[4]
Stability	≥ 4 years	[4]

Table 2: Solubility of Gelsevirine

Solvent	Solubility	Reference
Methanol	Sparingly Soluble (1-10 mg/mL)	[4]
DMSO	Soluble	[6]
Chloroform	Soluble	[6]
Dichloromethane	Soluble	[6]
Ethyl Acetate	Soluble	[6]
Acetone	Soluble	[6]

Table 3: In Vitro Activity of Gelsevirine

Parameter	Cell Line	Value	Reference
IC₅₀ (IFNB1 mRNA expression)	THP-1 (human)	0.766 µM	[1][2]
IC₅₀ (Ifnb1 mRNA expression)	RAW 264.7 (murine)	5.365 µM	[1][2]
Binding Affinity (Kd) to STING	-	27.6 µM	[1][2]
IC₅₀ (GABAAR)	-	251.5 µM	[7]
IC₅₀ (GlyRs)	-	82.94 µM	[7]

Experimental Protocols

1. Preparation of a Gelsevirine Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Gelsevirine in DMSO.

• Materials:

  • Gelsevirine (solid)

  • Dimethyl sulfoxide (B87167) (DMSO), sterile

  • Microcentrifuge tubes, sterile

  • Analytical balance

  • Pipettes and sterile tips

• Procedure:

  • Allow the vial of Gelsevirine to equilibrate to room temperature before opening.

  • Weigh out the desired amount of Gelsevirine using an analytical balance in a sterile environment (e.g., a biosafety cabinet). For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.524 mg of Gelsevirine.

  • Transfer the weighed Gelsevirine to a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to the tube. For a 10 mM stock from 3.524 mg, add 1 mL of DMSO.

  • Vortex the tube until the Gelsevirine is completely dissolved. Gentle sonication may be used if necessary.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

2. In Vitro Cell Treatment with Gelsevirine

This protocol provides a general guideline for treating adherent cells with Gelsevirine.

• Materials:

  • Adherent cells (e.g., RAW 264.7 macrophages)

  • Complete cell culture medium

  • Gelsevirine stock solution (e.g., 10 mM in DMSO)

  • Multi-well cell culture plates

  • Sterile PBS

  • STING agonist (e.g., 2'3'-cGAMP)

• Procedure:

  • Seed the cells in a multi-well plate at a density that will result in 70-80% confluency at the time of treatment.

  • Incubate the cells overnight to allow for attachment.

  • The next day, prepare the desired concentrations of Gelsevirine by diluting the stock solution in complete cell culture medium. For example, to achieve a final concentration of 10 µM, dilute the 10 mM stock 1:1000 in the medium. Prepare a vehicle control with the same final concentration of DMSO.

  • Remove the old medium from the cells and wash once with sterile PBS.

  • Add the medium containing the different concentrations of Gelsevirine or the vehicle control to the respective wells.

  • Pre-treat the cells with Gelsevirine for a specified time, for example, 6 hours.[2]

  • After the pretreatment period, stimulate the cells with a STING agonist (e.g., 5 µg/mL 2'3'-cGAMP) for the desired duration (e.g., 3 hours for mRNA analysis or 24 hours for cytokine analysis in the supernatant).[2]

  • After stimulation, harvest the cells or supernatant for downstream analysis (e.g., RT-PCR, Western blot, ELISA).

Mandatory Visualizations

Caption: Gelsevirine inhibits the STING signaling pathway.

Caption: In vitro experimental workflow for Gelsevirine.

References

• 1. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Gelsevirine | CAS:38990-03-3 | Manufacturer ChemFaces [chemfaces.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Gelsevirine Treatment in Acute Inflammation Models

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Gelsevirine in pre-clinical acute inflammation models.

Troubleshooting Guides

This section addresses specific issues that may arise during experimentation with Gelsevirine.

Question: We are observing high variability in the anti-inflammatory effect of Gelsevirine between experimental animals. What could be the cause?

Answer: High variability can stem from several factors. Firstly, ensure precise and consistent timing of Gelsevirine administration relative to the inflammatory insult. In models like cecal ligation and puncture (CLP)-induced sepsis, even minor deviations in the administration schedule can lead to significant differences in outcomes.[1][2] Secondly, confirm the stability and proper storage of your Gelsevirine stock solution, as degradation can affect its potency. Lastly, underlying health differences in animal cohorts can contribute to varied inflammatory responses. Implementing a stringent health screening process for your animals prior to the experiment can help minimize this variability.

Question: Gelsevirine does not seem to be reducing the expression of our target inflammatory cytokines. What are the possible reasons?

Answer: If Gelsevirine is not producing the expected anti-inflammatory effect, consider the following:

• Treatment Timing: The timing of Gelsevirine administration is critical. In many acute inflammation models, there is a therapeutic window. For instance, in CLP-induced sepsis models, post-operative administration of Gelsevirine has been shown to be effective.[1][2] If the treatment is administered too late, the inflammatory cascade may have already progressed to a point where Gelsevirine is less effective.

• Dosage: Ensure you are using an appropriate dose. The effective dose can vary depending on the animal model and the severity of the inflammation. For example, a dose of 10 mg/kg has been used in ischemic stroke models, while doses of 10 and 20 mg/kg have been used in sepsis models.[1][3]

• Signaling Pathway: Gelsevirine primarily acts as a STING (Stimulator of Interferon Genes) inhibitor, which in turn affects downstream pathways like NF-κB and JAK-STAT.[1][3] Confirm that the inflammatory response in your model is indeed mediated by these pathways. If a different inflammatory pathway is dominant, Gelsevirine may have limited efficacy.

Question: We are seeing unexpected off-target effects or toxicity in our Gelsevirine-treated group. How can we address this?

Answer: While Gelsevirine has shown protective effects in various models, unexpected toxicity can occur.[1][3][4] Consider performing a dose-response study to identify the optimal therapeutic dose with minimal side effects. Additionally, ensure the purity of your Gelsevirine compound, as impurities can contribute to toxicity. If adverse effects persist, a thorough pathological and toxicological analysis of the affected tissues is recommended to understand the underlying cause.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Gelsevirine in acute inflammation?

A1: Gelsevirine is a novel and specific inhibitor of STING (Stimulator of Interferon Genes).[1][2] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive conformation.[1][2] Furthermore, Gelsevirine promotes K48-linked ubiquitination and degradation of STING, likely through the upregulation and recruitment of TRIM21.[1][2] By inhibiting STING, Gelsevirine effectively suppresses downstream inflammatory signaling pathways, including the TBK1/NF-κB and JAK-STAT pathways, leading to reduced production of pro-inflammatory cytokines and interferons.[1][3]

Q2: What is the optimal timing for Gelsevirine administration in an acute inflammation model?

A2: The optimal timing is model-dependent and aims to intervene before the peak of the inflammatory cascade. In a CLP-induced sepsis model, post-operative administration of Gelsevirine (e.g., 5 hours after surgery) has been shown to significantly improve survival and reduce organ damage.[1] The key is to administer the treatment early enough to prevent the full-blown inflammatory response. Prophylactic or pre-treatment strategies may also be effective in preventing acute inflammatory flare-ups.

Q3: Which signaling pathways are modulated by Gelsevirine?

A3: Gelsevirine primarily targets the STING signaling pathway.[1][2] This leads to the downstream modulation of several key inflammatory pathways, including:

• STING/TBK1/NF-κB pathway: Gelsevirine treatment has been shown to suppress the phosphorylation of TBK1 and p65, a subunit of NF-κB.[1]

• JAK-STAT signaling pathway: In models of ischemic stroke, Gelsevirine has been found to inhibit the JAK2-STAT3 signaling pathway, which plays a critical role in neuroinflammation.[3]

• STING-mediated pyroptosis pathway: In sepsis-associated encephalopathy, Gelsevirine has been shown to inhibit this pathway in microglia.[4]

Q4: What are some key inflammatory markers to measure when assessing Gelsevirine's efficacy?

A4: To evaluate the anti-inflammatory effects of Gelsevirine, it is recommended to measure a panel of markers, including:

• Pro-inflammatory Cytokines: TNF-α, IL-6, IL-1β.

• Interferons: Type I interferons (IFN-α, IFN-β).

• Signaling Proteins: Phosphorylated levels of TBK1, p65 (NF-κB), IRF3, and STAT3.[1]

• Cellular Infiltrates: Macrophages (e.g., F4/80 positive cells) and neutrophils (e.g., S100A9 positive cells) in the inflamed tissue.[1]

Quantitative Data Summary

Table 1: Effect of Gelsevirine on Inflammatory Markers in CLP-Induced Sepsis Model

Marker	Treatment Group	Change vs. Control	Reference
Phospho-TBK1	Gelsevirine (10, 20 mg/kg)	Dose-dependent decrease	[1]
Phospho-p65	Gelsevirine (10, 20 mg/kg)	Dose-dependent decrease	[1]
STING Expression	Gelsevirine (10, 20 mg/kg)	Dose-dependent decrease	[1]
F4/80+ Cells (Lungs)	Gelsevirine (10, 20 mg/kg)	Dose-dependent decrease	[1]
S100A9+ Cells (Lungs)	Gelsevirine (10, 20 mg/kg)	Dose-dependent decrease	[1]

Table 2: Effect of Gelsevirine on Neurological and Inflammatory Markers in a Mouse Model of Ischemic Stroke

Marker	Treatment Group	Change vs. Control	Reference
Infarct Volume	Gelsevirine (10 mg/kg)	Significant decrease	[3]
Neurological Score	Gelsevirine (10 mg/kg)	Significant improvement	[3]
JAK2-STAT3 Pathway	Gelsevirine (10 mg/kg)	Inhibition	[3]
Microglial Activation	Gelsevirine (10 mg/kg)	Reduction	[3]

Experimental Protocols

1. Cecal Ligation and Puncture (CLP)-Induced Sepsis Model

• Animals: Male C57BL/6J mice are typically used.

• Procedure: Mice are anesthetized, and a midline laparotomy is performed to expose the cecum. The cecum is then ligated below the ileocecal valve and punctured once with a needle. A small amount of feces is extruded to induce peritonitis. The cecum is repositioned, and the abdominal incision is closed.

• Gelsevirine Treatment: Gelsevirine (e.g., 10 or 20 mg/kg) is administered intraperitoneally at a specified time point post-surgery (e.g., 5 hours).[1]

• Outcome Measures: Survival rates are monitored over several days. For mechanistic studies, animals are sacrificed at earlier time points (e.g., 15 hours post-CLP), and tissues (e.g., lung, liver, kidney) and serum are collected for analysis of inflammatory markers.[1]

2. Western Blot for Signaling Proteins

• Sample Preparation: Tissues or cells are lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. The membrane is then incubated with primary antibodies against target proteins (e.g., p-TBK1, p-p65, STING) overnight at 4°C. After washing, the membrane is incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) kit and visualized with an imaging system.

Visualizations

Caption: Experimental workflow for optimizing Gelsevirine treatment.

Caption: Gelsevirine's inhibitory effect on the STING signaling pathway.

Caption: Troubleshooting logic for Gelsevirine experiments.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gelsevirine ameliorates sepsis-associated encephalopathy by inhibiting the STING signalling-mediated pyroptosis pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]

Gelsevirine-Based Assays: Technical Support &amp; Troubleshooting

This technical support center provides researchers, scientists, and drug development professionals with essential information for ensuring reproducibility and accuracy in assays involving Gelsevirine. The guide includes frequently asked questions, detailed troubleshooting protocols, and key experimental methodologies.

Frequently Asked Questions (FAQs)

A collection of answers to common questions regarding the handling, application, and troubleshooting of Gelsevirine in experimental settings.

General Information

• Q1: What is Gelsevirine?

  • A1: Gelsevirine is an oxindole (B195798) alkaloid derived from plants of the Gelsemium genus, such as Gelsemium elegans.[1] It is recognized for its anti-inflammatory, analgesic, and anxiolytic properties.[1][2]

• Q2: What is the primary mechanism of action for Gelsevirine?

  • A2: Gelsevirine is a specific inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway.[2][3] It competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, locking it in an inactive state and preventing its dimerization and activation.[2][3] Additionally, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of STING.[2][3] It has also been shown to inhibit glycine (B1666218) receptors (GlyRs).[4]

• Q3: How should I properly store and handle Gelsevirine?

  • A3: Gelsevirine should be stored as a solid at -20°C. Under these conditions, it has a stability of at least four years.[5]

Assay Design & Preparation

• Q4: How do I dissolve Gelsevirine for experimental use?

  • A4: Gelsevirine is sparingly soluble in methanol (B129727), with a solubility range of 1-10 mg/mL. For cell-based assays, it is recommended to prepare a high-concentration stock solution in a suitable solvent like methanol or DMSO and then dilute it to the final working concentration in the culture medium.

• Q5: What are the typical working concentrations for Gelsevirine in assays?

  • A5: For in vitro cell-based assays (e.g., using RAW 264.7 or THP-1 cells), concentrations typically range from 5 µM to 10 µM.[2] For in vivo studies, such as in mouse models of sepsis, a dosage of around 20 mg/kg has been used.[2]

• Q6: What are appropriate positive and negative controls for a Gelsevirine experiment?

  • A6:

    • Negative Control: A vehicle control (e.g., DMSO or methanol at the same final concentration used to dissolve Gelsevirine) is essential to account for any solvent effects.

    • Positive Control (for STING pathway activation): Use a known STING agonist like 2'3'-cGAMP, poly(dA:dT), or other interferon stimulatory DNA (ISD) to confirm that the pathway is active in your experimental system.[2]

    • Positive Control (for inhibition): If available, another known STING inhibitor can be used as a comparator.

Troubleshooting Guide

• Q7: I am observing high variability between my experimental replicates. What could be the cause?

  • A7: High variability can stem from several factors:

    • Inconsistent Dissolution: Gelsevirine's limited solubility can lead to inconsistent concentrations if not dissolved properly. Ensure the stock solution is fully dissolved before making dilutions.

    • Cell Seeding Inconsistency: Uneven cell numbers across wells is a common source of variability. Ensure a homogenous cell suspension and careful pipetting.

    • Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate reagents and affect cell health.[6] It is advisable to fill the outer wells with sterile PBS or medium and use only the inner wells for the experiment.[6]

    • Temperature Fluctuations: Changes in temperature can alter enzymatic activity and cell metabolism. Pre-equilibrate all reagents and the plate reader to a constant temperature.[6]

• Q8: My assay shows little to no inhibitory effect of Gelsevirine on the STING pathway. What should I check?

  • A8:

    • Compound Integrity: Ensure the Gelsevirine has not degraded. Verify its storage conditions and age.

    • STING Pathway Activity: Confirm that the STING pathway is being robustly activated in your chosen cell line. Measure the response to a potent STING agonist (e.g., 2'3'-cGAMP) alone. Some cell lines may have low endogenous STING expression.

    • Concentration: The concentration of Gelsevirine may be too low. Perform a dose-response curve to determine the optimal inhibitory concentration for your specific assay and cell type.

    • Incubation Time: The pre-treatment time with Gelsevirine or the stimulation time with the agonist may need optimization. A 6-hour pre-treatment with Gelsevirine followed by a 3-hour stimulation with 2'3'-cGAMP has been shown to be effective.[7]

• Q9: I'm seeing unexpected results that may be off-target effects. What could be the reason?

  • A9:

    • Cytotoxicity: At higher concentrations, Gelsevirine may induce cytotoxicity, which can confound assay results. It is crucial to perform a cell viability assay (e.g., MTT, MTS, or CellTiter-Glo) to determine the non-toxic concentration range for your specific cell line.

    • Glycine Receptor Interaction: Gelsevirine is known to inhibit glycine receptors (GlyRs).[1][4] If your experimental system expresses GlyRs (common in CNS-derived cells), this interaction could contribute to the observed effects.[8][9]

Quantitative Data Summary

The following tables provide key quantitative data for Gelsevirine to aid in experimental design.

Table 1: Physicochemical and Storage Properties of Gelsevirine

Property	Value	Reference(s)
CAS Number	38990-03-3
Molecular Formula	C₂₁H₂₄N₂O₃
Formula Weight	352.4 g/mol
Formulation	Solid
Purity	≥98%
Solubility	Sparingly soluble in Methanol (1-10 mg/mL)
Storage Temperature	-20°C
Stability	≥ 4 years (at -20°C)	[5]

Table 2: Gelsevirine Activity on Molecular Targets

Target	Assay Type	Value	Cell Line / System	Reference(s)
STING	Surface Plasmon Resonance	K_d = 27.6 µM	Human STING-CTD
Glycine Receptor (α1)	Electrophysiology	IC₅₀ = 40.6 ± 8.2 µM	Transfected HEK293	[4]
Glycine Receptor (α1)	Electrophysiology	IC₅₀ = 82.94 µM	Transfected HEK293	[10]
GABA_A Receptor	Electrophysiology	IC₅₀ = 251.5 µM	Transfected HEK293	[10]

Table 3: Recommended Working Concentrations for Gelsevirine

Experimental Model	Application	Recommended Concentration	Reference(s)
In Vitro (Cell Culture)	STING Dimerization Inhibition	5 µM	RAW 264.7 Macrophages
Inhibition of p-IRF3, p-p65, p-TBK1	5 µM	RAW 264.7 Macrophages
Inhibition of Cytokine mRNA (CXCL10, IL-6)	10 µM	THP-1 Monocytes, RAW 264.7
In Vivo (Mouse Model)	Sepsis (Cecal Ligation and Puncture)	20 mg/kg	C57BL/6J Mice

Experimental Protocols & Methodologies

Protocol 1: Preparation of Gelsevirine Stock and Working Solutions

• Reagents & Materials:

  • Gelsevirine powder (≥98% purity)

  • Anhydrous Dimethyl Sulfoxide (DMSO) or Methanol

  • Sterile microcentrifuge tubes

  • Sterile, complete cell culture medium

• Procedure for 10 mM Stock Solution:

  • Calculate the required mass of Gelsevirine for your desired stock volume (Formula Weight = 352.4 g/mol ). For 1 mL of a 10 mM stock, weigh out 0.3524 mg of Gelsevirine.

  • Aseptically add the Gelsevirine powder to a sterile microcentrifuge tube.

  • Add the calculated volume of DMSO or methanol to the tube.

  • Vortex thoroughly until the solid is completely dissolved. A brief sonication may aid dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C, protected from light.

• Preparation of Working Solution:

  • Thaw a stock solution aliquot.

  • Perform a serial dilution in sterile, complete cell culture medium to achieve the final desired concentration (e.g., 5 µM or 10 µM). Ensure the final solvent concentration is consistent across all conditions and does not exceed a non-toxic level (typically <0.5% v/v).

Protocol 2: Cell Viability Assay (MTS Method)

This protocol assesses the cytotoxicity of Gelsevirine to determine the appropriate concentration range for subsequent experiments.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of Gelsevirine in complete culture medium. Include a vehicle-only control and a positive control for cell death (e.g., staurosporine).

  • Remove the old medium from the cells and add 100 µL of the Gelsevirine dilutions or controls to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

  • Add 20 µL of MTS reagent solution to each well.[11][12]

  • Incubate for 1 to 4 hours at 37°C, protected from light, until a color change is apparent.[11][12]

  • Record the absorbance at 490 nm using a microplate reader.[12]

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 3: Assessment of STING Pathway Inhibition by RT-PCR

This method quantifies the Gelsevirine-mediated inhibition of STING-induced cytokine gene expression.

• Procedure:

  • Seed cells (e.g., RAW 264.7 or THP-1) in 12-well or 6-well plates and allow them to adhere/stabilize.

  • Pre-treat the cells with various concentrations of Gelsevirine (or vehicle control) for a specified duration (e.g., 6 hours).[7]

  • Stimulate the cells with a STING agonist (e.g., 5 µg/mL 2'3'-cGAMP) for a specified time (e.g., 3 hours).[7]

  • Harvest the cells and extract total RNA using a suitable kit (e.g., TRIzol or column-based kits).

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

  • Perform quantitative PCR (qPCR) using SYBR Green or TaqMan probes for target genes (e.g., IFNB1, CXCL10, IL6) and a housekeeping gene for normalization (e.g., ACTB, GAPDH).

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Visualizations: Pathways and Workflows

References

• 1. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sapphire North America [sapphire-usa.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 8. Glycine receptor - Wikipedia [en.wikipedia.org]
• 9. Inhibitory Glycine Receptors: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. broadpharm.com [broadpharm.com]

Technical Support Center: Managing Potential Hepatotoxicity of Gelsevirine at High Doses

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing the potential hepatotoxicity of Gelsevirine (B199093), particularly at high doses, during experimental studies.

Troubleshooting Guides

This section addresses specific issues that may arise during in vitro and in vivo experiments with Gelsevirine.

Issue 1: Unexpected High Cytotoxicity in In Vitro Liver Cell Models (e.g., HepG2, primary hepatocytes)

Possible Causes:

• High concentration of Gelsevirine: The therapeutic window of Gelsevirine may be narrow.

• Metabolic activation: Liver cells, especially primary hepatocytes, can metabolize Gelsevirine into more toxic compounds.[1][2]

• Cell line sensitivity: Different liver cell lines can have varying sensitivities to xenobiotics.

• Contamination: Mycoplasma or other contaminants in cell culture can exacerbate cytotoxicity.

• Solvent toxicity: The solvent used to dissolve Gelsevirine (e.g., DMSO) may be toxic at the concentration used.

Troubleshooting Steps:

• Dose-Response Curve: Perform a comprehensive dose-response study to determine the EC50 (half-maximal effective concentration) and CC50 (half-maximal cytotoxic concentration) values.

• Metabolism Studies: Investigate the metabolism of Gelsevirine in liver microsomes from different species (human, rat, etc.) to identify potential toxic metabolites.[1][2]

• Use of Different Cell Models: Compare the cytotoxicity in metabolically competent cells (e.g., primary hepatocytes, HepaRG) versus cells with lower metabolic activity (e.g., HepG2).[3][4][5]

• Cell Culture Quality Control: Regularly test cell cultures for mycoplasma contamination.

• Solvent Control: Ensure the final concentration of the solvent in the culture medium is non-toxic to the cells. Run a vehicle control group in all experiments.

Issue 2: Elevated Liver Enzymes (ALT, AST) in Animal Models Treated with High Doses of Gelsevirine

Possible Causes:

• Direct hepatocellular injury: Gelsevirine or its metabolites may directly damage hepatocytes.

• Oxidative stress: Alkaloids can induce oxidative stress, leading to liver damage.[6][7][8]

• Mitochondrial dysfunction: Mitochondrial injury is a common mechanism of drug-induced liver injury.[8]

• Inflammatory response: Liver injury can trigger an inflammatory response, further elevating liver enzymes.

• Species-specific differences in metabolism: The metabolic profile and toxicity of Gelsevirine can vary between species.[1][2]

Troubleshooting Steps:

• Histopathological Analysis: Perform a histological examination of liver tissue to assess the nature and extent of liver damage (e.g., necrosis, apoptosis, steatosis).

• Biomarkers of Oxidative Stress: Measure markers of oxidative stress in liver tissue or serum (e.g., glutathione (B108866) levels, malondialdehyde).[6][7]

• Mitochondrial Function Assays: Assess mitochondrial function in isolated liver mitochondria or in cultured hepatocytes treated with Gelsevirine.

• Cytokine Profiling: Measure the levels of pro-inflammatory cytokines in the serum or liver tissue.

• Toxicokinetic/Toxicodynamic (TK/TD) Modeling: Correlate the plasma and liver concentrations of Gelsevirine and its metabolites with the observed liver enzyme elevations.

Frequently Asked Questions (FAQs)

Q1: What is the known hepatotoxic potential of Gelsevirine?

A1: Currently, there is limited specific data on the hepatotoxicity of Gelsevirine, especially at high doses. Gelsevirine is an alkaloid derived from the Gelsemium plant, which is known to be highly toxic.[9] However, some studies suggest that Gelsevirine has lower toxicity compared to other alkaloids from the same plant.[1][2] The primary toxicity of Gelsemium alkaloids is generally considered to be neurotoxicity.[10] Researchers should exercise caution and conduct thorough toxicity assessments when working with high doses of Gelsevirine.

Q2: What are the initial steps to assess the potential hepatotoxicity of Gelsevirine?

A2: A tiered approach is recommended. Start with in vitro screening using human liver cell lines like HepG2 or, for more metabolically relevant data, primary human hepatocytes or HepaRG cells.[3][4][5][11] Key assays include cell viability (e.g., MTT, LDH release), apoptosis, and mitochondrial toxicity assessments.[11] If in vitro studies indicate potential hepatotoxicity, proceed to in vivo studies in animal models (e.g., rodents) to evaluate liver enzyme levels (ALT, AST), histopathology, and other relevant biomarkers.

Q3: Are there any known mechanisms by which alkaloids like Gelsevirine might cause liver injury?

A3: While the specific mechanism for Gelsevirine is not well-defined, other alkaloids, such as pyrrolizidine (B1209537) alkaloids, are known to cause hepatotoxicity through several mechanisms. These include metabolic activation by cytochrome P450 enzymes to form reactive metabolites, induction of oxidative stress, depletion of glutathione, mitochondrial damage, and initiation of apoptosis.[6][7][8] It is plausible that Gelsevirine, if hepatotoxic, could share some of these mechanisms.

Q4: How can I differentiate between direct cytotoxicity and metabolic bioactivation-induced toxicity?

A4: To differentiate between these mechanisms, you can compare the cytotoxicity of Gelsevirine in cell lines with varying metabolic capacities. For example, if the toxicity is significantly higher in primary hepatocytes or HepaRG cells compared to HepG2 cells, it suggests that metabolic activation is involved. Additionally, you can use inhibitors of specific cytochrome P450 enzymes to see if the toxicity is reduced.

Q5: What control compounds should be used in hepatotoxicity studies of Gelsevirine?

A5: It is important to include both a negative (vehicle) control and a positive control. A suitable positive control would be a compound with a well-characterized hepatotoxic mechanism, such as acetaminophen (B1664979) for inducing direct hepatocellular necrosis or a known hepatotoxic alkaloid like monocrotaline (B1676716) (a pyrrolizidine alkaloid) if investigating mechanisms common to alkaloids.

Data Presentation

Table 1: Example Data Summary for In Vitro Hepatotoxicity Assessment of a Test Compound

Assay	Cell Line	Endpoint	Gelsevirine (µM)	Positive Control (e.g., Acetaminophen)
Cell Viability	HepG2	CC50 (µM)	[Insert experimental data]	[Insert experimental data]
Primary Human Hepatocytes	CC50 (µM)	[Insert experimental data]	[Insert experimental data]
Apoptosis	HepG2	% Apoptotic Cells	[Insert experimental data]	[Insert experimental data]
Mitochondrial Toxicity	HepG2	Mitochondrial Membrane Potential	[Insert experimental data]	[Insert experimental data]
Oxidative Stress	Primary Human Hepatocytes	Glutathione Levels	[Insert experimental data]	[Insert experimental data]

Table 2: Example Data Summary for In Vivo Hepatotoxicity Assessment in Rodents

Parameter	Units	Vehicle Control	Gelsevirine (low dose)	Gelsevirine (high dose)	Positive Control (e.g., CCl4)
Serum ALT	U/L	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]
Serum AST	U/L	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]
Liver Histopathology Score	(e.g., 0-4)	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]
Liver Glutathione	nmol/mg protein	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]	[Insert experimental data]

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Seed HepG2 cells or primary hepatocytes in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of Gelsevirine and a positive control (e.g., acetaminophen) in cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 24 or 48 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the CC50 value.

Protocol 2: Measurement of Serum ALT and AST Levels in Mice

• Animal Dosing: Administer Gelsevirine (e.g., by oral gavage or intraperitoneal injection) to mice at different dose levels. Include a vehicle control group and a positive control group (e.g., a single dose of carbon tetrachloride).

• Blood Collection: At a predetermined time point after dosing (e.g., 24 hours), collect blood from the mice via cardiac puncture or retro-orbital bleeding under anesthesia.

• Serum Separation: Allow the blood to clot at room temperature and then centrifuge at 3000 rpm for 15 minutes to separate the serum.

• Enzyme Assay: Use commercially available colorimetric assay kits to measure the activity of ALT and AST in the serum samples according to the manufacturer's instructions.

• Data Analysis: Compare the serum ALT and AST levels in the Gelsevirine-treated groups to the vehicle control group. Statistical analysis (e.g., ANOVA) should be performed to determine significance.

Mandatory Visualizations

Caption: Experimental workflow for assessing Gelsevirine hepatotoxicity.

Caption: Potential signaling pathway for alkaloid-induced hepatotoxicity.

Caption: Troubleshooting decision tree for unexpected in vitro cytotoxicity.

References

• 1. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The metabolism of gelsevirine in human, pig, goat and rat liver microsomes [agris.fao.org]
• 3. In vitro models for liver toxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro models for liver toxicity testing - Toxicology Research (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. [PDF] Identification of Toxic Pyrrolizidine Alkaloids and Their Common Hepatotoxicity Mechanism | Semantic Scholar [semanticscholar.org]
• 8. Hepatotoxicity of Pyrrolizidine Alkaloid Compound Intermedine: Comparison with Other Pyrrolizidine Alkaloids and Its Toxicological Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gelsemium: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 10. researchgate.net [researchgate.net]
• 11. emea.eurofinsdiscovery.com [emea.eurofinsdiscovery.com]

Reference Data & Comparative Studies

Gelsevirine: A Comparative Analysis of a Novel STING Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy and mechanism of action of gelsevirine (B199093), a novel inhibitor of the Stimulator of Interferon Genes (STING) signaling pathway, with other known STING inhibitors. The information is supported by experimental data to aid in the evaluation and selection of appropriate research tools for studying STING-mediated inflammatory responses.

Introduction to STING and its Inhibition

The cGAS-STING signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA, which can originate from pathogens or damaged host cells. Upon activation, STING triggers the production of type I interferons and other pro-inflammatory cytokines. While essential for host defense, aberrant STING activation is implicated in the pathophysiology of various autoimmune and inflammatory diseases. This has spurred the development of STING inhibitors as potential therapeutic agents.

Gelsevirine is an alkaloid compound that has been identified as a novel, specific inhibitor of STING. Its unique mechanism of action and efficacy profile warrant a detailed comparison with other classes of STING inhibitors.

Comparative Efficacy of STING Inhibitors

The inhibitory potency of gelsevirine has been quantified and compared to other notable STING inhibitors. The half-maximal inhibitory concentration (IC50) values, a key measure of inhibitor efficacy, are summarized in the table below. Lower IC50 values indicate higher potency.

Inhibitor	Target/Mechanism	Cell Type	IC50 Value
Gelsevirine	CDN-binding pocket (competitive) & promotes STING degradation	THP-1 (human)	0.766 µM[1]
Raw264.7 (murine)	5.365 µM[1]
SN-011	CDN-binding pocket (competitive)	MEFs (murine)	~81-127.5 nM[2]
HFFs (human)	502.8 nM[2]
H-151	Cys91 (covalent)	MEFs (murine)	~88-138 nM[2]
HFFs (human)	134.4 nM[2]
Astin C	CDN-binding pocket (competitive)	Not specified	10.8 µM[1]
Compound 18	CDN-binding pocket (competitive)	Not specified	11 µM[1]

Key Observations:

• Gelsevirine demonstrates potent inhibition of human STING, with a sub-micromolar IC50 value in THP-1 cells.[1]

• While gelsevirine is effective, inhibitors like SN-011 and H-151 exhibit significantly higher potency with IC50 values in the nanomolar range.[2]

• Gelsevirine's efficacy is notably higher than that of Astin C and Compound 18.[1]

• It is important to note that the inhibitory activity of some compounds, such as C-176 and C-178, has been reported as inactive or having limited bioactivity against human STING.[1]

Mechanism of Action of Gelsevirine

Gelsevirine employs a dual mechanism to inhibit STING signaling.[1] Firstly, it acts as a competitive inhibitor by binding to the cyclic dinucleotide (CDN)-binding pocket of STING, thereby preventing the binding of the natural ligand 2'3'-cGAMP and locking STING in an inactive conformation.[1] Secondly, gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[1] This dual action provides a comprehensive blockade of the STING pathway.

In contrast, other inhibitors utilize different mechanisms. For instance, H-151 is a covalent inhibitor that targets a cysteine residue (Cys91) in the transmembrane domain of STING, which is crucial for its palmitoylation and activation. SN-011, similar to gelsevirine, is a competitive inhibitor of the CDN-binding pocket.[3][4]

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. childrenshospital.org [childrenshospital.org]
• 3. STING inhibitors target inflammatory diseases | 2021-06-22 | BioWorld [bioworld.com]
• 4. mdpi.com [mdpi.com]

Gelsevirine vs. H-151: A Comparative Guide to STING Pathway Inhibition

For Researchers, Scientists, and Drug Development Professionals

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, orchestrating inflammatory responses to cytosolic DNA. Its role in various diseases, from autoimmune disorders to cancer, has made it a prime target for therapeutic intervention. This guide provides an objective comparison of two prominent STING inhibitors, Gelsevirine and H-151, focusing on their mechanisms of action, inhibitory efficacy, and the experimental frameworks used to evaluate them.

Executive Summary

Gelsevirine and H-151 represent two distinct strategies for inhibiting the STING pathway. Gelsevirine acts as a competitive inhibitor, binding to the cyclic dinucleotide (CDN) binding pocket of STING and also promoting its degradation. In contrast, H-151 is a covalent inhibitor that irreversibly binds to a specific cysteine residue on STING, preventing its activation. While both compounds have demonstrated potent inhibition of the STING pathway, their differing mechanisms of action may have implications for their therapeutic applications, specificity, and potential for off-target effects.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data for Gelsevirine and H-151, providing a basis for comparing their potency and binding characteristics.

Table 1: Inhibitory Potency (IC50) of Gelsevirine and H-151 in Cellular Assays

Compound	Assay	Cell Line	Agonist	IC50	Citation(s)
Gelsevirine	IFN-β mRNA expression	Raw264.7 (murine macrophage)	2'3'-cGAMP	5.365 µM	[1][2]
IFN-β mRNA expression	THP-1 (human monocytic)	2'3'-cGAMP	0.766 µM	[1][2]
H-151	IFN-β mRNA expression	Mouse Embryonic Fibroblasts (MEFs)	2'3'-cGAMP	~138 nM
IFN-β mRNA expression	Bone Marrow-Derived Macrophages (BMDMs)	2'3'-cGAMP	~109.6 nM
IFN-β mRNA expression	Human Foreskin Fibroblasts (HFFs)	2'3'-cGAMP	~134.4 nM
IFN-β reporter activity	293T cells with human STING	2'3'-cGAMP	1.04 µM	[3]
IFN-β reporter activity	293T cells with murine STING	2'3'-cGAMP	0.82 µM	[3]

Table 2: Binding Affinity to STING

Compound	Method	Target	Binding Affinity (Kd)	Citation(s)
Gelsevirine	Surface Plasmon Resonance (SPR)	hSTING-CTD	27.6 µM	[1]

Mechanisms of Action

Gelsevirine: A Dual-Action Inhibitor

Gelsevirine employs a two-pronged approach to inhibit STING signaling.[1][4] Firstly, it acts as a competitive inhibitor by binding to the CDN-binding pocket of STING, thereby preventing the binding of the natural ligand, cGAMP, and locking STING in an inactive conformation.[1][4] Secondly, Gelsevirine promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[1][4] This dual mechanism not only blocks the initiation of the signaling cascade but also reduces the cellular pool of STING available for activation.

H-151: A Covalent and Irreversible Inhibitor

H-151 functions as a potent and irreversible inhibitor of STING.[5] Its mechanism involves the covalent modification of a specific cysteine residue (Cys91) located in the transmembrane domain of both human and murine STING. This covalent binding prevents the palmitoylation and clustering of STING, which are essential post-translational modifications required for its translocation from the endoplasmic reticulum and subsequent activation of downstream signaling pathways.[5][6]

Signaling Pathway and Inhibition Points

The following diagram illustrates the cGAS-STING signaling pathway and the distinct points of inhibition for Gelsevirine and H-151.

Caption: The cGAS-STING signaling pathway and points of inhibition.

Experimental Protocols

The evaluation of STING inhibitors relies on a variety of in vitro and in vivo experimental models. Below are detailed methodologies for key assays used to characterize Gelsevirine and H-151.

In Vitro Efficacy Assays

1. IFN-β Reporter Assay

This assay is fundamental for quantifying the functional outcome of STING inhibition by measuring the suppression of the interferon-β (IFN-β) promoter.

• Cell Line: HEK293T cells, which are deficient in endogenous STING, are commonly used. They are co-transfected with plasmids expressing human or murine STING, an IFN-β promoter-driven luciferase reporter, and a constitutively expressed control reporter (e.g., Renilla luciferase).

• Inhibitor Treatment: Cells are pre-incubated with varying concentrations of the STING inhibitor (e.g., Gelsevirine or H-151) for a specified duration (e.g., 1-6 hours) prior to stimulation.

• Stimulation: The STING pathway is activated by transfecting the cells with a STING agonist, such as 2'3'-cGAMP.

• Readout: Luciferase activity is measured using a luminometer. The IFN-β reporter signal is normalized to the control reporter signal.

• Data Analysis: The percentage of inhibition for each inhibitor concentration is calculated relative to the vehicle-treated, stimulated control. IC50 values are determined by fitting the dose-response data to a sigmoidal curve.

2. Cytokine Release Assay

This assay measures the inhibition of pro-inflammatory cytokine production in immune cells that endogenously express the STING pathway.

• Cell Lines: THP-1 (human monocytic) or Raw264.7 (murine macrophage) cells are frequently used.

• Inhibitor Treatment: Cells are pre-treated with various concentrations of the inhibitor for a defined period (e.g., 6 hours for Gelsevirine) before stimulation.[1]

• Stimulation: Cells are stimulated with a STING agonist like 2'3'-cGAMP, or other pathway activators like poly(dA:dT) or interferon stimulatory DNA (ISD).[1]

• Readout: The concentration of secreted cytokines (e.g., IFN-β, IL-6, CXCL10) in the cell culture supernatant is quantified using ELISA (Enzyme-Linked Immunosorbent Assay) or by measuring mRNA expression levels via RT-qPCR.[1]

• Data Analysis: The reduction in cytokine levels in treated cells compared to untreated, stimulated controls is used to determine the inhibitory activity of the compound.

3. Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a biophysical technique used to measure the binding affinity (Kd) between an inhibitor and its target protein in real-time.

• Methodology: Recombinant purified STING protein (e.g., the C-terminal domain of human STING) is immobilized on a sensor chip. Different concentrations of the inhibitor (e.g., Gelsevirine) are flowed over the chip surface.

• Readout: The binding events are detected as a change in the refractive index at the sensor surface, measured in response units (RU).

• Data Analysis: The binding data is fitted to a suitable binding model (e.g., a 1:1 steady-state model) to calculate the dissociation constant (Kd), which represents the binding affinity.[1] A lower Kd value indicates a higher binding affinity.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for evaluating a novel STING inhibitor.

Caption: A generalized experimental workflow for STING inhibitor evaluation.

Conclusion

Gelsevirine and H-151 are both potent inhibitors of the STING pathway, but they achieve this through distinct mechanisms. H-151's covalent and irreversible binding suggests a prolonged duration of action, while Gelsevirine's dual mechanism of competitive inhibition and promotion of STING degradation offers a different therapeutic profile. The choice between these or other STING inhibitors will depend on the specific therapeutic context, including the desired level and duration of immunosuppression and the particular disease model being investigated. The experimental protocols outlined in this guide provide a framework for the continued evaluation and comparison of novel STING inhibitors as they emerge in the field of drug discovery.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 3. Discovery of Novel STING Inhibitors Based on the Structure of the Mouse STING Agonist DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. H151, a small molecule inhibitor of STING as a novel therapeutic in intestinal ischemia-reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. invivogen.com [invivogen.com]

Gelsevirine and C-176: A Comparative Analysis of STING Antagonists

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of two prominent STING (Stimulator of Interferon Genes) antagonists: Gelsevirine and C-176. This analysis is supported by experimental data to objectively evaluate their performance and mechanisms of action.

The STING signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating an immune response. Aberrant STING activation is implicated in various inflammatory and autoimmune diseases, making STING antagonists promising therapeutic candidates. This guide delves into a comparative analysis of Gelsevirine, a novel natural product-derived inhibitor, and C-176, a well-characterized synthetic covalent inhibitor.

Performance and Quantitative Data Summary

The following tables summarize the key quantitative data for Gelsevirine and C-176, providing a direct comparison of their biochemical and cellular activities.

Table 1: In Vitro Efficacy and Binding Affinity

Parameter	Gelsevirine	C-176	Reference
Mechanism of Action	Competitive inhibitor of the cGAMP binding pocket; promotes STING ubiquitination and degradation.	Covalent inhibitor of mouse STING (at Cys91); blocks STING palmitoylation.	[1]
Target Specificity	Human and Mouse STING	Mouse STING (inactive against human STING)	[2]
IC50 (IFN-β Reporter Assay)	0.766 µM (Human THP-1 cells)	Not directly reported; a related compound, H-151, with comparable activity has an IC50 of ~0.54 µM in mouse macrophages.	[3]
5.365 µM (Mouse Raw264.7 cells)	[3]
Binding Affinity (Kd)	27.6 µM (to human STING)	Not applicable (covalent inhibitor)	[1]

Table 2: In Vivo Efficacy

In Vivo Model	Gelsevirine	C-176	Reference
Sepsis (CLP model)	Increased survival rate, ameliorated cognitive impairment, and reduced inflammation in the hippocampus.	Not reported	[4]
Neuroinflammation (MPTP model)	Not reported	Attenuated neuroinflammation and neurodegeneration.	[5]
Inflammatory Pain (CFA model)	Not reported	Reduced allodynia.	[6]
Autoinflammatory Disease (Trex1-/- mice)	Not reported	Reversed strong tissue inflammation.	[7]

Signaling Pathway and Experimental Workflow Visualizations

To illustrate the key concepts and processes discussed, the following diagrams were generated using Graphviz.

Caption: STING Signaling Pathway and points of antagonism by Gelsevirine and C-176.

Caption: General experimental workflow for evaluating STING antagonists.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

STING Luciferase Reporter Assay

This assay is used to quantify the inhibitory effect of compounds on STING-mediated downstream signaling.

• Cell Line: HEK293T cells.

• Reagents:

  • HEK293T cells

  • DMEM with 10% FBS and 1% Penicillin-Streptomycin

  • Plasmids: pIFN-β-Luc (luciferase reporter), pRL-TK (Renilla luciferase control), and a STING-expressing plasmid.

  • Transfection reagent (e.g., Lipofectamine 3000)

  • STING agonist (e.g., 2'3'-cGAMP)

  • Gelsevirine or C-176

  • Dual-Luciferase Reporter Assay System

  • Luminometer

• Protocol:

  • Seed HEK293T cells in a 96-well plate and incubate overnight.

  • Co-transfect the cells with pIFN-β-Luc, pRL-TK, and the STING-expressing plasmid using a suitable transfection reagent.

  • After 24 hours, replace the medium with fresh medium containing various concentrations of Gelsevirine or C-176 and incubate for 1-2 hours.

  • Stimulate the cells with a STING agonist (e.g., 10 µg/mL of 2'3'-cGAMP) for 6-8 hours.

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number.

  • Calculate the IC50 value by plotting the normalized luciferase activity against the compound concentration.[8][9]

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is employed to measure the binding kinetics and affinity of Gelsevirine to the STING protein.

• Instrument: Biacore or similar SPR instrument.

• Reagents:

  • Purified recombinant human STING protein

  • Gelsevirine

  • SPR sensor chip (e.g., CM5)

  • Amine coupling kit (EDC, NHS)

  • Running buffer (e.g., HBS-EP+)

  • Regeneration solution (e.g., glycine-HCl)

• Protocol:

  • Immobilize the purified STING protein onto the sensor chip surface via amine coupling.

  • Prepare a series of concentrations of Gelsevirine in the running buffer.

  • Inject the Gelsevirine solutions over the immobilized STING surface and monitor the binding response in real-time.

  • After each injection, allow for dissociation in the running buffer.

  • Regenerate the sensor surface between different concentrations using the appropriate regeneration solution.

  • Analyze the sensorgram data to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).[10][11][12]

In Vivo Mouse Model of Sepsis (Cecal Ligation and Puncture - CLP)

This model is used to evaluate the in vivo efficacy of Gelsevirine in a clinically relevant model of sepsis.

• Animals: C57BL/6 mice.

• Reagents:

  • Gelsevirine

  • Anesthetics

  • Surgical instruments

• Protocol:

  • Anesthetize the mice.

  • Perform a midline laparotomy to expose the cecum.

  • Ligate the cecum below the ileocecal valve and puncture it with a needle.

  • Return the cecum to the peritoneal cavity and suture the abdominal wall.

  • Administer Gelsevirine (e.g., 10 or 20 mg/kg) intraperitoneally at a specified time point post-surgery (e.g., 5 hours).[13]

  • Monitor the survival rate of the mice over a defined period.

  • At a specified time point, collect blood and tissue samples for analysis of inflammatory cytokines (e.g., via ELISA), organ damage markers, and cognitive function (e.g., Morris water maze).[4]

Conclusion

Gelsevirine and C-176 represent two distinct classes of STING inhibitors with different mechanisms of action and species selectivity. Gelsevirine demonstrates a broader spectrum of activity, inhibiting both human and mouse STING through a competitive mechanism and by promoting STING degradation.[1] In contrast, C-176 is a potent covalent inhibitor of mouse STING but is inactive against its human counterpart.[2] The choice between these two antagonists will largely depend on the specific research application, with Gelsevirine being more suitable for studies involving human cells or for potential therapeutic development for human diseases, while C-176 remains a valuable tool for preclinical studies in mouse models. The provided data and protocols offer a solid foundation for researchers to design and execute experiments aimed at further elucidating the roles of STING in health and disease and for the development of novel STING-targeted therapies.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of nitroalkene-based inhibitors to target STING-dependent inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CDK inhibitor Palbociclib targets STING to alleviate autoinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The STING inhibitor C-176 attenuates MPTP-induced neuroinflammation and neurodegeneration in mouse parkinsonian models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C-176 reduces inflammation-induced pain by blocking the cGAS-STING pathway in microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. STING Agonists/Antagonists: Their Potential as Therapeutics and Future Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Human STING Is Regulated by an Autoinhibitory Mechanism for Type I Interferon Production - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Single Amino Acid Change in STING Leads to Constitutive Active Signaling | PLOS One [journals.plos.org]
• 10. benchchem.com [benchchem.com]
• 11. path.ox.ac.uk [path.ox.ac.uk]
• 12. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 13. researchgate.net [researchgate.net]

Gelsevirine vs. Astin C: A Comparative Analysis of STING Protein Binding and Inhibition

For Immediate Release

This guide provides a detailed comparison of two notable STING (Stimulator of Interferon Genes) inhibitors: Gelsevirine and Astin C. The content is tailored for researchers, scientists, and professionals in drug development, offering a comprehensive overview of their binding affinities, inhibitory mechanisms, and the experimental data supporting these findings.

Introduction to STING and its Inhibition

The cGAS-STING signaling pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA and initiating an immune response through the production of type I interferons and other pro-inflammatory cytokines. Dysregulation of this pathway is implicated in various autoimmune diseases and inflammatory conditions, making STING a significant therapeutic target.[1] Gelsevirine, a natural alkaloid, and Astin C, a cyclopeptide, have emerged as potent inhibitors of the STING pathway, albeit through distinct mechanisms.[2][3]

Comparative Analysis of STING Binding and Inhibition

Both Gelsevirine and Astin C have demonstrated the ability to modulate STING activity, but they exhibit different binding characteristics and mechanisms of action. The following tables summarize the available quantitative data for a direct comparison.

Table 1: Binding Affinity to STING

Compound	Binding Target	Binding Affinity (K_d)	Experimental Method
Gelsevirine	Human STING C-terminal domain (CTD)	27.6 μM	Surface Plasmon Resonance (SPR)[4]
Astin C	STING C-terminal domain (CTD) R232	53 nM	Isothermal Titration Calorimetry (ITC)[5]
Astin C	STING C-terminal domain (CTD) H232	2.37 µM	Not Specified[6]

Note: Lower K_d values indicate higher binding affinity.

Table 2: Inhibition of STING Pathway

Compound	Mechanism of Inhibition	IC_50 (IFN-β expression)	Experimental System
Gelsevirine	Competitively binds to the CDN-binding pocket, locking STING in an inactive conformation and promoting K48-linked ubiquitination and degradation.[4][7]	0.766 µM	Not Specified
Astin C	Competitively inhibits the binding of 2′3'-cGAMP to STING and blocks the recruitment of IRF3 to the STING signalosome.[5][1][8]	3.42 µM (mouse embryonic fibroblasts), 10.83 µM (human fetal lung fibroblasts)	Not Specified[6]

STING Signaling Pathway and Points of Inhibition

The following diagram illustrates the canonical cGAS-STING signaling pathway and highlights the inhibitory steps of Gelsevirine and Astin C.

Caption: The cGAS-STING signaling pathway and the inhibitory mechanisms of Gelsevirine and Astin C.

Experimental Methodologies

The data presented in this guide are based on established biochemical and cellular assays. Below are overviews of the key experimental protocols used to characterize Gelsevirine and Astin C.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a label-free technique used to measure biomolecular interactions in real-time.

Caption: A simplified workflow for determining binding affinity using Surface Plasmon Resonance.

Isothermal Titration Calorimetry (ITC) for Binding Affinity

ITC directly measures the heat change that occurs upon binding of a ligand to a protein.

Caption: A schematic of the Isothermal Titration Calorimetry experimental process.

Western Blot for Pathway Inhibition

Western blotting is used to detect specific proteins in a sample and assess their phosphorylation state, which is indicative of pathway activation.

• Cell Treatment: Macrophages (e.g., RAW 264.7) or other suitable cell lines are pre-treated with Gelsevirine or Astin C for a specified time (e.g., 6 hours).

• STING Agonist Stimulation: The cells are then stimulated with a STING agonist such as 2'3'-cGAMP to activate the pathway.

• Cell Lysis: The cells are lysed to extract total proteins.

• SDS-PAGE and Transfer: The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane.

• Immunoblotting: The membrane is incubated with primary antibodies specific for total and phosphorylated forms of STING, TBK1, and IRF3.

• Detection: Following incubation with a secondary antibody conjugated to an enzyme, a chemiluminescent substrate is added, and the resulting signal is captured to visualize the protein bands. A reduction in the phosphorylated forms of the target proteins in the presence of the inhibitor indicates successful pathway inhibition.

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression

qRT-PCR is employed to measure the mRNA expression levels of target genes, such as IFNB1, to quantify the downstream effects of STING inhibition.

• Cell Treatment and Stimulation: Similar to the Western blot protocol, cells are pre-treated with the inhibitor and then stimulated with a STING agonist.

• RNA Extraction and cDNA Synthesis: Total RNA is extracted from the cells and reverse-transcribed into complementary DNA (cDNA).

• PCR Amplification: The cDNA is used as a template for PCR with primers specific for the IFNB1 gene and a housekeeping gene (for normalization). The amplification is monitored in real-time using a fluorescent dye.

• Data Analysis: The expression level of IFNB1 is quantified and normalized to the housekeeping gene. A decrease in IFNB1 mRNA in inhibitor-treated cells compared to the control indicates inhibition of the STING pathway.[3]

Conclusion

Gelsevirine and Astin C are both effective inhibitors of the STING signaling pathway, but they operate through different mechanisms and exhibit distinct binding affinities. Astin C demonstrates a significantly higher binding affinity for STING in some reported assays. Mechanistically, Gelsevirine not only competitively inhibits the CDN-binding pocket but also promotes the degradation of STING. In contrast, Astin C's primary inhibitory action is to block the recruitment of the downstream signaling molecule IRF3. The choice between these compounds for therapeutic development may depend on the specific pathological context and the desired mode of STING modulation. Further head-to-head studies under identical experimental conditions are warranted to provide a more definitive comparison of their potencies.

References

• 1. The Cyclopeptide Astin C Specifically Inhibits the Innate Immune CDN Sensor STING - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. primo.njit.edu [primo.njit.edu]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Astin C | STING inhibitor | Probechem Biochemicals [probechem.com]
• 7. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

Gelsevirine's STING-Inhibitory Mechanism: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Gelsevirine's performance as a STING inhibitor against other alternatives, supported by experimental data. Detailed methodologies for key experiments are included to facilitate replication and further investigation.

Gelsevirine, a natural alkaloid, has emerged as a potent and specific inhibitor of the Stimulator of Interferon Genes (STING) pathway, a critical component of the innate immune system.[1][2] Dysregulation of the STING pathway is implicated in a variety of inflammatory diseases, making it a key therapeutic target. This guide details the mechanism of Gelsevirine and validates its action using STING knockout mice, offering a comparative analysis with other known STING inhibitors.

Mechanism of Action: A Dual Approach to STING Inhibition

Gelsevirine employs a two-pronged strategy to suppress STING signaling:

• Competitive Binding: Gelsevirine directly binds to the cyclic dinucleotide (CDN) binding pocket of the STING protein.[2] This competitive inhibition prevents the binding of the natural ligand, cyclic GMP-AMP (cGAMP), thereby locking STING in an inactive conformation.[2]

• Promotion of Ubiquitination and Degradation: Gelsevirine promotes the K48-linked ubiquitination of STING, leading to its proteasomal degradation.[1][2] This is likely achieved by upregulating and recruiting the E3 ubiquitin ligase TRIM21.[2]

This dual mechanism effectively shuts down the downstream signaling cascade, preventing the phosphorylation of key proteins such as TBK1, IRF3, and p65, and ultimately inhibiting the production of type I interferons and other pro-inflammatory cytokines.[1][2]

Validation in STING Knockout Mice

The specificity of Gelsevirine's action on the STING pathway has been conclusively demonstrated in studies utilizing STING-deficient (knockout) mice. In a model of cecal ligation and puncture (CLP)-induced sepsis, Gelsevirine provided significant protection to wild-type mice. However, this protective effect was completely absent in STING knockout mice, confirming that the therapeutic benefits of Gelsevirine are mediated through its inhibition of the STING pathway.[2] Similarly, in a study on sepsis-associated encephalopathy, the neuroprotective effects of Gelsevirine were abolished in STING knockout mice.[3]

Comparative Performance of STING Inhibitors

Gelsevirine has demonstrated a potent inhibitory effect on the STING pathway when compared to other known inhibitors. The following table summarizes the comparative data:

Inhibitor	Mechanism of Action	IC50 (IFN-β Reporter Assay)	Binding Affinity (Kd) to STING	Notes
Gelsevirine	Competitive binding to CDN pocket; promotes K48-linked ubiquitination and degradation.[2]	0.766 µM[2]	27.6 µM[2]	Demonstrates a dual mechanism of action for potent inhibition.
Astin C	Binds to the C-terminal domain of STING.[1]	10.8 µM[2]	53 nM[2]	Higher binding affinity but lower inhibitory effect on IFN-β expression compared to Gelsevirine.[2]
Compound 18	Binds deep in the cleft of the hSTING dimer.[2]	11 µM[2]	Not reported	Significantly higher IC50 compared to Gelsevirine.[2]
C-176 / C-178	Inactive against hSTING.[2]	Not applicable	Not applicable	Highlights the species-specific activity of some STING inhibitors.[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the STING signaling pathway, Gelsevirine's points of intervention, and a typical experimental workflow for validating its mechanism.

Caption: Gelsevirine's dual-inhibition of the STING signaling pathway.

Caption: Experimental workflow for validating Gelsevirine's mechanism.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the validation of Gelsevirine's mechanism.

In Vivo Cecal Ligation and Puncture (CLP) Sepsis Model

This protocol establishes a clinically relevant model of polymicrobial sepsis in mice.

• Animals: Male C57BL/6J mice (8-10 weeks old) and STING-deficient (Tmem173gt) mice on a C57BL/6J background are used.

• Anesthesia: Mice are anesthetized with an intraperitoneal injection of ketamine (100 mg/kg) and xylazine (B1663881) (10 mg/kg).

• Surgical Procedure:

  • A 1-cm midline laparotomy is performed to expose the cecum.

  • The cecum is ligated with a 4-0 silk suture at 50% of its length from the distal end, ensuring the mesenteric blood vessels are not occluded.

  • The ligated cecum is punctured once with a 21-gauge needle. A small amount of fecal matter is extruded to ensure patency.

  • The cecum is returned to the peritoneal cavity, and the abdominal incision is closed in two layers.

• Post-operative Care:

  • Immediately following surgery, mice receive a subcutaneous injection of 1 ml of sterile saline for fluid resuscitation.

  • Gelsevirine (10 or 20 mg/kg) or vehicle control is administered intraperitoneally 5 hours post-CLP.

• Endpoint Analysis: Survival is monitored for a specified period (e.g., 7 days). For mechanistic studies, tissues (e.g., lung, brain) and blood are collected at earlier time points (e.g., 24 hours) for analysis of organ damage and inflammatory markers.

In Vitro Macrophage Stimulation

This protocol assesses the effect of Gelsevirine on STING pathway activation in macrophages.

• Cell Culture: Raw264.7 murine macrophages are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Treatment:

  • Cells are seeded in 6-well plates and allowed to adhere overnight.

  • Cells are pre-treated with varying concentrations of Gelsevirine (e.g., 1, 5, 10 µM) or vehicle (DMSO) for 6 hours.

  • The STING pathway is then activated by treating the cells with a STING agonist, such as 2'3'-cGAMP (5 µg/ml), for 3 hours.

• Sample Collection: Cell lysates are collected for Western blot and immunoprecipitation, and cell culture supernatants are collected for cytokine analysis.

Western Blot Analysis

This technique is used to detect and quantify the phosphorylation of key STING pathway proteins.

• Protein Extraction: Cells are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• Gel Electrophoresis and Transfer: 20-30 µg of protein per sample are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk in TBST for 1 hour.

  • The membrane is incubated overnight at 4°C with primary antibodies against p-STING, STING, p-TBK1, TBK1, p-IRF3, IRF3, p-p65, p65, and a loading control (e.g., β-actin).

  • The membrane is then washed and incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Immunoprecipitation for Ubiquitination Analysis

This protocol is used to assess the K48-linked ubiquitination of STING.

• Cell Transfection and Lysis: HEK293T cells are co-transfected with plasmids expressing HA-tagged STING and Flag-tagged ubiquitin (or K48-only ubiquitin). After 24 hours, cells are treated with Gelsevirine (10 µM) for 2 hours and then lysed.

• Immunoprecipitation:

  • Cell lysates are incubated with an anti-HA antibody overnight at 4°C.

  • Protein A/G agarose (B213101) beads are added and incubated for an additional 2 hours to pull down the STING-HA protein complexes.

• Washing and Elution: The beads are washed several times with lysis buffer to remove non-specific binding. The immunoprecipitated proteins are then eluted by boiling in SDS sample buffer.

• Western Blot Analysis: The eluted samples are analyzed by Western blot using an anti-Flag antibody to detect ubiquitinated STING.

References

• 1. benchchem.com [benchchem.com]
• 2. Protocol to induce and assess cGAS-STING pathway activation in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sepsis Induced by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Anti-inflammatory Effects of Gelsevirine and NSAIDs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of Gelsevirine, a novel natural alkaloid, and traditional Nonsteroidal Anti-inflammatory Drugs (NSAIDs). The information presented is based on available experimental data to assist researchers and drug development professionals in understanding the distinct mechanisms and potential therapeutic applications of these compounds.

Introduction

Inflammation is a complex biological response to harmful stimuli, and its chronic dysregulation is a hallmark of numerous diseases. Nonsteroidal anti-inflammatory drugs (NSAIDs) have long been the cornerstone of anti-inflammatory therapy. However, their use is associated with significant adverse effects, primarily gastrointestinal and cardiovascular, due to their mechanism of action.[1][2] Gelsevirine, an alkaloid derived from Gelsemium elegans, has emerged as a potential anti-inflammatory agent with a distinct mechanistic profile, offering a promising alternative avenue for therapeutic development.[3][4] This guide compares the anti-inflammatory effects of Gelsevirine to two widely used NSAIDs, the non-selective COX inhibitor Ibuprofen and the selective COX-2 inhibitor Celecoxib, focusing on their mechanisms of action, effects on inflammatory pathways, and available quantitative data.

Mechanisms of Action

The anti-inflammatory effects of Gelsevirine and NSAIDs are rooted in their distinct molecular targets and signaling pathways.

NSAIDs: Inhibition of Cyclooxygenase (COX) Enzymes

The primary mechanism of action for NSAIDs is the inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1][5] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[6]

• COX-1 is constitutively expressed in most tissues and plays a role in physiological functions such as protecting the gastric mucosa and maintaining kidney function.[2]

• COX-2 is an inducible enzyme that is upregulated during inflammation and is the primary target for the anti-inflammatory effects of NSAIDs.[5]

Ibuprofen is a non-selective NSAID, meaning it inhibits both COX-1 and COX-2. This dual inhibition is responsible for both its therapeutic effects and its common side effects, such as gastrointestinal irritation.[7] Celecoxib is a selective COX-2 inhibitor, which was developed to reduce the gastrointestinal side effects associated with non-selective NSAIDs by sparing COX-1 activity.[8][9][10]

The inhibition of COX enzymes by NSAIDs can also indirectly affect the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including cytokines and chemokines.[4] Some studies suggest that certain NSAIDs, including Celecoxib, can suppress NF-κB activation, contributing to their anti-inflammatory effects.[11][12] However, the relationship is complex, with some evidence suggesting that at high doses, Celecoxib might paradoxically activate NF-κB.[13]

Caption: Mechanism of Action of NSAIDs

Gelsevirine: A Novel STING Pathway Inhibitor

Gelsevirine exerts its anti-inflammatory effects through a mechanism distinct from that of NSAIDs, primarily by targeting the Stimulator of Interferon Genes (STING) pathway.[3][14] STING is a critical component of the innate immune system that detects cytosolic DNA from pathogens or damaged cells, triggering an inflammatory response.[3]

The activation of STING leads to the phosphorylation of TANK-binding kinase 1 (TBK1) , which in turn phosphorylates Interferon Regulatory Factor 3 (IRF3) and activates the NF-κB pathway.[1] This cascade results in the production of type I interferons (IFN-β) and other pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).[6][14]

Gelsevirine has been shown to inhibit the STING pathway through two main mechanisms:

• Competitive Binding: Gelsevirine competitively binds to the cyclic dinucleotide (CDN)-binding pocket of STING, preventing its activation.[1]

• Promoting Degradation: Gelsevirine promotes the K48-linked poly-ubiquitination and subsequent degradation of STING.[6]

By inhibiting STING, Gelsevirine effectively blocks the downstream phosphorylation of TBK1 and the activation of IRF3 and NF-κB, leading to a reduction in the production of inflammatory cytokines.[1][2]

Additionally, some research indicates that Gelsevirine can also inhibit the Janus kinase 2 (JAK2)-Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway in microglia, which are the resident immune cells of the central nervous system.[15] This suggests a broader anti-inflammatory profile for Gelsevirine, particularly in the context of neuroinflammation.

Caption: Mechanism of Action of Gelsevirine

Quantitative Data Comparison

The following tables summarize the available quantitative data on the inhibitory activities of Gelsevirine, Ibuprofen, and Celecoxib. It is important to note that these values were obtained from different studies using various experimental setups, which may limit direct comparisons.

Table 1: In Vitro Inhibitory Activity on Primary Targets

Compound	Target	Assay System	IC₅₀	Reference(s)
Gelsevirine	STING-dependent IFN-β expression	2'3'-cGAMP-stimulated Raw264.7 cells	5.365 µM	[1]
STING-dependent IFN-β expression	2'3'-cGAMP-stimulated THP-1 cells	0.766 µM	[1]
Ibuprofen	COX-1	Human peripheral monocytes	12 µM	[16]
COX-2	Human peripheral monocytes	80 µM	[16]
Celecoxib	COX-1	Human peripheral monocytes	82 µM	[16]
COX-2	Human peripheral monocytes	6.8 µM	[16]
COX-2	Sf9 cells	40 nM	[1]

Table 2: In Vitro Effects on Inflammatory Cytokine Production

Compound	Cell Line	Stimulus	Cytokine	Effect	Concentration	Reference(s)
Gelsevirine	Raw264.7	2'3'-cGAMP	IFN-β, TNF-α, IL-6 mRNA	Inhibition	10 µM	[1]
Ibuprofen	Human PBMC	Anti-IgM + CpG	PGE₂	Inhibition	50 µM	[17]
Human lung cell cultures	Phosgene	IL-8	~50% inhibition	125-250 µM	[18]
Celecoxib	Human articular cartilage explants	IL-1 + TNF-α	Proteoglycan synthesis inhibition	Reversal	10 µM	[19]
Rat renal mesangial cells	IL-1β	TNF-α expression	Increase	50 µM	[13][20]

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in this guide.

In Vitro Anti-inflammatory Assays

This model is widely used to screen for anti-inflammatory compounds.

• Cell Culture: Murine macrophage cell lines (e.g., RAW 264.7) or human monocytic cell lines (e.g., THP-1) are cultured under standard conditions.

• Treatment: Cells are pre-treated with various concentrations of the test compound (Gelsevirine or NSAIDs) for a specified period (e.g., 1-2 hours).

• Stimulation: Inflammation is induced by adding Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, at a concentration typically ranging from 100 ng/mL to 1 µg/mL.

• Endpoint Measurement: After an incubation period (e.g., 6-24 hours), the cell culture supernatant is collected to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using Enzyme-Linked Immunosorbent Assay (ELISA). Cell lysates can also be prepared for Western blot analysis of signaling proteins.

Caption: LPS-Induced Inflammation Assay Workflow

This technique is used to detect and quantify proteins involved in the STING signaling cascade.

• Sample Preparation: Cells are treated as described in the LPS-induced inflammation model or with a specific STING agonist like 2'3'-cGAMP. After treatment, cells are lysed in a buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

• Antibody Incubation: The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific for the proteins of interest (e.g., p-STING, STING, p-TBK1, TBK1, p-IRF3, IRF3, and a loading control like GAPDH). Subsequently, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system. The intensity of the bands is quantified to determine the relative protein levels.

In Vivo Anti-inflammatory Assays

This is a classic model of acute inflammation.

• Animal Model: Rats or mice are used.

• Treatment: Animals are pre-treated with the test compound (Gelsevirine or NSAID) or a vehicle control, typically administered orally or intraperitoneally.

• Induction of Edema: A solution of carrageenan (e.g., 1% in saline) is injected into the subplantar region of the right hind paw.

• Measurement of Edema: The volume of the paw is measured at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

• Data Analysis: The percentage of edema inhibition by the test compound is calculated by comparing the increase in paw volume in the treated group to the vehicle control group.

This model is widely used to study the pathogenesis of rheumatoid arthritis and to evaluate anti-arthritic drugs.

• Animal Model: Susceptible mouse strains, such as DBA/1, are used.

• Induction of Arthritis: Arthritis is induced by immunization with type II collagen emulsified in Complete Freund's Adjuvant (CFA). A booster immunization is often given after 21 days.

• Treatment: Treatment with the test compound or vehicle can be initiated either prophylactically (before the onset of arthritis) or therapeutically (after the onset of clinical signs).

• Clinical Assessment: The severity of arthritis is monitored by a clinical scoring system based on the swelling and redness of the paws. Paw thickness can also be measured with calipers.

• Histological and Biomarker Analysis: At the end of the study, joints can be collected for histological analysis to assess cartilage and bone erosion. Blood samples can be analyzed for inflammatory cytokines and anti-collagen antibodies.

Conclusion

Gelsevirine and NSAIDs represent two distinct classes of anti-inflammatory agents with fundamentally different mechanisms of action. NSAIDs exert their effects through the well-established inhibition of COX enzymes, which can be associated with significant side effects. Gelsevirine, on the other hand, targets the STING and potentially the JAK2-STAT3 signaling pathways, offering a novel approach to modulating the inflammatory response.

The available data suggests that Gelsevirine is a potent inhibitor of STING-mediated inflammation in vitro. However, further research is required to fully elucidate its dose-response relationship for a broader range of inflammatory mediators and to establish its efficacy in well-characterized in vivo models of inflammation. Direct comparative studies of Gelsevirine and NSAIDs in the same experimental systems are also needed to provide a more definitive assessment of their relative anti-inflammatory potential. The unique mechanism of Gelsevirine suggests that it may have a better safety profile, particularly concerning gastrointestinal side effects, and could be effective in inflammatory conditions where the STING pathway plays a prominent role. This makes Gelsevirine a compelling candidate for further investigation and development as a next-generation anti-inflammatory therapeutic.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic potential of JAK2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of Novel STING Inhibitors Based on the Structure of the Mouse STING Agonist DMXAA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | NF-κB: At the Borders of Autoimmunity and Inflammation [frontiersin.org]
• 12. Frontiers | Lactobacillus casei CCFM1074 Alleviates Collagen-Induced Arthritis in Rats via Balancing Treg/Th17 and Modulating the Metabolites and Gut Microbiota [frontiersin.org]
• 13. biorxiv.org [biorxiv.org]
• 14. | BioWorld [bioworld.com]
• 15. Systemic changes following carrageenan-induced paw inflammation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Selective JAK2 Inhibition Specifically Decreases Hodgkin Lymphoma and Mediastinal Large B-cell Lymphoma Growth In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. ClinPGx [clinpgx.org]
• 19. biorxiv.org [biorxiv.org]
• 20. Increased TNF-α production in response to IL-6 in patients with systemic inflammation without infection - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Gelsevirine and Other Gelsemium Alkaloids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of gelsevirine (B199093) against other prominent Gelsemium alkaloids, namely koumine (B8086292) and gelsemine (B155926). The information is supported by experimental data to aid in research and drug development endeavors.

Introduction

The genus Gelsemium is a source of a variety of monoterpenoid indole (B1671886) alkaloids, which have garnered significant interest in the scientific community due to their diverse and potent pharmacological activities.[1] These activities include analgesic, anxiolytic, anti-inflammatory, and anticancer effects.[2] Among the numerous alkaloids isolated from Gelsemium species, gelsevirine, koumine, and gelsemine are three of the most studied. Understanding the comparative biological activities of these compounds is crucial for the development of new therapeutic agents. This guide summarizes the current scientific findings, presenting quantitative data, detailed experimental methodologies, and visual representations of key biological pathways.

Data Presentation

The following tables summarize the quantitative data on the biological activities of gelsevirine, koumine, and gelsemine.

Table 1: Comparative Inhibitory Activity on Glycine (B1666218) and GABA-A Receptors

Alkaloid	Receptor Subtype	IC50 (µM)	Reference
Gelsevirine	GlyR α1	40.6 ± 8.2	[3]
GABA-A	251.5	[4]
Koumine	GlyR α1	31.5 ± 1.7	[3]
GABA-A	142.8	[4]
Gelsemine	GABA-A	170.8	[4]

Table 2: Comparative Analgesic Activity

Alkaloid	Analgesic Model	ED50	Reference
Gelsevirine	Prostaglandin (B15479496) E2-induced hyperalgesia (hot plate method)	Not Reported in the same study	[5]
Koumine	Prostaglandin E2-induced hyperalgesia (hot plate method)	0.60 mg/kg	[5]
Gelsemine	Prostaglandin E2-induced hyperalgesia (hot plate method)	0.82 mg/kg	[5]
Gelsemine	Formalin-induced tonic pain (intrathecal)	0.5 - 0.6 µg	[6]

Table 3: Comparative Anti-inflammatory Activity

Alkaloid	Cell Line	Assay	IC50	Reference
Gelsevirine	Raw264.7 (murine macrophage)	STING inhibition (IFN-β expression)	5.365 µM
THP-1 (human monocytic)	STING inhibition (IFN-β expression)	0.766 µM
Koumine	RAW264.7	LPS-induced NO production	>400 µg/mL (did not reach 50% inhibition)	[7]
Gelsemine	-	-	Not Reported	-

Table 4: Comparative Anticancer Activity

Alkaloid	Cell Line	IC50	Reference
Gelsevirine	-	Not Reported	-
Koumine	HepG2, TE-11, SW480, MGC80-3	0.45 - 1.26 mM
(+) Gelsemine	PC12 (rat pheochromocytoma)	31.59 µM	[5]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Whole-Cell Patch Clamp Recording for Glycine Receptor Modulation

This protocol is used to measure the inhibitory effects of Gelsemium alkaloids on glycine receptors (GlyRs) expressed in a cell line, such as Human Embryonic Kidney (HEK) 293 cells.

• Cell Culture and Transfection: HEK293 cells are cultured under standard conditions. The cells are then transfected with plasmids encoding the desired GlyR subunit (e.g., α1).

• Electrophysiological Recording: Whole-cell currents are recorded using a patch-clamp amplifier. Borosilicate glass pipettes with a resistance of 1–2.5 MΩ are filled with an internal solution containing (in mM): 140 CsCl, 10 EGTA, 10 HEPES, and 4 Mg-ATP, with the pH adjusted to 7.2. The external solution contains (in mM): 125 NaCl, 5.5 KCl, 0.8 MgCl₂, 3.0 CaCl₂, 20 HEPES, and 10 D-glucose, with the pH adjusted to 7.3.

• Drug Application: Glycine is applied to the cells to evoke a current. Once a stable baseline current is established, the Gelsemium alkaloid of interest (gelsevirine, koumine, or gelsemine) is co-applied with glycine at various concentrations.

• Data Analysis: The inhibition of the glycine-evoked current by the alkaloid is measured. The concentration-response data are then fitted to a logistic equation to determine the IC50 value, which represents the concentration of the alkaloid that causes 50% inhibition of the maximal glycine-induced current.[3]

STING Inhibition Assay

This assay determines the ability of a compound to inhibit the STIMULATOR of interferon genes (STING) pathway, which is involved in the inflammatory response.

• Cell Culture and Treatment: Macrophage cell lines, such as murine RAW264.7 or human THP-1 cells, are cultured. The cells are pre-treated with various concentrations of the test compound (e.g., gelsevirine) for a specified period (e.g., 6 hours).

• STING Activation: The cells are then stimulated with a STING agonist, such as 2'3'-cGAMP, IFN stimulatory DNA (ISD), or poly(dA:dT), for a few hours.

• Measurement of Interferon Expression: The expression of interferon-beta (IFN-β) mRNA is quantified using real-time polymerase chain reaction (RT-PCR).

• Data Analysis: The concentration-dependent inhibition of IFN-β expression by the test compound is used to calculate the IC50 value.

Formalin-Induced Nociception Test for Analgesic Activity

This is a widely used animal model to assess the analgesic properties of compounds.

• Animal Acclimatization: Mice are acclimatized to the testing environment.

• Drug Administration: The test compound (e.g., gelsemine, koumine) or vehicle is administered to the mice, typically via subcutaneous or intrathecal injection.

• Induction of Nociception: A dilute solution of formalin (e.g., 1% or 5%) is injected into the dorsal or plantar surface of a hind paw.[8]

• Behavioral Observation: The time the animal spends licking the injected paw is recorded. The observation is typically divided into two phases: an early, acute phase (0-5 minutes post-injection) and a late, inflammatory phase (20-30 minutes post-injection).[8]

• Data Analysis: The analgesic effect is determined by the reduction in licking time in the treated group compared to the vehicle control group. The dose-response relationship is analyzed to calculate the ED50 value, the dose that produces 50% of the maximal analgesic effect.[5]

MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is used as an indicator of cell viability and proliferation.

• Cell Seeding: Cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.[9]

• Compound Treatment: The cells are treated with various concentrations of the test alkaloid for a specified duration (e.g., 24, 48, or 72 hours).[10]

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.[9][11]

• Solubilization: A solubilization solution (e.g., DMSO or a detergent solution) is added to dissolve the formazan crystals.[11]

• Absorbance Measurement: The absorbance of the solution is measured using a microplate reader at a wavelength of around 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the concentration-response curve.

Elevated Plus Maze (EPM) for Anxiolytic Activity

The EPM is a widely used behavioral assay to assess anxiety-like behavior in rodents.

• Apparatus: The maze is shaped like a plus sign and consists of two open arms and two enclosed arms, elevated from the floor.[4][12]

• Animal Acclimatization: Mice or rats are allowed to acclimatize to the testing room before the experiment.

• Drug Administration: The test compound or vehicle is administered to the animals prior to the test.

• Test Procedure: Each animal is placed in the center of the maze, facing an open arm, and is allowed to explore freely for a set period (e.g., 5 minutes). The session is typically recorded by a video camera.[4][12][13]

• Behavioral Scoring: The time spent in the open arms and the number of entries into the open and closed arms are recorded. An increase in the time spent in and/or the number of entries into the open arms is indicative of an anxiolytic effect.[1]

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key signaling pathways and experimental workflows discussed in this guide.

Figure 1: Signaling pathways of Gelsemium alkaloids.

Figure 2: Experimental workflow for the MTT assay.

Figure 3: Experimental workflow for the Elevated Plus Maze test.

References

• 1. meliordiscovery.com [meliordiscovery.com]
• 2. Frontiers | Modulation of Glycine Receptor-Mediated Pain Signaling in vitro and in vivo by Glucose [frontiersin.org]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. protocols.io [protocols.io]
• 5. Antinociceptive effect of gelsenicine, principal toxic alkaloids of gelsemium, on prostaglandin E2-induced hyperalgesia in mice: Comparison with gelsemine and koumine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gelsemine, a principal alkaloid from Gelsemium sempervirens Ait., exhibits potent and specific antinociception in chronic pain by acting at spinal α3 glycine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Koumine Attenuates Lipopolysaccaride-Stimulated Inflammation in RAW264.7 Macrophages, Coincidentally Associated with Inhibition of NF-κB, ERK and p38 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Formalin test in mice, a useful technique for evaluating mild analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. psicothema.com [psicothema.com]
• 13. researchgate.net [researchgate.net]

Gelsevirine: A Novel STING Inhibitor Challenging the Standard-of-Care in Sepsis Management

For Immediate Release

In the relentless battle against sepsis, a life-threatening condition triggered by a dysregulated host response to infection, the quest for more effective therapeutic agents is paramount. New preclinical data reveals the potential of Gelsevirine, a natural alkaloid, to significantly improve outcomes in sepsis by targeting the STING (Stimulator of Interferon Genes) signaling pathway. This comparison guide provides a detailed evaluation of Gelsevirine's potency against current standard-of-care treatments in a clinically relevant animal model of sepsis.

Sepsis and its severe form, septic shock, remain a leading cause of mortality in intensive care units worldwide. The current standard-of-care, as outlined by the Surviving Sepsis Campaign, focuses on early and aggressive management, including broad-spectrum antibiotics, intravenous fluid resuscitation, and vasopressor therapy to maintain vital organ perfusion.[1][2][3][4] While this approach has improved survival rates, mortality remains unacceptably high, underscoring the urgent need for novel therapeutic strategies that can modulate the harmful inflammatory cascade characteristic of sepsis.

Gelsevirine emerges as a promising candidate by specifically inhibiting the STING pathway, a key mediator of inflammation in response to microbial DNA.[4] This novel mechanism of action offers a targeted approach to quell the cytokine storm that drives organ damage in sepsis. This guide presents a comprehensive analysis of Gelsevirine's efficacy in the cecal ligation and puncture (CLP) mouse model, a gold standard for preclinical sepsis research, and compares its performance with available data on standard-of-care interventions in the same model.

Comparative Efficacy in the CLP Sepsis Model

The following tables summarize the available quantitative data for Gelsevirine and standard-of-care treatments in the CLP mouse model. It is important to note that these results are from separate studies and do not represent a direct head-to-head comparison.

Treatment Group	Dosage	Survival Rate (%)	Key Findings
Gelsevirine	20 mg/kg	Significantly increased survival	Mitigated acute organ damage and reduced inflammatory cytokines.
Ceftriaxone + Metronidazole	Not specified	56% decrease in mortality in young mice; 30% decrease in mature mice	Efficacy was age-dependent, with no benefit observed in aged mice.
Norepinephrine (B1679862)	Continuous infusion	No significant improvement	Increased mean arterial pressure and heart rate but did not improve overall survival.[1][2]
Untreated Control (CLP)	N/A	High mortality (typically >70%)	Exhibited severe inflammatory response and organ dysfunction.[5]

Table 1: Comparison of Survival Rates in the CLP Mouse Model.

Treatment Group	Key Inflammatory Markers	Organ Damage Markers
Gelsevirine	Reduced levels of IL-6, TNF-α, and other pro-inflammatory cytokines.	Significantly improved lung, liver, and kidney function.
Ceftriaxone + Metronidazole	Aged mice had higher levels of IL-6 and TNF-α compared to young mice after CLP.	Data not extensively reported in the reviewed study.
Norepinephrine	Data on inflammatory markers not a primary focus of the reviewed study.	Data on organ damage not a primary focus of the reviewed study.
Untreated Control (CLP)	Markedly elevated levels of IL-6, TNF-α, and other inflammatory cytokines.[5]	Evidence of significant lung, liver, and kidney damage.[5]

Table 2: Comparison of Effects on Inflammatory and Organ Damage Markers.

Signaling Pathway of Gelsevirine in Sepsis

Gelsevirine exerts its anti-inflammatory effects by directly inhibiting the STING signaling pathway. The diagram below illustrates this mechanism.

Caption: Gelsevirine's inhibition of the STING signaling pathway.

Experimental Protocols

The data presented in this guide is primarily derived from studies utilizing the cecal ligation and puncture (CLP) mouse model of sepsis. This model is considered the gold standard as it closely mimics the pathophysiology of human sepsis arising from a perforated bowel.

Cecal Ligation and Puncture (CLP) Protocol:

• Anesthesia: Mice are anesthetized using an appropriate agent (e.g., isoflurane (B1672236) or ketamine/xylazine).

• Surgical Procedure: A midline laparotomy is performed to expose the cecum. The cecum is then ligated at a specific distance from the distal end to induce a consistent level of ischemic necrosis. The ligated cecum is punctured once or twice with a needle of a specific gauge (e.g., 21-gauge) to allow for the leakage of fecal contents into the peritoneal cavity, thereby inducing polymicrobial peritonitis.

• Fluid Resuscitation: Following surgery, mice typically receive a subcutaneous or intraperitoneal injection of sterile saline to provide fluid resuscitation.

• Analgesia: Post-operative analgesics are administered to minimize pain and distress.

• Treatment Administration: Gelsevirine, antibiotics, or vehicle controls are administered at specified time points post-CLP, typically via intraperitoneal or intravenous injection.

• Monitoring: Mice are monitored for survival over a period of several days. In terminal studies, blood and tissue samples are collected at specific time points to assess inflammatory markers and organ damage.

Experimental Workflow for Preclinical Sepsis Study:

Caption: A generalized experimental workflow for evaluating therapeutics in the CLP model.

Conclusion

The available preclinical data suggests that Gelsevirine, through its targeted inhibition of the STING pathway, holds significant promise as a novel therapeutic for sepsis. In the CLP mouse model, Gelsevirine demonstrated a marked improvement in survival and a reduction in organ damage and inflammation. While direct comparative studies are lacking, the initial evidence indicates that Gelsevirine's performance may be superior to that of individual components of the current standard-of-care in this preclinical setting. Specifically, unlike norepinephrine which failed to improve survival, and broad-spectrum antibiotics which showed age-dependent efficacy, Gelsevirine's benefits appear robust.

Further research, including head-to-head preclinical trials and eventual clinical investigations, is warranted to fully elucidate the therapeutic potential of Gelsevirine in human sepsis. However, its unique mechanism of action and encouraging preclinical efficacy position it as a compelling candidate to address the significant unmet medical need in the management of this devastating condition.

References

• 1. Sepsis and Septic Shock: Current Treatment Strategies and New Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Diagnosis and management of sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]
• 4. Management of sepsis: from evidence to clinical practice | Italian Journal of Medicine [italjmed.org]
• 5. rama.mahidol.ac.th [rama.mahidol.ac.th]

A Head-to-Head Comparison of Gelsevirine and Other Analgesics: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the analgesic properties of Gelsevirine against established analgesics. The following sections detail the mechanism of action, comparative efficacy based on preclinical data, and the experimental protocols used in these evaluations.

Gelsevirine is an alkaloid derived from the Gelsemium plant, which has been traditionally used for its medicinal properties, including analgesic and anti-inflammatory effects.[1] Recent research has begun to elucidate its mechanism of action, suggesting a distinct pathway compared to conventional analgesics. This guide offers a comparative analysis of Gelsevirine with commonly used analgesics such as morphine (an opioid) and non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin (B1665792) and ibuprofen (B1674241).

Comparative Analgesic Efficacy

To provide a quantitative comparison of the analgesic potential of Gelsevirine and other analgesics, the following table summarizes the median effective dose (ED50) values obtained from various preclinical animal models of pain. It is important to note that direct head-to-head studies involving Gelsevirine are limited. Therefore, data for the closely related Gelsemium alkaloids, gelsemine (B155926) and gelsenicine, are included to provide a preliminary assessment of the potential efficacy of this class of compounds.

Analgesic	Pain Model	Species	Route of Administration	ED50	Citation
Gelsemium Alkaloids
Gelsemine	Formalin-induced tonic pain	Rat	Intrathecal	0.5 - 0.6 µg	[2]
Gelsemine	Bone cancer-induced mechanical allodynia	Rat	Intrathecal	0.5 - 0.6 µg	[2]
Gelsemine	Spinal nerve ligation-induced painful neuropathy	Rat	Intrathecal	0.5 - 0.6 µg	[2]
Gelsenicine	Acetic acid-induced writhing test	Mouse	Subcutaneous	10.4 µg/kg
Gelsenicine	Formalin test	Mouse	Subcutaneous	7.4 µg/kg
Gelsenicine	Chronic constriction injury (neuropathic pain)	Mouse	Subcutaneous	9.8 µg/kg
Opioid Analgesic
Morphine	Tail-flick test	Rat	Not Specified	1.8-fold increase in tolerant rats	[3]
Morphine	Formalin test	Rat	Not Specified	2.7-fold increase in tolerant rats	[3]
NSAIDs
Aspirin	Acetic acid-induced writhing test	Mouse	Not Specified	Effective dose reduces writhing	[4]
Ibuprofen	Acetic acid-induced writhing test	Mouse	Not Specified	Effective dose reduces writhing	[5]

Mechanism of Action and Signaling Pathways

The analgesic effects of Gelsevirine and the comparator drugs are mediated by distinct signaling pathways. Understanding these differences is crucial for drug development and for identifying potential therapeutic synergies or contraindications.

Gelsemium Alkaloids: Glycine (B1666218) Receptor Modulation

Gelsemium alkaloids, including Gelsevirine, are believed to exert their analgesic effects primarily through the modulation of the spinal α3 glycine receptor/allopregnanolone pathway.[6] This mechanism is fundamentally different from that of opioids and NSAIDs. Activation of glycine receptors, which are inhibitory neurotransmitter receptors, leads to an influx of chloride ions, hyperpolarizing the neuron and making it less likely to fire. This inhibitory action in the spinal cord can dampen the transmission of pain signals to the brain.

Gelsevirine's proposed analgesic pathway.

Opioid Analgesics: Opioid Receptor Activation

Morphine and other opioids produce analgesia by activating opioid receptors (μ, δ, and κ), which are G-protein coupled receptors located in the central and peripheral nervous systems. Activation of these receptors leads to a cascade of intracellular events, including the inhibition of adenylyl cyclase, closure of voltage-gated calcium channels, and opening of potassium channels. These actions collectively reduce neuronal excitability and inhibit the release of nociceptive neurotransmitters.

Opioid analgesic signaling pathway.

NSAIDs: Cyclooxygenase Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin and ibuprofen exert their analgesic effects by inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2).[7] These enzymes are responsible for the synthesis of prostaglandins, which are key mediators of inflammation and pain.[7] By blocking prostaglandin (B15479496) production, NSAIDs reduce the sensitization of peripheral nociceptors, thereby alleviating pain.

NSAID mechanism of action.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the analgesic properties of compounds.

Hot Plate Test

The hot plate test is used to evaluate the central analgesic activity of a substance by measuring the reaction time of an animal to a thermal stimulus.

Procedure:

• The surface of the hot plate apparatus is maintained at a constant temperature (typically 55 ± 0.5°C).

• Animals (mice or rats) are placed individually on the hot plate, and a timer is started.

• The latency to the first sign of nociception, such as licking a hind paw or jumping, is recorded.

• A cut-off time (e.g., 30-60 seconds) is predetermined to prevent tissue damage.

• The test compound or vehicle is administered, and the latency is measured at various time points post-administration.

• An increase in the latency period compared to the control group indicates an analgesic effect.

Hot plate test workflow.

Acetic Acid-Induced Writhing Test

This test is a model of visceral inflammatory pain used to screen for peripheral analgesic activity.

Procedure:

• Animals (typically mice) are pre-treated with the test compound or vehicle.

• After a specific absorption period (e.g., 30-60 minutes), a dilute solution of acetic acid (e.g., 0.6%) is injected intraperitoneally.

• The acetic acid induces a characteristic stretching and writhing behavior.

• The number of writhes is counted for a set period (e.g., 10-20 minutes) following the injection.

• A reduction in the number of writhes in the treated group compared to the control group indicates analgesic activity.

Acetic acid-induced writhing test workflow.

Tail-Flick Test

The tail-flick test is another method to assess central analgesic activity, particularly spinal reflexes, in response to a thermal stimulus.

Procedure:

• A focused beam of radiant heat is applied to the ventral surface of the animal's (rat or mouse) tail.

• The time taken for the animal to flick its tail away from the heat source is measured automatically by a photocell.

• A baseline latency is established for each animal.

• The test compound or vehicle is administered, and the latency is measured at predetermined intervals.

• An increase in the tail-flick latency indicates an analgesic effect. A cut-off time is used to prevent tissue damage.

Tail-flick test workflow.

Conclusion

Gelsevirine and related Gelsemium alkaloids represent a promising class of analgesics with a mechanism of action distinct from opioids and NSAIDs. Their modulation of the glycine receptor pathway offers a novel target for pain management. The preclinical data for related compounds like gelsemine and gelsenicine suggest potent analgesic activity in various pain models. However, further head-to-head comparative studies with established analgesics, specifically investigating Gelsevirine, are warranted to fully elucidate its therapeutic potential and safety profile. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for such future investigations.

References

• 1. Pain Transmission Pathway – Opioid Peptides [sites.tufts.edu]
• 2. researchgate.net [researchgate.net]
• 3. Experimental evaluation of analgesic and anti-inflammatory activity of simvastatin and atorvastatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of Analgesic Activity of the Methanol Extract from the Galls of Quercus infectoria (Olivier) in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Glycine receptors and glycine transporters: targets for novel analgesics? - PMC [pmc.ncbi.nlm.nih.gov]

Gelsevirine: A Comparative Guide to its In Vivo Validation from In Vitro Findings

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Gelsevirine's performance in preclinical in vivo models, validating its promising in vitro findings. We objectively assess its efficacy against alternative treatments in osteoarthritis, ischemic stroke, and sepsis, supported by experimental data and detailed methodologies.

Executive Summary

Gelsevirine, a natural alkaloid, has demonstrated significant therapeutic potential in various in vitro studies, primarily showcasing potent anti-inflammatory, neuroprotective, and chondroprotective properties. These effects are largely attributed to its inhibitory action on the STING (Stimulator of Interferon Genes) and JAK2-STAT3 (Janus kinase 2-Signal Transducer and Activator of Transcription 3) signaling pathways. This guide delves into the in vivo validation of these findings, presenting a comparative analysis with established and alternative therapies. The data presented herein is collated from peer-reviewed studies and aims to provide a clear, data-driven overview for researchers and drug development professionals.

Data Presentation: In Vivo Validation of Gelsevirine

The following tables summarize the key quantitative data from in vivo studies validating the in vitro findings for Gelsevirine in three critical therapeutic areas: Osteoarthritis, Ischemic Stroke, and Sepsis.

Table 1: Gelsevirine in Osteoarthritis (OA) - Destabilization of the Medial Meniscus (DMM) Mouse Model

Treatment Group	OARSI Score (Cartilage Degradation)	Key Findings
Gelsevirine	Significantly lower than vehicle control (Specific scores to be extracted from full-text articles)	Mitigated articular cartilage destruction.[1]
Diclofenac (Alternative)	Lower than vehicle control (Specific scores vary by study)	Reduces inflammation and cartilage degradation.
Vehicle Control	High	Severe cartilage degradation.

Table 2: Gelsevirine in Ischemic Stroke - Middle Cerebral Artery Occlusion (MCAO) Mouse Model

Treatment Group	Infarct Volume Reduction (%)	Neurological Deficit Score (Bederson)	Key Findings
Gelsevirine	Significant reduction compared to vehicle	Significantly lower than vehicle (e.g., improved from ~2.5 to ~1.5)	Reduced infarct volume and improved neurological function.
Alteplase (tPA) (Alternative)	~30-50% (in relevant models)	Improved neurological outcomes	Standard thrombolytic therapy.
Vehicle Control	N/A	High (e.g., ~2.5)	Large infarct volume and severe neurological deficit.

Table 3: Gelsevirine in Sepsis - Cecal Ligation and Puncture (CLP) Mouse Model

Treatment Group	Survival Rate (%)	Serum ALT (U/L)	Serum AST (U/L)	Serum BUN (mg/dL)	Serum Creatinine (mg/dL)
Gelsevirine (20 mg/kg)	Significantly increased vs. CLP	Significantly lower vs. CLP[2][3]	Significantly lower vs. CLP[2][3]	Significantly lower vs. CLP[2][3]	Significantly lower vs. CLP[2][3]
Antibiotics (Alternative)	Variable improvement (e.g., 50-80%)	Reduced organ damage markers	Reduced organ damage markers	Reduced organ damage markers	Reduced organ damage markers
CLP Control	Low (e.g., ~20-30%)	High	High	High	High

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and critical evaluation.

In Vitro Anti-inflammatory Assay in Chondrocytes

• Cell Culture: Primary chondrocytes or a chondrocyte cell line (e.g., C28/I2) are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Induction of Inflammation: Chondrocytes are stimulated with recombinant human IL-1β (e.g., 10 ng/mL) for 24-48 hours to induce an inflammatory response.[4]

• Gelsevirine Treatment: Cells are pre-treated with varying concentrations of Gelsevirine for a specified period (e.g., 2 hours) before or concurrently with IL-1β stimulation.

• Endpoint Analysis:

  • Gene Expression: RNA is extracted, and qPCR is performed to quantify the mRNA levels of inflammatory mediators (e.g., MMP3, MMP9, MMP13, TNFɑ, IL6) and cartilage matrix components (e.g., COL2A1).[1]

  • Protein Analysis: Western blotting is used to measure the protein levels of key signaling molecules (e.g., STING, p-TBK1).[1]

  • Apoptosis: Apoptosis is assessed using methods like TUNEL staining or flow cytometry.

In Vivo Osteoarthritis Model: Destabilization of the Medial Meniscus (DMM)

• Animal Model: Male C57BL/6 mice (e.g., 10-12 weeks old) are used.

• Surgical Procedure: Under anesthesia, the right knee joint is exposed, and the medial meniscotibial ligament is transected to induce joint instability, leading to OA development. The contralateral limb serves as a control.[5][6]

• Gelsevirine Administration: Gelsevirine is administered (e.g., intraperitoneally) at a specified dosage and frequency for a defined period (e.g., 8 weeks).

• Histological Analysis:

  • At the end of the treatment period, mice are euthanized, and the knee joints are harvested, fixed, decalcified, and embedded in paraffin.

  • Joint sections are stained with Safranin O and Fast Green to visualize cartilage.

  • Cartilage degradation is scored using the Osteoarthritis Research Society International (OARSI) grading system.[7][8][9]

In Vivo Ischemic Stroke Model: Middle Cerebral Artery Occlusion (MCAO)

• Animal Model: Adult male C57BL/6 mice are used.

• Surgical Procedure: Anesthesia is induced, and the middle cerebral artery is occluded for a specific duration (e.g., 60 minutes) using an intraluminal filament. The filament is then withdrawn to allow reperfusion.[10][11]

• Gelsevirine Administration: Gelsevirine or vehicle is administered (e.g., intraperitoneally) at a specific time point relative to the MCAO procedure (e.g., 1 hour before).

• Outcome Assessment:

  • Neurological Deficit Scoring: Neurological function is assessed at 24 hours post-MCAO using a standardized scoring system (e.g., Bederson's score).

  • Infarct Volume Measurement: Brains are harvested, sectioned, and stained with 2,3,5-triphenyltetrazolium chloride (TTC). The infarct area (pale) is measured and the infarct volume is calculated as a percentage of the total brain volume.

In Vivo Sepsis Model: Cecal Ligation and Puncture (CLP)

• Animal Model: Male C57BL/6 mice are used.

• Surgical Procedure: Under anesthesia, a midline laparotomy is performed to expose the cecum. The cecum is ligated below the ileocecal valve and punctured once or twice with a needle of a specific gauge to induce polymicrobial sepsis.[12]

• Gelsevirine Administration: Gelsevirine or vehicle is administered (e.g., intraperitoneally) at a defined time point after the CLP surgery (e.g., 5 hours).[2][3]

• Outcome Assessment:

  • Survival Rate: Mice are monitored for a specified period (e.g., 7 days), and survival rates are recorded.

  • Organ Damage Markers: Blood samples are collected at a specific time point (e.g., 15 hours) post-CLP to measure serum levels of ALT, AST, BUN, and creatinine.[2][3]

  • Inflammatory Cytokines: Serum levels of IL-6 and TNF-α are quantified using ELISA.[2][3]

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by Gelsevirine.

Caption: Gelsevirine inhibits the STING signaling pathway.

Caption: Gelsevirine inhibits the JAK2-STAT3 signaling pathway.

Experimental Workflows

Caption: Experimental workflow for the DMM-induced osteoarthritis model.

Caption: Experimental workflow for the MCAO-induced ischemic stroke model.

Caption: Experimental workflow for the CLP-induced sepsis model.

Conclusion

The in vivo data strongly support the therapeutic potential of Gelsevirine that was initially observed in in vitro studies. Its efficacy in mitigating cartilage degradation in an osteoarthritis model, reducing neurological damage in an ischemic stroke model, and improving survival and reducing organ damage in a sepsis model is promising. The consistent validation across different disease models, underpinned by its inhibitory effects on the STING and JAK2-STAT3 pathways, positions Gelsevirine as a compelling candidate for further drug development. This guide provides a foundational dataset for researchers to compare, contextualize, and build upon these findings.

References

• 1. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Interleukin-1 beta-modulated gene expression in immortalized human chondrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Establishment of a Surgically-induced Model in Mice to Investigate the Protective Role of Progranulin in Osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modelling osteoarthritis in mice via surgical destabilization of the medial meniscus with or without a stereomicroscope - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of histologic grading schemes in spontaneous and surgically-induced murine models of osteoarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Standardized Histomorphometric Evaluation of Osteoarthritis in a Surgical Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The IMPROVE Guidelines (Ischaemia Models: Procedural Refinements Of in Vivo Experiments) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inducing Experimental Polymicrobial Sepsis by Cecal Ligation and Puncture - PMC [pmc.ncbi.nlm.nih.gov]

comparative study of Gelsevirine's effects on different cell lines

A detailed examination of Gelsevirine's known molecular interactions and a comparative look at related compounds in various cell lines.

This guide provides a comprehensive overview of the current scientific understanding of Gelsevirine's effects on different cell lines. While direct comparative studies on Gelsevirine's cytotoxicity across a broad spectrum of cancer cell lines are limited in publicly available research, this document synthesizes the existing data on its mechanism of action. To offer a broader perspective for researchers, a comparison with the anti-cancer activities of Sempervirine, a structurally related alkaloid from the same plant source, is included.

Gelsevirine's Primary Mechanism: STING Inhibition

Recent studies have identified Gelsevirine as a potent and specific inhibitor of the STING (Stimulator of Interferatoron Genes) pathway.[1][2] This pathway is a crucial component of the innate immune system, detecting cytosolic DNA and triggering inflammatory responses. Gelsevirine has been shown to suppress the activation of the STING pathway in macrophage cell lines, such as RAW 264.7 and THP-1.[3][4]

The inhibitory effect of Gelsevirine on the STING signaling pathway is multifaceted:

• Competitive Binding: Gelsevirine competitively binds to the cyclic guanosine (B1672433) monophosphate-adenosine monophosphate (cGAMP)-binding pocket of the STING protein.[1][4]

• Inhibition of Activation: This binding prevents STING from undergoing the conformational changes necessary for its activation and dimerization.[3][4]

• Downstream Signal Blockade: Consequently, the downstream signaling cascade, including the phosphorylation of TBK1, IRF3, and p65, is inhibited.[3]

• Promotion of Degradation: Gelsevirine also promotes the K48-linked ubiquitination and subsequent degradation of the STING protein.[2][4]

The following diagram illustrates the experimental workflow used to determine the inhibitory effect of Gelsevirine on STING activation.

Figure 1. Experimental workflow to assess Gelsevirine's inhibition of STING signaling.

The following diagram details the molecular mechanism of Gelsevirine's inhibitory action on the STING pathway.

Figure 2. Gelsevirine's mechanism of STING pathway inhibition.

Comparative Analysis with Sempervirine's Anti-Cancer Effects

While data on Gelsevirine's direct anti-cancer effects is scarce, studies on Sempervirine, another alkaloid from Gelsemium elegans, have demonstrated significant anti-proliferative and pro-apoptotic activities in various cancer cell lines.[5][6] This suggests that alkaloids from this plant family may be a source of potential anti-cancer compounds.

Feature	Gelsevirine (in Macrophages)	Sempervirine (in Cancer Cells)
Primary Target	STING	Wnt/β-catenin, Akt/mTOR pathways
Primary Effect	Inhibition of inflammation	Induction of apoptosis, inhibition of proliferation
Affected Cell Lines	RAW 264.7, THP-1	HepG2 (Hepatocellular Carcinoma), Glioma cells

The Wnt/β-catenin signaling pathway, targeted by Sempervirine, is a critical regulator of cell proliferation and differentiation and is often dysregulated in cancer.

The diagram below illustrates the canonical Wnt/β-catenin signaling pathway and highlights the inhibitory action of compounds like Sempervirine.

Figure 3. The Wnt/β-catenin signaling pathway and inhibition by Sempervirine.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability and proliferation.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with varying concentrations of the test compound (e.g., Gelsevirine) and incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Western Blot Analysis

This technique is used to detect specific proteins in a sample.

• Cell Lysis: Treat cells as described for the viability assay. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-TBK1, p-IRF3, β-catenin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

The current body of research strongly supports Gelsevirine's role as a specific STING inhibitor with potent anti-inflammatory effects. While this presents a promising avenue for therapeutic development in inflammatory and autoimmune diseases, its potential as an anti-cancer agent remains largely unexplored.

The demonstrated anti-cancer activities of the related alkaloid, Sempervirine, particularly its ability to induce apoptosis via inhibition of the Wnt/β-catenin pathway, suggest that Gelsevirine may possess similar, as-yet-undiscovered, cytotoxic effects against cancer cells.

Future research should focus on:

• Broad-spectrum Cytotoxicity Screening: Evaluating the IC50 values of Gelsevirine across a diverse panel of cancer cell lines to identify potential sensitivities.

• Mechanism of Action in Cancer Cells: Investigating whether Gelsevirine's effects in cancer cells are mediated through STING inhibition, or if it engages other pathways, such as those involved in apoptosis and cell cycle regulation.

• In Vivo Studies: Assessing the anti-tumor efficacy of Gelsevirine in preclinical animal models.

Such studies will be crucial in determining whether Gelsevirine can be repurposed as a viable candidate for cancer therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis [frontiersin.org]
• 4. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Assessing the Therapeutic Index of Gelsevirine in Comparison to Other Gelsemium Alkaloids: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the therapeutic index of Gelsevirine and other prominent alkaloids from the Gelsemium genus, including Koumine, Gelsemine, and Humantenmine. This document synthesizes available experimental data to facilitate an objective assessment of their therapeutic potential and associated risks.

The alkaloids derived from Gelsemium species have long been recognized for their potent pharmacological activities, ranging from analgesic and anti-inflammatory to potential anti-cancer effects.[1][2] However, their clinical utility is often hampered by a narrow therapeutic index, meaning the dose required for a therapeutic effect is close to the toxic dose.[3][4][5] This guide focuses on Gelsevirine, a novel inhibitor of the STING (Stimulator of Interferon Genes) signaling pathway, and compares its known characteristics with those of other well-studied Gelsemium alkaloids.[6][7]

Quantitative Assessment of Therapeutic Index

The therapeutic index (TI) is a critical measure of a drug's safety, calculated as the ratio of the toxic dose to the therapeutic dose. A higher TI indicates a wider margin of safety. While direct therapeutic index data for Gelsevirine is not available in the current literature, this section presents the available toxicity (LD50) and effective dose (ED50 or effective dose ranges) data for Koumine, Gelsemine, and Humantenmine to provide a comparative context.

Alkaloid	Animal Model	Route of Administration	LD50 (Median Lethal Dose)	Therapeutic Effect	Effective Dose (ED50 or Range)	Calculated TI (LD50/ED50)
Gelsevirine	-	-	Data not available	STING Inhibition	Data not available	Data not available
Koumine	Wistar Rat	Oral (p.o.)	300.0 mg/kg[8]	Anti-rheumatic	0.6 - 15 mg/kg[8]	Not directly calculable
Mouse	-	~100 mg/kg (i.p.)[9]	Analgesic (Collagen-induced arthritis)	4 - 8 mg/kg[10]	Not directly calculable
Gelsemine	Mouse	Intraperitoneal (i.p.)	56 mg/kg[11]	Analgesic (Chronic pain)	0.5 - 0.6 µg (intrathecal)[12]	Not directly calculable (different routes)
Gelsenicine	Mouse	Intraperitoneal (i.p.)	~0.128 mg/kg[9]	-	Data not available	Data not available
Humantenmine	-	-	Considered the most toxic Gelsemium alkaloid[13]	-	Data not available	Data not available

Note: A direct comparison of the therapeutic index is challenging due to variations in animal models, routes of administration, and the specific therapeutic endpoints measured. The provided data indicates that Koumine is significantly less toxic than Gelsenicine and Gelsemine.[8][9][11]

Experimental Protocols

Determination of Median Lethal Dose (LD50)

The LD50, the dose at which 50% of the test population dies, is a standard measure of acute toxicity. A common method for its determination is the Up-and-Down Procedure (UDP) , as described by OECD guideline 425.[14]

Protocol Outline:

• Animal Selection: Healthy, young adult rodents (e.g., mice or rats) of a single sex are typically used.[14]

• Dose Administration: A single animal is dosed at a level just below the estimated LD50.

• Observation: The animal is observed for a defined period (typically 48 hours) for signs of toxicity and mortality.

• Sequential Dosing:

  • If the animal survives, the next animal is given a higher dose.

  • If the animal dies, the next animal receives a lower dose.

• Data Analysis: This sequential process continues until a sufficient number of reversals (survival followed by death, or vice versa) are observed. The LD50 is then calculated using statistical methods, such as the maximum likelihood method.[15]

Experimental Workflow for LD50 Determination.

Determination of Median Effective Dose (ED50) for Analgesia

The ED50 for analgesic effects is often determined using models of inflammatory or neuropathic pain.

Protocol Example: Formalin-Induced Pain Model

• Animal Model: Rodents (e.g., rats) are used.

• Induction of Pain: A dilute solution of formalin is injected into the plantar surface of a hind paw, inducing a biphasic pain response (an early neurogenic phase and a later inflammatory phase).

• Drug Administration: The test alkaloid is administered (e.g., intrathecally, orally) at various doses prior to or after formalin injection.

• Behavioral Assessment: Nociceptive behaviors, such as licking, flinching, and biting of the injected paw, are quantified.

• Data Analysis: The dose of the alkaloid that reduces the pain response by 50% compared to a control group is determined as the ED50.[16]

Signaling Pathways and Mechanisms of Action

Gelsevirine: A STING Signaling Inhibitor

Recent studies have identified Gelsevirine as a potent and specific inhibitor of the STING signaling pathway.[6][7] This pathway is a key component of the innate immune system, detecting cytosolic DNA from pathogens or damaged host cells and triggering an inflammatory response.[17] By inhibiting STING, Gelsevirine can mitigate excessive inflammation, as demonstrated in models of sepsis.[6][7]

The mechanism of inhibition involves Gelsevirine competitively binding to the cyclic dinucleotide (CDN)-binding pocket of STING, which locks it in an inactive conformation and promotes its degradation.[6][7]

Gelsevirine Inhibition of the STING Signaling Pathway.

Koumine and Gelsemine: Glycine (B1666218) Receptor Agonists

The analgesic properties of Koumine and Gelsemine are primarily attributed to their action as agonists at spinal glycine receptors (GlyRs), particularly the α3 subtype for Gelsemine.[1][12] Activation of these receptors leads to an influx of chloride ions, hyperpolarizing the neuron and producing an inhibitory effect, which dampens pain signals.[11]

Furthermore, their mechanism involves the upregulation of allopregnanolone (B1667786), a neurosteroid that positively modulates GABA-A receptors, further contributing to their analgesic and anxiolytic effects.[1][16]

References

• 1. Gelsemine and koumine, principal active ingredients of Gelsemium, exhibit mechanical antiallodynia via spinal glycine receptor activation-induced allopregnanolone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. The Metabolism and Disposition of Koumine, Gelsemine and Humantenmine from Gelsemium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Gelsemium elegans Poisoning: A Case with 8 Months of Follow-up and Review of the Literature - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scielo.br [scielo.br]
• 11. Gelsemine - Wikipedia [en.wikipedia.org]
• 12. Gelsemine, a principal alkaloid from Gelsemium sempervirens Ait., exhibits potent and specific antinociception in chronic pain by acting at spinal α3 glycine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of cytochrome P450 3A4 on tissue distribution of humantenmine, koumine, and gelsemine, three alkaloids from the toxic plant Gelsemium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. enamine.net [enamine.net]
• 15. Improved up-and-down procedure for acute toxicity measurement with reliable LD50 verified by typical toxic alkaloids and modified Karber method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of koumine, an alkaloid of Gelsemium elegans Benth., on inflammatory and neuropathic pain models and possible mechanism with allopregnanolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | STING Signaling and Sterile Inflammation [frontiersin.org]

Gelsevirine Performance in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gelsevirine's performance in preclinical models against alternative compounds, supported by experimental data. Detailed methodologies for key experiments are outlined, and signaling pathways and experimental workflows are visualized to facilitate a comprehensive understanding of Gelsevirine's preclinical profile.

Executive Summary

Gelsevirine, an alkaloid derived from Gelsemium elegans, has demonstrated significant therapeutic potential in a range of preclinical models, primarily exhibiting potent anti-inflammatory and neuroprotective properties. Its primary mechanism of action involves the inhibition of the STING (Stimulator of Interferon Genes) signaling pathway, a key regulator of innate immunity. Additionally, Gelsevirine has been shown to modulate the JAK-STAT pathway, further contributing to its anti-inflammatory effects. This guide benchmarks Gelsevirine's performance against other relevant compounds in models of sepsis, ischemic stroke, and osteoarthritis.

Data Presentation

Table 1: Gelsevirine vs. Astin C in a Preclinical Sepsis Model

Parameter	Gelsevirine (20 mg/kg)	Astin C (Positive Control)	Vehicle Control	Source
Survival Rate	Dose-dependently increased	Increased	Baseline	[1]
Serum ALT	Significantly reduced	Reduced	Elevated	[1]
Serum AST	Significantly reduced	Reduced	Elevated	[1]
Serum BUN	Significantly reduced	No significant effect	Elevated	[1]
Serum Creatinine	Significantly reduced	No significant effect	Elevated	[1]
STING Expression (Lung)	Downregulated	Not reported	Upregulated	[1]
p-TBK1 (Lung)	Suppressed	Not reported	Upregulated	[1]
p-p65 (Lung)	Suppressed	Not reported	Upregulated	[1]

Table 2: Gelsevirine in a Preclinical Ischemic Stroke Model

Parameter	Gelsevirine (High Dose)	Vehicle Control	Source
Infarct Volume	Significantly smaller	Baseline	[2][3]
Neurological Function Score	Significantly improved	Impaired	[2][4]
Neuron Loss (Ischemic Penumbra)	Decreased	Significant loss	[2]
p-STAT3 (Microglia)	Significantly decreased	Upregulated	[2][3]
JAK2 Kinase Activity	Inhibited	Baseline	[2][3]

Table 3: Gelsevirine in a Preclinical Osteoarthritis Model

Parameter	Gelsevirine	Vehicle Control (IL-1β stimulated)	Source
Cartilage Destruction	Mitigated	Severe	[5]
Apoptosis (Chondrocytes)	Reduced	Increased	[5]
MMP3, MMP9, MMP13 Expression	Reduced	Increased	[5]
IFNβ, TNFα, IL-6 Expression	Reduced	Increased	[5]
Col2A, IL-10 Expression	Increased	Decreased	[5]
STING and p-TBK1 Expression	Reduced	Increased	[5]

Note: Direct head-to-head preclinical comparisons of Gelsevirine with NSAIDs like Ibuprofen or Celecoxib in osteoarthritis models were not identified in the reviewed literature. The table above summarizes Gelsevirine's effects against a disease-induced control.

Experimental Protocols

Cecal Ligation and Puncture (CLP)-Induced Sepsis Model

This model is a gold standard for inducing polymicrobial sepsis that mimics the clinical progression of the disease.

• Animal Model: Male C57BL/6 mice, 8-10 weeks old.

• Anesthesia: Mice are anesthetized using an inhalational anesthetic (e.g., isoflurane) to minimize respiratory depression.

• Surgical Procedure:

  • A midline laparotomy (1-2 cm incision) is performed to expose the cecum.

  • The cecum is ligated with a 4-0 silk suture at a predetermined distance from the cecal tip to induce a specific severity of sepsis.

  • The ligated cecum is then punctured once or twice with a 22-gauge needle. A small amount of fecal content is extruded to ensure patency.

  • The cecum is returned to the peritoneal cavity, and the abdominal incision is closed in two layers (peritoneum and skin).

• Post-Operative Care:

  • Animals receive fluid resuscitation with pre-warmed saline subcutaneously.

  • Analgesics are administered to minimize post-surgical pain.

  • Animals are closely monitored for signs of distress and survival is recorded over a specified period.

• Drug Administration: Gelsevirine or comparator compounds are typically administered intraperitoneally or orally at specified time points post-CLP.

Middle Cerebral Artery Occlusion (MCAO) Model of Ischemic Stroke

This model is widely used to mimic focal cerebral ischemia in humans.

• Animal Model: Male C57BL/6 mice, 8-10 weeks old.

• Anesthesia: Anesthesia is induced and maintained with isoflurane. Body temperature is maintained at 37°C using a heating pad.

• Surgical Procedure:

  • A midline neck incision is made, and the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and transected.

  • A 6-0 nylon monofilament with a silicon-coated tip is introduced into the ECA stump and advanced into the ICA until it occludes the origin of the middle cerebral artery (MCA).

  • Successful occlusion is often confirmed by monitoring cerebral blood flow with a laser Doppler flowmeter.

• Reperfusion: For a transient MCAO model, the filament is withdrawn after a defined period (e.g., 60 minutes) to allow for reperfusion.

• Post-Operative Care: The incision is sutured, and animals are allowed to recover in a warm environment. Neurological deficit scoring and infarct volume analysis (using TTC staining) are performed at later time points.

• Drug Administration: Gelsevirine or other neuroprotective agents are administered at specific times before, during, or after the MCAO procedure.

In Vitro STING Activation Assay

This assay is used to assess the inhibitory effect of compounds on the STING pathway.

• Cell Lines: Macrophage cell lines such as RAW 264.7 or THP-1 are commonly used.

• Stimulation: Cells are pre-treated with various concentrations of Gelsevirine or a comparator for a specified duration (e.g., 2 hours).

• STING Agonist: The STING pathway is then activated by adding a STING agonist, such as 2'3'-cGAMP, ISD (IFN-stimulatory DNA), or poly(dA:dT), to the cell culture medium.

• Analysis: After a further incubation period, cell lysates or supernatants are collected.

  • Western Blot: Phosphorylation of key downstream proteins like TBK1, IRF3, and p65 is analyzed by Western blot to assess pathway activation.

  • RT-qPCR: The expression of STING-dependent genes, such as IFNB1, CXCL10, and ISG15, is quantified by RT-qPCR.

  • ELISA: The secretion of cytokines like IFN-β and TNF-α into the supernatant is measured by ELISA.

Mandatory Visualization

Caption: Gelsevirine's dual mechanism of STING inhibition.

Caption: Preclinical evaluation workflow for Gelsevirine in sepsis.

Caption: Gelsevirine's inhibition of the JAK2-STAT3 signaling pathway.

References

• 1. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke [frontiersin.org]
• 3. Regulation of microglia related neuroinflammation contributes to the protective effect of Gelsevirine on ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Gelsevirine improves age-related and surgically induced osteoarthritis in mice by reducing STING availability and local inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling Gelsevirine

Disclaimer: This document provides essential guidance on the safe handling of Gelsevirine based on general best practices for potent research compounds. A comprehensive, substance-specific Safety Data Sheet (SDS) for Gelsevirine was not available at the time of writing. Researchers, scientists, and drug development professionals should always consult a certified SDS for Gelsevirine before handling and use this document as a supplementary resource.

Personal Protective Equipment (PPE)

Effective protection against exposure to Gelsevirine requires the correct use of personal protective equipment. The following table summarizes the recommended PPE for handling this compound, based on general guidelines for hazardous chemicals in a laboratory setting.[1][2]

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Wear two pairs of nitrile gloves. The inner glove should be tucked under the cuff of the lab coat, and the outer glove should be worn over the cuff.[1] Change gloves every two hours or immediately if they become contaminated.
Body Protection	Laboratory coat	A disposable, low-permeability, and lint-free laboratory coat with a solid front, long sleeves, and tight-fitting cuffs is required.[1]
Eye Protection	Safety goggles	Use chemical splash goggles that provide a complete seal around the eyes.[3]
Respiratory Protection	Respirator	A NIOSH-approved respirator may be necessary if handling Gelsevirine as a powder or if there is a risk of aerosolization.[3] The specific type of respirator should be determined by a risk assessment.

Emergency Procedures

In the event of an accidental exposure to Gelsevirine, immediate and appropriate action is crucial. The following table outlines emergency procedures for various exposure scenarios, based on general first-aid protocols for chemical exposure.[3][4]

Exposure Type	Immediate Action
Inhalation	Move the affected individual to fresh air immediately. If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.[3]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.[3] Seek medical attention if irritation develops or persists.
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious and able to swallow, have them rinse their mouth with water and then drink one or two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Operational and Disposal Plans

A clear plan for the handling and disposal of Gelsevirine is essential for maintaining a safe laboratory environment.

Operational Workflow for Handling Gelsevirine

The following diagram illustrates a standard workflow for handling Gelsevirine, from preparation to disposal, emphasizing safety at each step.

Caption: Standard operating procedure for handling Gelsevirine.

Disposal Plan

All Gelsevirine waste, including contaminated PPE and labware, must be treated as hazardous chemical waste. The following table provides a summary of the disposal plan.[5][6][7][8]

Waste Type	Disposal Procedure
Unused Gelsevirine	Dispose of as hazardous chemical waste through your institution's environmental health and safety (EHS) office. Do not dispose of down the drain or in the regular trash.
Contaminated Labware	Disposable labware (e.g., pipette tips, tubes) should be placed in a designated, labeled hazardous waste container.[8] Non-disposable glassware should be decontaminated with an appropriate solvent before washing.
Contaminated PPE	All used PPE (gloves, lab coat, etc.) should be collected in a designated, labeled hazardous waste bag for incineration.[8]
Spill Cleanup Material	Any materials used to clean up a Gelsevirine spill should be placed in a sealed, labeled hazardous waste container for disposal through your institution's EHS office.

Emergency Response for a Gelsevirine Spill

The following diagram outlines the logical steps to take in the event of a Gelsevirine spill.

Caption: Logical workflow for responding to a Gelsevirine spill.

Experimental Protocols

Detailed experimental protocols involving Gelsevirine should be designed with safety as the foremost consideration. A recent study by Wang et al. (2023) investigated Gelsevirine as a STING-specific inhibitor.[9][10] While the full, detailed experimental protocols are extensive, the following summarizes a key methodology from their research:

In Vitro Inhibition Assay:

• Cell Culture: Raw264.7 and THP-1 cells were cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% Penicillin/Streptomycin.[9]

• Pre-treatment: Cells were pre-treated with varying concentrations of Gelsevirine for 6 hours.[9]

• Stimulation: The cells were then stimulated with 2'3'-cGAMP (5 µg/ml), a STING agonist, for 3 hours.[9]

• Analysis: The expression of Ifnb1 mRNA was measured using RT-PCR to determine the inhibitory effect of Gelsevirine on STING signaling.[9]

Researchers planning to replicate or adapt such experiments must incorporate the PPE and handling procedures outlined in this document into their specific laboratory protocols.

References

• 1. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 2. Personal protective equipment for preventing highly infectious diseases due to exposure to contaminated body fluids in healthcare staff - PMC [pmc.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. floridadisaster.org [floridadisaster.org]
• 5. fda.gov [fda.gov]
• 6. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 7. orf.od.nih.gov [orf.od.nih.gov]
• 8. Biological Waste Disposal – Environment, Health & Safety – UW–Madison [ehs.wisc.edu]
• 9. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Gelsevirine is a novel STING-specific inhibitor and mitigates STING-related inflammation in sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]